Rapastinel

• CAS: 117928-94-6

Core Science & Biosynthesis

Structure and synthesis of the tetrapeptide Rapastinel

An In-depth Technical Guide to the Structure and Synthesis of the Tetrapeptide Rapastinel

Introduction

Rapastinel (formerly known as GLYX-13) is a tetrapeptide with the amino acid sequence Threonine-Proline-Proline-Threonine-amide (TPPT-NH2).[1][2] It is a centrally active, intravenously administered molecule that has been investigated for its potential as a rapid-acting antidepressant for treatment-resistant depression.[3] Unlike many antidepressants, Rapastinel modulates the glutamatergic system, specifically targeting the N-methyl-D-aspartate receptor (NMDAR).[3][4] This technical guide provides a comprehensive overview of the structure, synthesis, and mechanism of action of Rapastinel, intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

Rapastinel is a synthetic tetrapeptide amide with a well-defined primary and secondary structure. Its sequence is H-Thr-Pro-Pro-Thr-NH2. The molecule was originally derived from a hypervariable region of the monoclonal antibody B6B21.

Nuclear Magnetic Resonance (NMR) analysis has revealed that Rapastinel adopts a stable three-dimensional conformation, specifically a rigid β-I type turn. This structure is stabilized by internal hydrogen bonds, which contributes to its stability and biological activity.

Table 1: Physicochemical Properties of Rapastinel

Property	Value
IUPAC Name	(S)-N-[(2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl]-1-[(S)-1-((2S,3R)-2-amino-3-hydroxybutanoyl)pyrrolidine-2-carbonyl]pyrrolidine-2-carboxamide
Chemical Formula	C18H31N5O6
Molar Mass	413.475 g·mol−1
CAS Number	117928-94-6
Solubility	Soluble in DMSO (up to 83 mg/mL)

Synthesis of Rapastinel

The synthesis of Rapastinel, a C-terminally amidated tetrapeptide, can be efficiently achieved using Solid-Phase Peptide Synthesis (SPPS). This methodology involves the stepwise addition of protected amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.

General Protocol for Solid-Phase Synthesis of H-Thr-Pro-Pro-Thr-NH2

The following is a generalized protocol for the synthesis of Rapastinel using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry, which is a common strategy in SPPS.

Materials:

• Rink Amide resin (for C-terminal amide)

• Fmoc-protected amino acids: Fmoc-Thr(tBu)-OH, Fmoc-Pro-OH

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection reagent: 20% piperidine (B6355638) in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane)

• Cleavage cocktail: Trifluoroacetic acid (TFA), triisopropylsilane (B1312306) (TIS), and water

• Washing solvents: DMF, DCM, Methanol

Methodology:

• Resin Preparation: Swell the Rink Amide resin in DMF.

• First Amino Acid Coupling (Threonine):

  • Remove the Fmoc protecting group from the resin using 20% piperidine in DMF.

  • Wash the resin thoroughly with DMF and DCM.

  • Activate the carboxyl group of Fmoc-Thr(tBu)-OH using HBTU/HOBt and DIPEA in DMF.

  • Add the activated amino acid solution to the resin and allow it to react to form a peptide bond.

  • Wash the resin to remove excess reagents.

• Second Amino Acid Coupling (Proline):

  • Deprotect the Fmoc group from the newly added threonine residue.

  • Wash the resin.

  • Couple the next amino acid, Fmoc-Pro-OH, using the same activation and coupling procedure.

  • Wash the resin.

• Third Amino Acid Coupling (Proline):

  • Repeat the deprotection, washing, and coupling steps with Fmoc-Pro-OH.

• Fourth Amino Acid Coupling (Threonine):

  • Repeat the deprotection, washing, and coupling steps with Fmoc-Thr(tBu)-OH.

• Final Deprotection: Remove the N-terminal Fmoc group from the final threonine residue.

• Cleavage and Deprotection:

  • Wash the fully assembled, protected peptide-resin.

  • Treat the resin with a cleavage cocktail (e.g., TFA/TIS/Water) to cleave the peptide from the resin and simultaneously remove the side-chain protecting groups (tBu from Threonine).

• Purification:

  • Precipitate the crude peptide in cold ether.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry and HPLC analysis.

Synthesis Workflow Diagram

Caption: Solid-Phase Peptide Synthesis (SPPS) workflow for Rapastinel.

Mechanism of Action and Signaling Pathways

Rapastinel exerts its effects by acting as a positive allosteric modulator (PAM) of the NMDA receptor. It binds to a novel site on the NMDAR complex, distinct from the glycine (B1666218) co-agonist site, to enhance receptor activity. This modulation leads to a cascade of downstream signaling events that are believed to underlie its rapid and sustained antidepressant effects.

Key aspects of Rapastinel's mechanism include:

• NMDA Receptor Potentiation: At therapeutic concentrations, Rapastinel enhances glutamate-mediated NMDAR activity. This leads to an increased influx of Ca2+ into the neuron.

• Activation of Signaling Cascades: The enhanced NMDAR function triggers the activation of key intracellular signaling pathways, including the mTORC1 and ERK pathways. Activation of these pathways is crucial for protein synthesis and synaptic plasticity.

• BDNF Release: Rapastinel has been shown to rapidly increase the release of Brain-Derived Neurotrophic Factor (BDNF), a key molecule involved in neuronal survival and growth.

• Synaptic Plasticity: The ultimate effect of this signaling cascade is the enhancement of synaptic plasticity, including an increase in long-term potentiation (LTP) and the formation of new dendritic spines in brain regions like the medial prefrontal cortex (mPFC) and hippocampus.

Table 2: Quantitative Data on Rapastinel's Biological Activity

Parameter	Finding	Reference
Optimal Antidepressant Dose	3 mg/kg IV in Porsolt forced swim test (rats)
NMDA Receptor Modulation	Optimal increase in [3H]MK-801 binding at 1-10 µM
Synaptic Plasticity	Significantly enhances the formation of LTP in hippocampal and mPFC slices 24 hours post-dosing
NMDAR-mediated EPSCs	Increases the amplitude of NMDAR-mediated excitatory postsynaptic currents (EPSCs) with 100 nM or 1 μM Rapastinel

Signaling Pathway Diagram

Caption: Rapastinel's proposed signaling pathway.

Key Experimental Protocols

In Vitro Electrophysiology: Measurement of NMDAR-Mediated EPSCs

This protocol is used to determine the effect of Rapastinel on NMDAR function at the synaptic level.

Methodology:

• Slice Preparation: Prepare acute brain slices (e.g., from the medial prefrontal cortex) from rodents.

• Recording Setup: Place a slice in a recording chamber continuously perfused with artificial cerebrospinal fluid (aCSF).

• Whole-Cell Patch-Clamp: Obtain whole-cell voltage-clamp recordings from pyramidal neurons.

• Pharmacological Isolation: Isolate NMDAR-mediated excitatory postsynaptic currents (EPSCs) by including antagonists for AMPA and GABAA receptors in the aCSF.

• Baseline Recording: Stimulate presynaptic afferents and record baseline NMDAR-EPSCs.

• Rapastinel Application: Bath-apply Rapastinel at desired concentrations (e.g., 100 nM, 1 µM).

• Post-Drug Recording: Record NMDAR-EPSCs in the presence of Rapastinel.

• Data Analysis: Compare the amplitude and kinetics of the EPSCs before and after Rapastinel application to quantify its modulatory effect.

Western Blotting for Signaling Protein Phosphorylation

This protocol is used to measure the activation of intracellular signaling pathways like ERK and mTOR.

Methodology:

• Cell/Tissue Treatment: Treat primary neuronal cultures or administer Rapastinel to animals in vivo.

• Protein Extraction: Lyse the cells or dissected brain tissue (e.g., mPFC) to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the phosphorylated forms of target proteins (e.g., pERK, pmTOR) and total protein as a loading control.

  • Wash and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.

• Quantification: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Conclusion

Rapastinel is a tetrapeptide NMDAR positive allosteric modulator with a unique mechanism of action that promotes synaptic plasticity. Its defined chemical structure and the feasibility of its synthesis via established methods like SPPS make it an important tool for neuroscience research. The detailed understanding of its signaling pathways, involving the activation of mTORC1, ERK, and increased BDNF release, provides a molecular basis for its rapid antidepressant effects. The experimental protocols outlined in this guide serve as a foundation for further investigation into Rapastinel and other glutamatergic modulators for neuropsychiatric disorders.

References

• 1. Modulation of the activity of N-methyl-d-aspartate receptors as a novel treatment option for depression: current clinical evidence and therapeutic potential of rapastinel (GLYX-13) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oatext.com [oatext.com]
• 3. Rapastinel - Wikipedia [en.wikipedia.org]
• 4. Rapastinel, a novel glutamatergic agent with ketamine-like antidepressant actions: Convergent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

The Rise and Fall of GLYX-13 (Rapastinel): A Technical Guide to a Novel Antidepressant Candidate

For Researchers, Scientists, and Drug Development Professionals

Abstract

GLYX-13, later known as rapastinel, emerged as a promising novel antidepressant with a unique mechanism of action targeting the N-methyl-D-aspartate (NMDA) receptor. This technical guide provides a comprehensive overview of the history, development, and scientific underpinnings of GLYX-13. It details its discovery, mechanism of action as a glycine-site functional partial agonist, preclinical evidence of rapid and sustained antidepressant and cognitive-enhancing effects, and its journey through clinical trials. Despite early positive results, rapastinel ultimately failed to meet its primary endpoints in Phase 3 clinical trials, leading to the discontinuation of its development for major depressive disorder. This document serves as a detailed resource, summarizing key quantitative data, outlining experimental protocols, and visualizing the molecular pathways and experimental designs that defined the trajectory of this once-promising therapeutic agent.

Introduction: A Novel Approach to Antidepressant Therapy

The development of GLYX-13 represented a significant shift in the search for more effective and rapid-acting antidepressants. Traditional monoaminergic antidepressants often have a delayed onset of action and a significant portion of patients do not achieve an adequate response. The discovery of the rapid antidepressant effects of the NMDA receptor antagonist ketamine opened a new avenue for research into glutamatergic system modulation for the treatment of depression. However, the psychotomimetic side effects and abuse potential of ketamine limited its widespread clinical use.

GLYX-13 emerged as a potential solution to this challenge. As a tetrapeptide (Thr-Pro-Pro-Thr-NH2), it was designed to modulate the NMDA receptor differently from ketamine.[1][2][3] It acts as a functional partial agonist at the glycine (B1666218) co-agonist site of the NMDA receptor, a mechanism intended to achieve therapeutic effects without the adverse side effects associated with channel-blocking antagonists.[1][2] Preclinical and early clinical studies showed that GLYX-13 produced rapid and long-lasting antidepressant-like effects, coupled with cognitive enhancement and a favorable safety profile.

History and Development

Discovery from a Monoclonal Antibody

The journey of GLYX-13 began with the creation of a monoclonal antibody, B6B21, which demonstrated the ability to modulate the NMDA receptor at the glycine site. Researchers cloned and sequenced the hypervariable regions of this antibody and synthesized a series of peptides based on these sequences. Through screening, the tetrapeptide TPPT-amide, designated GLYX-13, was identified as the most potent modulator.

Preclinical Development

Preclinical studies in rodent models were instrumental in characterizing the pharmacological profile of GLYX-13. These studies consistently demonstrated its potential as a rapid-acting antidepressant and cognitive enhancer.

• Antidepressant-like Activity: In various animal models of depression, including the forced swim test and learned helplessness, a single administration of GLYX-13 produced significant antidepressant-like effects. Notably, these effects were observed within hours and could last for up to a week.

• Cognitive Enhancement: GLYX-13 was also shown to be a robust cognitive enhancer in multiple learning and memory paradigms.

• Favorable Side-Effect Profile: Crucially, preclinical studies indicated that GLYX-13 did not produce the psychotomimetic side effects associated with ketamine, such as hyperlocomotion, nor did it show potential for abuse.

Clinical Trials: From Promise to Disappointment

The promising preclinical data propelled GLYX-13 into clinical development, where it was rebranded as rapastinel.

• Phase 1 and 2 Trials: Early-phase clinical trials in patients with treatment-resistant depression showed that intravenous GLYX-13 was well-tolerated and produced rapid and statistically significant reductions in depressive symptoms as measured by the Hamilton Depression Rating Scale (HAM-D17) and the Bech-6 scale. The antidepressant effects were observed within hours of a single dose and were sustained for an average of seven days. These studies also confirmed the lack of psychotomimetic side effects.

• Phase 3 Trials and Discontinuation: Despite the encouraging results from earlier trials, Allergan, the company that acquired Naurex (the original developer), announced in 2019 that three pivotal Phase 3 trials of rapastinel as an adjunctive treatment for major depressive disorder failed to meet their primary and key secondary endpoints. The rapastinel treatment arms did not demonstrate a statistically significant difference from placebo. Following these results, the development of rapastinel for this indication was discontinued.

Mechanism of Action

GLYX-13 exerts its effects through a unique interaction with the NMDA receptor, a key player in synaptic plasticity, learning, and memory.

Glycine-Site Functional Partial Agonist

GLYX-13 functions as a partial agonist at the glycine co-agonist site on the NMDA receptor. Unlike full agonists, which maximally activate the receptor, and antagonists, which block it, a partial agonist produces a submaximal response. This nuanced modulation is believed to be key to its therapeutic window, allowing for the beneficial effects on synaptic plasticity without the excitotoxicity or dissociative effects associated with excessive activation or blockade of the NMDA receptor.

Downstream Signaling Pathways

The binding of GLYX-13 to the NMDA receptor initiates a cascade of intracellular signaling events that are thought to underlie its antidepressant and cognitive-enhancing effects.

• mTORC1 Pathway Activation: A single dose of GLYX-13 has been shown to rapidly activate the mammalian target of rapamycin (B549165) complex 1 (mTORC1) pathway in the prefrontal cortex (PFC). The mTORC1 pathway is a critical regulator of protein synthesis, which is essential for synaptic plasticity. Inhibition of mTORC1 has been shown to block the antidepressant-like behavioral effects of GLYX-13.

• BDNF Signaling: The antidepressant actions of GLYX-13 are also dependent on brain-derived neurotrophic factor (BDNF) signaling. BDNF is a neurotrophin that plays a crucial role in neuronal survival, growth, and synaptic plasticity. GLYX-13 has been shown to increase the release of BDNF, which in turn activates its receptor, TrkB, leading to downstream signaling that promotes synaptic strengthening.

• Synaptic Plasticity and Spinogenesis: The activation of these signaling pathways culminates in changes in synaptic plasticity, including the enhancement of long-term potentiation (LTP), a cellular correlate of learning and memory. GLYX-13 has also been observed to increase the number and function of dendritic spines, the small protrusions on neurons where synapses are located.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies of GLYX-13.

Table 1: Preclinical Efficacy of GLYX-13

Parameter	Model/Assay	Species	Dose	Result	Citation
Antidepressant-Like Effect	Forced Swim Test (Floating Time)	Rat	3 mg/kg, IV	Significant reduction 24h post-dose
Forced Swim Test (Floating Time)	Rat	3 mg/kg, IV	Significant reduction 1 week post-dose
NMDA Receptor Modulation	[³H]MK-801 Binding	Rat forebrain membranes	1-10 µM	Optimal increase in binding
Cognitive Enhancement	Morris Water Maze	Rat	1 mg/kg, IV	Significant improvement in learning
Trace Eyeblink Conditioning	Rat	1 mg/kg, IV	Significant enhancement of conditioning

Table 2: Clinical Efficacy of GLYX-13 (Phase 2)

Parameter	Population	Dose	Primary Endpoint	Result	Citation
Change in HAM-D17 Score	MDD, inadequate response to antidepressants	5 mg/kg, IV	Change from baseline at Day 7	Statistically significant reduction vs. placebo
MDD, inadequate response to antidepressants	10 mg/kg, IV	Change from baseline at Day 7	Statistically significant reduction vs. placebo
Change in Bech-6 Score	MDD, inadequate response to antidepressants	5 and 10 mg/kg, IV	Change from baseline at 2 hours	Rapid and significant reduction vs. placebo

Detailed Experimental Protocols

[³H]MK-801 Binding Assay for NMDA Receptor Modulation

This assay is used to assess the ability of a compound to modulate the NMDA receptor by measuring the binding of the radiolabeled channel blocker [³H]MK-801.

Materials:

• Rat forebrain membranes

• Tris-HCl buffer (pH 7.4)

• [³H]MK-801 (5 nM)

• Test compound (e.g., GLYX-13)

• Non-specific binding control: MK-801 (10 µM)

• Glutamate

• Glycine-free buffer

• Glass fiber filters

• Scintillation counter

Procedure:

• Prepare rat forebrain membranes in Tris-HCl buffer.

• In a reaction tube, combine the membrane preparation, [³H]MK-801, and the test compound at various concentrations in a glycine-free buffer containing glutamate.

• For determining non-specific binding, a parallel set of tubes is prepared with an excess of unlabeled MK-801.

• Incubate the mixture for 180 minutes at 25°C.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters multiple times with ice-cold buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation fluid.

• Quantify the amount of bound [³H]MK-801 using a scintillation counter.

• Calculate specific binding by subtracting the non-specific binding from the total binding.

Rat Forced Swim Test (Porsolt Test)

This is a widely used behavioral test to screen for antidepressant-like activity in rodents.

Materials:

• Male Sprague-Dawley rats

• Cylindrical water tank (approximately 40 cm high, 20 cm in diameter)

• Water (23-25°C) filled to a depth of 30 cm

• Video recording equipment

• Test compound (e.g., GLYX-13) or vehicle control

Procedure:

• Pre-test Session (Day 1):

  • Individually place each rat into the water-filled cylinder for a 15-minute session.

  • This initial exposure induces a state of behavioral despair in the subsequent test.

  • After 15 minutes, remove the rats, dry them, and return them to their home cages.

• Drug Administration:

  • Administer the test compound (e.g., GLYX-13 intravenously) or vehicle control at a specified time before the test session (e.g., 24 hours).

• Test Session (Day 2):

  • 24 hours after the pre-test session, place the rats back into the water-filled cylinders for a 5-minute test session.

  • Record the entire session using a video camera.

• Behavioral Scoring:

  • An observer, blind to the treatment conditions, scores the video recordings for the duration of immobility.

  • Immobility is defined as the cessation of struggling and remaining floating motionless in the water, making only those movements necessary to keep the head above water.

  • A decrease in the duration of immobility is indicative of an antidepressant-like effect.

Mandatory Visualizations

Signaling Pathways

References

• 1. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 2. mccormick.northwestern.edu [mccormick.northwestern.edu]
• 3. The long-lasting antidepressant effects of rapastinel (GLYX-13) are associated with a metaplasticity process in the medial prefrontal cortex and hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]

Rapastinel's Crucial Role in Synaptic Plasticity and Long-Term Potentiation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Rapastinel (formerly GLYX-13) is a tetrapeptide with a novel mechanism of action as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor. Unlike traditional NMDA receptor antagonists, Rapastinel enhances receptor function, leading to the facilitation of synaptic plasticity, particularly long-term potentiation (LTP), a cellular correlate of learning and memory. This in-depth guide explores the core mechanisms by which Rapastinel influences synaptic plasticity and LTP, presenting key quantitative data, detailed experimental protocols, and visualizations of the underlying signaling pathways. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development in the field of neuroscience and mental health.

Mechanism of Action at the NMDA Receptor

Rapastinel's primary molecular target is the NMDA receptor, a critical component in the machinery of synaptic plasticity. Initially thought to be a glycine-site partial agonist, more recent evidence indicates that Rapastinel acts as a positive allosteric modulator, binding to a novel site on the NMDA receptor, independent of the glycine (B1666218) co-agonist site.[1][2] This modulation enhances the receptor's response to glutamate, leading to an increased influx of calcium ions (Ca2+) upon activation.[1] This action is dose-dependent, with an inverted U-shaped response curve observed in several studies.[1][3]

Quantitative Effects on Long-Term Potentiation (LTP)

Rapastinel has been shown to robustly enhance the magnitude and duration of LTP in key brain regions associated with learning, memory, and mood regulation, such as the hippocampus and the medial prefrontal cortex (mPFC).

Table 1: In Vitro Effects of Rapastinel on LTP in the Medial Prefrontal Cortex (mPFC)

Concentration	Effect on LTP Magnitude	Duration of Enhancement	Reference
100 nM	Maximal enhancement	Acutely during application
1 µM	Reduced LTP magnitude	Acutely during application

Table 2: Ex Vivo Effects of a Single In Vivo Rapastinel Dose on Hippocampal LTP

In Vivo Dose	Time Post-Administration	Effect on LTP Magnitude	Reference
3 mg/kg (IV)	24 hours	Significantly enhanced
3 mg/kg (IV)	1 week	Significantly enhanced
3 mg/kg (IV)	2 weeks	Significantly enhanced
3 mg/kg (IV)	4 weeks	No significant enhancement

Table 3: Effects of Rapastinel on NMDA Receptor-Mediated Currents

Concentration	Effect on NMDA-R Current	Brain Region	Reference
100 nM	Increased excitatory postsynaptic currents (EPSCs)	mPFC
1 µM	Increased excitatory postsynaptic currents (EPSCs)	mPFC
0.1 µM	Increased NMDA-inward current	mPFC
1 µM	Increased NMDA-inward current	mPFC
10 µM	No effect on NMDA-inward current	mPFC

Signaling Pathways Modulated by Rapastinel

Rapastinel's enhancement of NMDA receptor function initiates a cascade of downstream signaling events that are crucial for the induction and maintenance of LTP and synaptic plasticity. The two most prominent pathways are the Brain-Derived Neurotrophic Factor (BDNF) and the mammalian Target of Rapamycin (mTOR) signaling pathways.

BDNF/TrkB Signaling Pathway

The influx of Ca2+ through the NMDA receptor activates signaling cascades that lead to the release of BDNF. BDNF then binds to its receptor, Tropomyosin receptor kinase B (TrkB), initiating a signaling cascade that promotes synaptogenesis, and the structural and functional changes associated with LTP.

Caption: Rapastinel-mediated BDNF/TrkB signaling pathway.

mTOR Signaling Pathway

The mTOR signaling pathway is a key regulator of protein synthesis, which is essential for the long-lasting changes in synaptic strength that characterize LTP. Activation of NMDA receptors by Rapastinel can lead to the activation of the mTORC1 complex, which in turn phosphorylates downstream targets like p70S6K and 4E-BP1 to promote the translation of synaptic proteins.

Caption: Rapastinel's influence on the mTOR signaling pathway.

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the literature on Rapastinel's effects on synaptic plasticity.

Ex Vivo Electrophysiology for LTP Measurement

This protocol is a composite of methodologies described in studies investigating the effects of in vivo Rapastinel administration on ex vivo LTP.

Caption: Experimental workflow for ex vivo LTP studies.

Artificial Cerebrospinal Fluid (aCSF) Composition (in mM): 124 NaCl, 4 KCl, 2 MgSO4, 2 CaCl2, 1.25 NaH2PO4, 26 NaHCO3, 10 glucose, pH 7.4, gassed with 95% O2/5% CO2.

LTP Induction Protocol (Theta Burst Stimulation - TBS): 3 high-frequency trains of 10 x 100 Hz bursts with 5 pulses each, at a 200 ms (B15284909) inter-burst interval. Each train is 2 seconds in duration, with trains applied 3 minutes apart.

In Vitro Whole-Cell Patch-Clamp Recordings

This protocol is based on methods used to measure NMDA receptor-mediated currents in cultured neurons or acute brain slices.

• Cell/Slice Preparation: Prepare primary cortical neuron cultures or acute brain slices as described above.

• Electrode Preparation: Fabricate patch pipettes from borosilicate glass with a resistance of 3-5 MΩ.

• Internal Solution (example, in mM): 120 Cs-gluconate, 10 HEPES, 10 EGTA, 5 Mg-ATP, 0.5 Na-GTP, 5 QX-314, pH adjusted to 7.2 with CsOH.

• External Solution: Standard aCSF. For isolating NMDA currents, include antagonists for AMPA and GABA receptors (e.g., CNQX and picrotoxin).

• Recording:

  • Establish a whole-cell patch-clamp configuration on a pyramidal neuron.

  • Hold the membrane potential at -70 mV.

  • Apply a voltage step to +40 mV to relieve the Mg2+ block of the NMDA receptor.

  • Puff-apply NMDA (e.g., 100 µM) to elicit a current.

  • Bath-apply Rapastinel at the desired concentration and repeat the NMDA puff application to measure the potentiated current.

Discussion and Future Directions

Rapastinel's unique mechanism as a positive allosteric modulator of the NMDA receptor presents a promising avenue for the development of novel therapeutics for mood disorders and cognitive enhancement. Its ability to enhance synaptic plasticity and LTP without the psychotomimetic side effects associated with NMDA receptor antagonists like ketamine makes it a particularly attractive candidate.

Future research should focus on further elucidating the precise binding site of Rapastinel on the NMDA receptor complex. A deeper understanding of the downstream signaling cascades, including the interplay between the BDNF and mTOR pathways, will be crucial for optimizing the therapeutic potential of this class of compounds. Additionally, exploring the effects of Rapastinel on other forms of synaptic plasticity, such as long-term depression (LTD), will provide a more complete picture of its impact on synaptic function. The long-lasting effects of a single dose of Rapastinel on LTP suggest that it may induce metaplastic changes, a "plasticity of plasticity," which warrants further investigation.

Conclusion

Rapastinel's role in promoting synaptic plasticity and LTP is well-supported by a growing body of preclinical evidence. By directly enhancing NMDA receptor function, it triggers key signaling pathways that lead to lasting changes in synaptic strength. The quantitative data and experimental protocols outlined in this guide provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of Rapastinel and similar compounds in addressing a range of neurological and psychiatric disorders.

References

• 1. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Preclinical Evidence for Rapastinel's Antidepressant Effects: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preclinical evidence supporting the antidepressant effects of Rapastinel (formerly GLYX-13). It is designed to offer a comprehensive resource for researchers, scientists, and professionals involved in drug development, with a focus on quantitative data, detailed experimental protocols, and the underlying molecular mechanisms.

Introduction

Rapastinel is a tetrapeptide (Thr-Pro-Pro-Thr-amide) that acts as a modulator of the N-methyl-D-aspartate (NMDA) receptor.[1][2] It has demonstrated rapid and long-lasting antidepressant-like properties in various animal models.[1][2] Unlike the NMDA receptor antagonist ketamine, Rapastinel is a glycine-site partial agonist or a positive allosteric modulator, enhancing NMDA receptor function without inducing psychotomimetic side effects.[3] This guide synthesizes the key preclinical findings that have elucidated its unique mechanism of action and antidepressant potential.

Mechanism of Action

Rapastinel's primary mechanism of action involves the modulation of the NMDA receptor, a critical component of glutamatergic neurotransmission implicated in the pathophysiology of depression. It binds to a novel site on the NMDA receptor, distinct from the glycine (B1666218) co-agonist site, leading to an enhancement of receptor function. This positive modulation triggers a cascade of downstream signaling events that are believed to underlie its rapid antidepressant effects.

The activation of the NMDA receptor by Rapastinel leads to the stimulation of the extracellular signal-regulated kinase (ERK) and the mammalian target of rapamycin (B549165) (mTOR) signaling pathways. This, in turn, promotes the synthesis and release of key neurotrophic factors, most notably the brain-derived neurotrophic factor (BDNF). BDNF then activates its receptor, Tropomyosin receptor kinase B (TrkB), leading to enhanced synaptic plasticity, synaptogenesis, and ultimately, the reversal of stress-induced neuronal atrophy associated with depression. The antidepressant-like effects of Rapastinel have been shown to be dependent on the activation of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors, similar to other rapid-acting antidepressants.

Figure 1: Simplified signaling pathway of Rapastinel's antidepressant action.

Preclinical Efficacy in Animal Models of Depression

Rapastinel has demonstrated significant antidepressant-like effects in a variety of well-established rodent models of depression. These models are designed to mimic certain behavioral aspects of human depression and are widely used for screening potential antidepressant compounds.

Forced Swim Test (FST)

The Forced Swim Test is a behavioral despair model where rodents are placed in an inescapable cylinder of water. A common measure of antidepressant efficacy is a reduction in the duration of immobility, which is interpreted as an active coping strategy.

Experimental Protocol:

• Apparatus: A transparent cylinder (e.g., 40 cm high, 20 cm in diameter) is filled with water (23-25°C) to a depth of 15-20 cm, preventing the animal from touching the bottom or escaping.

• Procedure: Animals (rats or mice) are individually placed in the cylinder for a 6-minute session. The duration of immobility (defined as the lack of movement other than that necessary to keep the head above water) is typically scored during the last 4 minutes of the test.

• Drug Administration: Rapastinel or vehicle is administered intravenously (IV) at specified times before the test.

Figure 2: Experimental workflow for the Forced Swim Test.

Quantitative Data Summary:

Animal Model	Dose (mg/kg, IV)	Time Point	% Reduction in Immobility (vs. Vehicle)	Reference
Rat	3	1 hour	~40%
Rat	3	24 hours	~35%
Mouse	5	Not Specified	Significant
Mouse	10	Not Specified	Significant

Tail Suspension Test (TST)

The Tail Suspension Test is another widely used model of behavioral despair, primarily in mice. Mice are suspended by their tails, and the duration of immobility is measured as an indicator of a depressive-like state.

Experimental Protocol:

• Apparatus: Mice are suspended by their tails from a ledge or a suspension bar using adhesive tape, at a height where they cannot escape or hold onto nearby surfaces. The area is often enclosed to prevent visual observation of other animals.

• Procedure: The test duration is typically 6 minutes, and the total time spent immobile is recorded.

• Drug Administration: Rapastinel or vehicle is administered prior to the test.

Quantitative Data Summary:

Animal Model	Dose (mg/kg, IV)	% Reduction in Immobility (vs. Vehicle)	Reference
Mouse	5	Significant
Mouse	10	Significant

Learned Helplessness

The learned helplessness paradigm involves exposing animals to uncontrollable and inescapable stress (e.g., footshocks), which subsequently leads to a failure to escape a noxious stimulus in a new situation where escape is possible. This is considered a model of stress-induced depression.

Experimental Protocol:

• Induction Phase: Animals are exposed to a series of inescapable footshocks.

• Testing Phase: 24 hours later, animals are placed in a shuttle box where they can escape a footshock by moving to another compartment. The number of failures to escape is recorded.

• Drug Administration: Rapastinel or vehicle is administered before the testing phase.

Quantitative Data Summary:

Animal Model	Dose (mg/kg, IV)	% Reduction in Escape Failures (vs. Vehicle)	Reference
Rat	3	~60%

Chronic Unpredictable Stress (CUS)

The Chronic Unpredictable Stress model exposes animals to a series of mild, unpredictable stressors over an extended period (e.g., 21 days) to induce a depressive-like state, characterized by anhedonia (reduced sucrose (B13894) preference) and behavioral despair.

Experimental Protocol:

• Stress Regimen: For 21 days, rats are subjected to a varying sequence of stressors, such as cage tilt, wet bedding, light/dark cycle reversal, and restraint stress.

• Behavioral Testing: Following the stress period, behaviors such as sucrose preference, performance in the FST, and novelty-suppressed feeding are assessed.

• Drug Administration: A single dose of Rapastinel is administered after the stress period.

Quantitative Data Summary:

Behavioral Test	Dose (mg/kg, IV)	Outcome	Reference
Sucrose Preference	3	Significant reversal of CUS-induced deficit
Forced Swim Test	3	Significant reduction in immobility
Novelty-Suppressed Feeding	3	Significant reduction in latency to feed

Neuroplasticity and Synaptic Effects

Rapastinel has been shown to induce long-lasting changes in synaptic plasticity, which are thought to be crucial for its sustained antidepressant effects.

• Long-Term Potentiation (LTP): A single dose of Rapastinel has been shown to enhance LTP, a cellular mechanism underlying learning and memory, in the hippocampus and medial prefrontal cortex for at least two weeks post-dosing.

• Dendritic Spine Density: Rapastinel increases the density of mature dendritic spines in the dentate gyrus and medial prefrontal cortex 24 hours after a single injection, indicating the formation of new synaptic connections.

Figure 3: Logical flow from Rapastinel administration to antidepressant effects.

Conclusion

The preclinical evidence strongly supports the antidepressant potential of Rapastinel. Its unique mechanism as a positive modulator of the NMDA receptor leads to the activation of key signaling pathways involved in neuroplasticity, resulting in rapid and sustained antidepressant-like effects in various animal models. The lack of ketamine-like side effects in these preclinical studies further highlights its favorable profile. While later-stage clinical trials did not meet their primary endpoints, the preclinical data for Rapastinel remain a valuable foundation for the ongoing development of novel glutamatergic modulators for the treatment of depression.

References

• 1. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Modulation of the activity of N-methyl-d-aspartate receptors as a novel treatment option for depression: current clinical evidence and therapeutic potential of rapastinel (GLYX-13) - PMC [pmc.ncbi.nlm.nih.gov]

Rapastinel's Engagement with Brain-Derived Neurotrophic Factor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rapastinel (GLYX-13), a tetrapeptide modulator of the N-methyl-D-aspartate (NMDA) receptor, has demonstrated rapid and sustained antidepressant-like effects in preclinical models. A significant body of evidence suggests that these effects are intrinsically linked to its ability to influence brain-derived neurotrophic factor (BDNF) signaling. This technical guide provides an in-depth analysis of the molecular mechanisms underlying Rapastinel's impact on BDNF, presenting quantitative data from key studies, detailed experimental protocols, and visual representations of the involved signaling pathways. The information herein is intended to serve as a comprehensive resource for researchers and professionals in the field of neuropharmacology and drug development.

Introduction

Brain-Derived Neurotrophic Factor (BDNF) is a critical neurotrophin involved in neuronal survival, differentiation, and synaptic plasticity. Dysregulation of BDNF signaling has been implicated in the pathophysiology of major depressive disorder (MDD). Rapastinel, a glycine-site functional partial agonist at the NMDA receptor, has emerged as a promising therapeutic candidate due to its rapid antidepressant effects without the dissociative side effects associated with ketamine. A central hypothesis for Rapastinel's mechanism of action is its ability to modulate synaptic plasticity through the enhancement of BDNF signaling pathways. This document synthesizes the current understanding of the intricate relationship between Rapastinel and BDNF.

Mechanism of Action: Rapastinel's Influence on BDNF Signaling

Rapastinel's primary pharmacological action is the modulation of NMDA receptor activity. This initial interaction triggers a cascade of downstream events that ultimately lead to increased BDNF release and signaling. The key steps in this pathway are outlined below.

NMDA Receptor Modulation and AMPA Receptor Activation

Rapastinel acts as a positive allosteric modulator of the NMDA receptor, enhancing its function in a manner distinct from NMDA receptor antagonists like ketamine. This modulation is thought to lead to an increase in synaptic plasticity. While the precise mechanism is still under investigation, evidence suggests that the antidepressant-like effects of Rapastinel are dependent on the activation of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors.

Activation of Downstream Signaling Cascades: ERK and mTOR

The activation of AMPA receptors initiates intracellular signaling cascades, prominently featuring the extracellular signal-regulated kinase (ERK) and the mammalian target of rapamycin (B549165) (mTOR) pathways. Both ERK and mTOR are crucial for protein synthesis, including the synthesis of synaptic proteins and neurotrophic factors like BDNF. Studies have shown that Rapastinel administration leads to the phosphorylation and activation of both ERK and mTOR.[1]

Increased BDNF Release and TrkB Receptor Activation

The culmination of the ERK and mTOR signaling activation is an increase in the synthesis and release of BDNF.[2] Released BDNF then binds to its high-affinity receptor, Tropomyosin receptor kinase B (TrkB), leading to its dimerization and autophosphorylation. This activation of the TrkB receptor is a critical step for mediating the neuroplastic effects of BDNF, including synaptogenesis and enhanced synaptic transmission. The antidepressant effects of Rapastinel have been shown to be dependent on BDNF release and subsequent TrkB activation.[3]

Quantitative Data on Rapastinel's Effect on BDNF

While many studies describe a qualitative increase in BDNF levels following Rapastinel administration, specific quantitative data is less frequently presented in a consolidated format. One key study by Hashimoto et al. (2017) in a social defeat stress model of depression provides a direct comparison of Rapastinel and R-ketamine on BDNF protein levels.

Brain Region	Treatment Group	Mean BDNF Level (relative to control)	Statistical Significance (vs. Vehicle)
Prefrontal Cortex (PFC)	Vehicle	Decreased	-
Rapastinel (10 mg/kg)	No significant change	Not Significant
R-ketamine (10 mg/kg)	Significantly attenuated decrease	p < 0.05
Nucleus Accumbens (NAc)	Vehicle	Increased	-
Rapastinel (10 mg/kg)	No significant change	Not Significant
R-ketamine (10 mg/kg)	No significant change	Not Significant
Hippocampus (CA1)	Vehicle	No significant change	-
Rapastinel (10 mg/kg)	No significant change	Not Significant
R-ketamine (10 mg/kg)	No significant change	Not Significant
Hippocampus (CA3)	Vehicle	Decreased	-
Rapastinel (10 mg/kg)	No significant change	Not Significant
R-ketamine (10 mg/kg)	Significantly attenuated decrease	p < 0.01
Hippocampus (DG)	Vehicle	Decreased	-
Rapastinel (10 mg/kg)	No significant change	Not Significant
R-ketamine (10 mg/kg)	Significantly attenuated decrease	p < 0.01

Data adapted from Hashimoto et al. (2017).[4] It is important to note that in this specific model, a single dose of Rapastinel did not significantly alter BDNF levels, in contrast to R-ketamine.

Experimental Protocols

The following sections detail the methodologies commonly employed to investigate the effects of Rapastinel on BDNF and its signaling pathways.

Animal Models

• Social Defeat Stress Model: This model is used to induce a depressive-like phenotype in rodents. It involves daily exposure of an experimental mouse to a larger, aggressive mouse.[4]

• Chronic Unpredictable Stress (CUS) Model: This model involves exposing rodents to a series of mild, unpredictable stressors over several weeks to induce a state of anhedonia and behavioral despair, mimicking symptoms of depression.

Measurement of BDNF Levels

• Enzyme-Linked Immunosorbent Assay (ELISA):

  • Sample Preparation: Brain tissue (e.g., prefrontal cortex, hippocampus) is dissected and homogenized in a lysis buffer containing protease inhibitors. The homogenate is then centrifuged to pellet cellular debris, and the supernatant containing the protein lysate is collected.

  • ELISA Procedure: A commercial BDNF ELISA kit is used. Briefly, a 96-well plate is coated with a capture antibody specific for BDNF. The prepared protein lysates and a series of BDNF standards are added to the wells. After incubation, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added. Finally, a substrate is added, and the resulting colorimetric reaction is measured using a microplate reader. The concentration of BDNF in the samples is determined by comparison to the standard curve.

• Western Blotting:

  • Protein Extraction and Quantification: Similar to the ELISA protocol, protein is extracted from brain tissue. The total protein concentration is determined using a protein assay (e.g., BCA assay).

  • SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). The separated proteins are then transferred to a nitrocellulose or PVDF membrane.

  • Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with a primary antibody specific for BDNF. After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme or a fluorescent dye.

  • Detection: The protein bands are visualized using a chemiluminescent substrate or by detecting the fluorescent signal. The intensity of the bands is quantified using densitometry software and normalized to a loading control protein (e.g., GAPDH or β-actin).

Analysis of Signaling Pathways

• Western Blotting for Phosphorylated Proteins: To assess the activation of signaling pathways, Western blotting is performed using antibodies that specifically recognize the phosphorylated (i.e., activated) forms of key proteins such as TrkB, ERK, and mTOR, as well as their downstream targets like p70S6K and 4E-BP1. The levels of phosphorylated proteins are typically normalized to the total levels of the respective proteins.

Immunohistochemistry

• Tissue Preparation: Animals are perfused with a fixative (e.g., 4% paraformaldehyde). The brains are then removed, post-fixed, and cryoprotected in sucrose. Brain sections are cut using a cryostat or vibratome.

• Staining: The sections are incubated with a primary antibody against BDNF, followed by a fluorescently labeled secondary antibody. Cell nuclei are often counterstained with a fluorescent dye like DAPI.

• Imaging: The stained sections are imaged using a fluorescence or confocal microscope to visualize the localization and expression of BDNF within different brain regions and cell types.

Visualizing the Pathways

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows discussed in this guide.

References

• 1. ERK/mTOR signaling may underlying the antidepressant actions of rapastinel in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of R-ketamine and rapastinel antidepressant effects in the social defeat stress model of depression - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Rapastinel (GLYX-13): Application Notes and Protocols for In Vivo Rodent Studies

Introduction

Rapastinel, formerly known as GLYX-13, is a tetrapeptide (Thr-Pro-Pro-Thr-amide) that acts as a positive allosteric modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2] It has been investigated for its potential rapid-acting and long-lasting antidepressant and cognitive-enhancing effects. Unlike NMDAR antagonists such as ketamine, rapastinel modulates NMDAR activity without causing psychotomimetic or dissociative side effects in preclinical models.[1][3] These notes provide a comprehensive overview of dosages, experimental protocols, and mechanisms of action for researchers utilizing rapastinel in in vivo rodent studies.

Data Presentation: Rapastinel Dosage and Administration

The effective dosage of rapastinel in rodents varies depending on the species, the intended effect (antidepressant vs. cognitive enhancement), and the experimental model. The following tables summarize quantitative data from various preclinical studies.

Table 1: Rapastinel Dosage in Rat Models

Dosage	Administration Route	Animal Model	Primary Outcome	Key Findings	References
1 mg/kg	Intravenous (IV)	Young adult (3 months) and aged (27 months) Sprague Dawley rats	Cognitive Enhancement	Reversed age-related cognitive deficits in multiple learning and memory paradigms, including T-maze and Morris water maze.	[3]
2 mg/kg	Intravenous (IV)	Sprague Dawley rats	Synaptic Plasticity	A single dose induced hippocampal long-term potentiation (LTP) that persisted for up to two weeks.
3 mg/kg	Intravenous (IV)	Sprague Dawley rats (2-3 months old)	Antidepressant-like Effects	A single dose produced rapid (within 1 hour) and sustained (up to 1 week) antidepressant-like effects in the Forced Swim Test and facilitated fear extinction.
10 mg/kg	Subcutaneous (s.c.)	Rats	Antidepressant-like Effects	Produced a rapid and sustained antidepressant-like effect in the Forced Swim Test. Associated with brain concentrations of approximately 30 nM.
30 mg/kg	Subcutaneous (s.c.)	Rats	Antidepressant-like Effects	Produced a maximal antidepressant-like effect. Associated with brain concentrations of approximately 100 nM. Effects were lost at this higher dose in some studies, indicating a potential biphasic dose-response.

Table 2: Rapastinel Dosage in Mouse Models

Dosage	Administration Route	Animal Model	Primary Outcome	Key Findings	References
0.3 mg/kg	Intravenous (IV)	C57BL/6J mice with ketamine-induced deficits	Cognitive Enhancement	Considered a sub-effective dose, but potentiated the effects of lurasidone (B1662784) to reverse cognitive deficits.
0.5 mg/kg	Intravenous (IV)	Chronic Unpredictable Stress (CUS) mice	Antidepressant-like Effects	Part of a dose-range study; effective doses were 5 and 10 mg/kg.
1.0 mg/kg	Intravenous (IV)	C57BL/6J mice with PCP/ketamine-induced deficits	Cognitive Enhancement	Reversed declarative memory deficits induced by subchronic PCP or ketamine administration.
3 mg/kg	Intraperitoneal (i.p.)	Chronic Unpredictable Stress (CUS) mice	Antidepressant-like Effects	A single dose reversed CUS-induced deficits in sucrose (B13894) preference and increased immobility in the Forced Swim Test.
5 mg/kg	Intravenous (IV)	C57BL/6J mice	Antidepressant-like Effects	Continuous 3-day administration produced antidepressant-like actions dependent on ERK/mTOR signaling.
10 mg/kg	Intravenous (IV)	C57BL/6J mice	Antidepressant-like Effects	Continuous 3-day administration produced potent antidepressant-like actions and potentiated VGF/BDNF/TrkB signaling.

Signaling Pathways and Mechanism of Action

Rapastinel's therapeutic effects are initiated by its modulation of NMDARs, which triggers a cascade of downstream signaling events associated with neuroplasticity. Unlike channel blockers, rapastinel acts as a positive allosteric modulator, likely at a novel site on the NMDAR, enhancing its function in a manner dependent on glycine. This initial action leads to the activation of several key intracellular pathways.

The antidepressant effects of rapastinel are dependent on the activation of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptors (AMPARs) and subsequent stimulation of the Brain-Derived Neurotrophic Factor (BDNF), Extracellular signal-Regulated Kinase (ERK), and mammalian Target of Rapamycin (mTOR) signaling pathways. This cascade promotes synaptogenesis, enhances synaptic plasticity (LTP), and ultimately reverses stress-induced neuronal deficits.

Fig. 1: Rapastinel's proposed signaling cascade.

Experimental Protocols

Protocol 1: Induction of Depression-like Phenotype using Chronic Unpredictable Stress (CUS)

This protocol is designed to induce a depression-like state in rodents, which can then be used to test the antidepressant-like efficacy of rapastinel.

• Animals : Male Sprague Dawley rats or C57BL/6J mice are commonly used. House animals individually to prevent social buffering.

• Stress Paradigm : For 21-35 consecutive days, expose animals to a variable sequence of mild stressors. Stressors may include:

  • Stroboscopic illumination (e.g., 4 hours).

  • Tilted cage (45°) (e.g., 12 hours).

  • Food and water deprivation (e.g., 12-24 hours).

  • Soiled cage (100-200 ml of water in bedding) (e.g., 12 hours).

  • Predator odor exposure (e.g., 30 minutes).

  • Forced swim in cold water (4°C for 5 minutes).

  • Overnight illumination.

• Validation of Model : Before drug administration, confirm the depression-like phenotype using behavioral tests such as the Sucrose Preference Test (for anhedonia) and the Forced Swim Test (for behavioral despair). Stressed animals should show a significant reduction in sucrose preference and increased immobility time compared to non-stressed controls.

• Drug Administration : Following the stress period, administer rapastinel or vehicle. For acute effects, testing can occur 1 hour post-injection. For sustained effects, testing can be performed at 24 hours, 7 days, and 14 days post-injection.

References

• 1. researchgate.net [researchgate.net]
• 2. oatext.com [oatext.com]
• 3. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Intravenous Administration of Rapastinel

For Research, Scientific, and Drug Development Professionals

Introduction

Rapastinel (formerly GLYX-13) is a tetrapeptide (Thr-Pro-Pro-Thr-amide) that acts as a novel and selective positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor.[1][2] It is an investigational drug that has been evaluated for the adjunctive treatment of Major Depressive Disorder (MDD).[3] Unlike NMDA receptor antagonists such as ketamine, Rapastinel enhances NMDA receptor function without causing psychotomimetic or hallucinogenic side effects.[1][3] It has demonstrated rapid-acting and long-lasting antidepressant effects in both preclinical models and clinical trials.

These application notes provide detailed protocols for the intravenous (IV) administration of Rapastinel in both clinical and preclinical settings, summarize quantitative dosing data, and outline key experimental methodologies.

Data Presentation: Dosing and Administration

The following tables summarize the intravenous dosing parameters for Rapastinel used in published clinical and preclinical studies.

Table 1: Clinical Intravenous Administration Protocols

Study Phase	Population	Dose	Administration Regimen	Citation
Phase 1	Healthy Volunteers	900 mg and 1800 mg	Single slow IV bolus. Each 450 mg prefilled syringe was injected at a rate of approximately 1 minute.
Phase 2	MDD Patients	1 mg/kg, 5 mg/kg, 10 mg/kg	Single IV dose.
Phase 3	MDD Patients	450 mg	IV administration once weekly or once every two weeks as adjunctive therapy.

Table 2: Preclinical Intravenous Administration Protocols (Rodent Models)

Model	Species	Dose	Purpose	Citation
Cognitive Enhancement	Rat	1 mg/kg	Assessment of cognitive enhancement in various learning and memory tasks.
Antidepressant-like Effects	Rat	3 mg/kg	Optimal dose for antidepressant-like effects in the Porsolt forced swim test.
Antidepressant-like Effects	Mouse	5 mg/kg and 10 mg/kg	Evaluation of antidepressant-like actions and underlying molecular mechanisms.
Chronic Unpredictable Stress	Rat	3 mg/kg	Reversal of stress-induced deficits and assessment of long-lasting antidepressant effects.
Electrophysiology (LTP)	Rat	3 mg/kg	Ex vivo assessment of long-term potentiation in hippocampal and mPFC slices 24 hours post-dosing.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the proposed signaling pathway of Rapastinel and a general workflow for preclinical evaluation.

Proposed signaling cascade for Rapastinel's antidepressant effects.

References

• 1. Modulation of the activity of N-methyl-d-aspartate receptors as a novel treatment option for depression: current clinical evidence and therapeutic potential of rapastinel (GLYX-13) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapastinel - Wikipedia [en.wikipedia.org]
• 3. A novel approach to depression? | Drug Discovery News [drugdiscoverynews.com]

Preparing Rapastinel Solutions for Cell Culture Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rapastinel (formerly GLYX-13) is a tetrapeptide (Thr-Pro-Pro-Thr-amide) that acts as a partial agonist at the glycine (B1666218) site of the N-methyl-D-aspartate (NMDA) receptor.[1][2] It has demonstrated rapid and sustained antidepressant-like effects in preclinical and clinical studies.[1][2] Unlike NMDA receptor antagonists such as ketamine, rapastinel modulates receptor activity, leading to the activation of downstream signaling pathways associated with neuroplasticity, including the ERK and mTOR pathways, and promoting the release of Brain-Derived Neurotrophic Factor (BDNF).[3] This document provides detailed protocols for the preparation of Rapastinel solutions for in vitro cell culture experiments, along with methodologies for key assays to assess its biological effects.

Data Presentation

The following tables summarize quantitative data from published studies on the use of Rapastinel in in vitro models.

Table 1: Effective Concentrations of Rapastinel in In Vitro Assays

Assay Type	Cell Type/System	Effective Concentration Range	Observation	Reference
NMDA Receptor Activity	Rat primary cortical neurons	10 - 300 nM	Enhancement of NMDA-induced Ca2+ influx
Rat primary cortical neurons	100 nM	Maximal enhancement of NMDA-induced calcium flux
mPFC pyramidal neurons	100 nM	Significant enhancement of NMDAR-dependent calcium mobilization
mPFC pyramidal neurons	0.1 - 1 µM	Increased NMDA-inward current
Long-Term Potentiation (LTP)	Rat medial prefrontal cortex slices	20 - 1000 nM	Bath application 30 min prior to LTP induction
Rat hippocampal slices	0.1 - 100 µM	Enhancement of LTP
Dendritic Spine Formation	Rat dentate gyrus and medial prefrontal cortex	3 mg/kg (in vivo dosing)	Increased mature dendritic spine formation 24 hours post-dosing
Neuronal Morphology	Rat primary cortical culture neurons	Not specified	Increased number and length of neuronal branches after 24 hours

Table 2: Summary of Rapastinel Effects on Signaling Pathways

Pathway Component	Effect	Cell Type/System	Reference
pERK	Increased phosphorylation	Rat primary cortical culture neurons
p-mTOR	Increased phosphorylation	Mouse hippocampus and prefrontal cortex
BDNF	Increased release	Rat primary cortical culture neurons

Experimental Protocols

Preparation of Rapastinel Stock and Working Solutions

Materials:

• Rapastinel powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• Sterile, deionized water or phosphate-buffered saline (PBS)

• Sterile microcentrifuge tubes or vials

• Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM Rapastinel Stock Solution in DMSO:

• Allow the Rapastinel powder vial to equilibrate to room temperature before opening to prevent condensation.

• Aseptically weigh the required amount of Rapastinel powder. The molecular weight of Rapastinel is 413.47 g/mol .

• Dissolve the powder in an appropriate volume of sterile DMSO to achieve a 10 mM concentration. For example, to prepare 1 ml of a 10 mM stock solution, dissolve 4.13 mg of Rapastinel in 1 ml of DMSO.

• Gently vortex or sonicate the solution to ensure complete dissolution.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution aliquots at -20°C or -80°C for long-term storage.

Protocol for Preparing Working Solutions in Cell Culture Medium:

• Thaw a single aliquot of the 10 mM Rapastinel stock solution at room temperature.

• Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the desired final concentrations (e.g., 20 nM to 1 µM).

• Ensure that the final concentration of DMSO in the cell culture medium is kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the same final concentration of DMSO.

• Add the Rapastinel working solution to the cell cultures and gently swirl the plate or flask to ensure even distribution.

Assessment of Neuronal Viability (MTT Assay)

Materials:

• Cells cultured in a 96-well plate

• Rapastinel working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/ml in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of Rapastinel and a vehicle control for the desired duration (e.g., 24, 48, or 72 hours).

• Following the treatment period, add 10 µl of MTT solution to each well and incubate for 3-4 hours at 37°C.

• After incubation, add 100 µl of solubilization buffer to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Express the results as a percentage of the vehicle-treated control.

Western Blotting for pERK and p-mTOR

Materials:

• Cells cultured in 6-well plates or larger flasks

• Rapastinel working solutions

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-pERK, anti-ERK, anti-p-mTOR, anti-mTOR, anti-actin or -tubulin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• Seed cells and treat with Rapastinel for the desired time.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each sample using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Dendritic Spine Analysis

Materials:

• Primary neuronal cultures on coverslips

• Rapastinel working solutions

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization solution (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 10% normal goat serum in PBS)

• Fluorescent phalloidin (B8060827) (for F-actin staining) or antibodies against dendritic markers (e.g., MAP2) and spine markers (e.g., synaptophysin, PSD-95)

• Mounting medium with DAPI

• Confocal or fluorescence microscope

Protocol:

• Culture primary neurons on coverslips to an appropriate stage of maturity.

• Treat the neurons with Rapastinel or vehicle for the desired duration (e.g., 24 hours).

• Fix the cells with 4% paraformaldehyde for 15-20 minutes at room temperature.

• Permeabilize the cells with Triton X-100 for 10 minutes.

• Block non-specific binding with blocking solution for 1 hour.

• Incubate with primary antibodies (if applicable) overnight at 4°C.

• Wash and incubate with fluorescently labeled secondary antibodies and/or fluorescent phalloidin for 1-2 hours at room temperature.

• Mount the coverslips onto microscope slides with mounting medium containing DAPI.

• Acquire images of dendrites using a high-magnification objective on a confocal or fluorescence microscope.

• Analyze the images using appropriate software (e.g., ImageJ with the NeuronJ plugin) to quantify spine density, morphology, and size.

Mandatory Visualizations

Caption: Proposed signaling pathway of Rapastinel.

Caption: General experimental workflow for in vitro studies.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Rapastinel - Wikipedia [en.wikipedia.org]
• 3. mccormick.northwestern.edu [mccormick.northwestern.edu]

Application Notes: Assessing the Antidepressant-Like Effects of Rapastinel using the Forced Swim Test

Introduction

Rapastinel (formerly GLYX-13) is a tetrapeptide with a novel mechanism of action as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor.[1][2] Unlike NMDA receptor antagonists such as ketamine, Rapastinel enhances NMDA receptor function, leading to rapid and sustained antidepressant-like effects without psychotomimetic side effects.[1][3] Its mechanism is linked to the promotion of synaptic plasticity through the activation of key signaling pathways, including the mammalian target of rapamycin (B549165) (mTORC1) and brain-derived neurotrophic factor (BDNF).[4]

The Forced Swim Test (FST), also known as the Porsolt test, is a widely used preclinical behavioral assay to screen for potential antidepressant efficacy. The test is based on the principle that when rodents are placed in an inescapable cylinder of water, they will eventually adopt an immobile posture. This immobility is interpreted as a state of "behavioral despair." A reduction in the duration of immobility is indicative of an antidepressant-like effect. The FST is a valuable tool for evaluating the dose-dependent and time-course effects of novel compounds like Rapastinel.

These application notes provide a detailed protocol for utilizing the FST to assess the antidepressant-like properties of Rapastinel in a rodent model.

Quantitative Data Summary

The following table summarizes the dose-dependent effects of Rapastinel on immobility time in the rat Forced Swim Test, as reported in preclinical studies.

Treatment Group	Dose (mg/kg)	Route of Administration	Immobility Time (seconds)	Percent Change vs. Vehicle	Reference
Vehicle	-	s.c.	~160	-
Rapastinel	10	s.c.	~100	~37.5% Decrease
Rapastinel	30	s.c.	~80	~50% Decrease

Note: Data are estimated from graphical representations in the cited literature and presented as approximations.

Experimental Protocols

Forced Swim Test Protocol for Assessing Rapastinel in Rats

This protocol is adapted from standard FST procedures and tailored for the evaluation of intravenously or subcutaneously administered Rapastinel.

1. Materials and Equipment

• Animals: Male Wistar or Sprague-Dawley rats (200-250g).

• Rapastinel (GLYX-13): To be dissolved in a sterile vehicle (e.g., 0.9% saline).

• Forced Swim Test Apparatus: A transparent Plexiglas cylinder (40-50 cm height, 20 cm diameter).

• Water: Maintained at a temperature of 24-25°C. The depth should be 30 cm to prevent the rat's tail from touching the bottom.

• Video Recording Equipment: A camera positioned to capture a side view of the swim cylinder for later scoring.

• Animal Holding Cages: With a heat source for drying animals post-test.

• Towels: For gently drying the animals.

• Timer/Stopwatch.

2. Experimental Procedure

The protocol consists of two sessions: a pre-test session (Day 1) and a test session (Day 2).

Day 1: Pre-Test Session (Acclimation)

• Transport the rats to the testing room at least 1 hour before the session to allow for acclimatization.

• Fill the swim cylinder with water (24-25°C) to a depth of 30 cm.

• Gently place each rat individually into the cylinder for a 15-minute swim session.

• After 15 minutes, remove the rat from the water, gently dry it with a towel, and place it in a heated holding cage for 15-20 minutes before returning it to its home cage.

• Clean the cylinder and change the water between animals.

Day 2: Test Session

• Again, allow rats to acclimatize to the testing room for at least 1 hour.

• Prepare fresh solutions of Rapastinel and the vehicle.

• Administer Rapastinel or vehicle to the rats. Based on published studies, a single administration is sufficient.

  • Route: Subcutaneous (s.c.) or Intravenous (i.v.).

  • Timing: The test should be conducted 30-60 minutes after drug administration.

• Refill the swim cylinder with fresh water (24-25°C) to a depth of 30 cm.

• At the designated time post-injection, gently place the rat into the cylinder for a 5-minute test session.

• Record the entire 5-minute session using the video camera.

• After the session, remove, dry, and warm the rat as described for Day 1 before returning it to its home cage.

3. Behavioral Scoring

• Analyze the video recordings of the 5-minute test session. A trained observer, blind to the experimental conditions, should perform the scoring.

• The primary measure is Immobility Time . A rat is judged to be immobile when it ceases struggling and remains floating motionless in the water, making only those movements necessary to keep its head above water.

• Other behaviors that can be scored include:

  • Swimming: Active movement throughout the cylinder.

  • Climbing: Active, vigorous upward-directed movements of the forepaws along the side of the swim cylinder.

• Record the total duration (in seconds) spent in each behavioral state.

4. Data Analysis

• Calculate the mean immobility time for each treatment group.

• Compare the immobility times between the Rapastinel-treated groups and the vehicle-control group using an appropriate statistical test (e.g., one-way ANOVA followed by a post-hoc test like Dunnett's or Bonferroni's).

• A statistically significant decrease in immobility time in the Rapastinel groups compared to the vehicle group is indicative of an antidepressant-like effect.

Visualizations

Signaling Pathway of Rapastinel```dot

// Nodes Rapastinel [label="Rapastinel\n(GLYX-13)", fillcolor="#FBBC05", fontcolor="#202124"]; NMDAR [label="NMDA Receptor\n(GluN1/GluN2B)", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=Mdiamond]; Ca_Influx [label="Ca²+ Influx", fillcolor="#F1F3F4", fontcolor="#202124"]; AMPAR [label="AMPAR Upregulation", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ERK [label="ERK Pathway", fillcolor="#34A853", fontcolor="#FFFFFF"]; mTORC1 [label="mTORC1 Pathway", fillcolor="#34A853", fontcolor="#FFFFFF"]; BDNF [label="BDNF Release", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TrkB [label="TrkB Receptor\nActivation", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Synaptogenesis [label="Synaptogenesis &\nSynaptic Plasticity (LTP)", fillcolor="#F1F3F4", fontcolor="#202124"]; Antidepressant [label="Antidepressant-Like\nEffects", fillcolor="#FBBC05", fontcolor="#202124", shape=ellipse];

// Edges Rapastinel -> NMDAR [label=" Positive\n Allosteric\n Modulation", style=dashed, color="#5F6368", fontcolor="#202124"]; NMDAR -> Ca_Influx [color="#4285F4"]; Ca_Influx -> {ERK, mTORC1} [color="#34A853"]; mTORC1 -> BDNF [color="#EA4335"]; ERK -> BDNF [color="#EA4335"]; BDNF -> TrkB [color="#EA4335"]; TrkB -> Synaptogenesis [color="#5F6368"]; NMDAR -> AMPAR [label=" required for\n effects", style=dashed, color="#5F6368", fontcolor="#202124"]; AMPAR -> Synaptogenesis [color="#5F6368"]; Synaptogenesis -> Antidepressant [color="#FBBC05"]; }

Workflow for the two-day Forced Swim Test protocol to assess Rapastinel.

References

• 1. Rapastinel - Wikipedia [en.wikipedia.org]
• 2. Neurobiology of rapid acting antidepressants: convergent effects on GluA1-synaptic function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Demystifying the Antidepressant Mechanism of Action of Stinels, a Novel Class of Neuroplastogens: Positive Allosteric Modulators of the NMDA Receptor [mdpi.com]

Application Notes and Protocols: Morris Water Maze with Rapastinel Administration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing the Morris water maze (MWM) to assess the cognitive-enhancing effects of Rapastinel, a positive modulator of the NMDA receptor. The protocol is designed for preclinical research in rodent models.

Introduction

The Morris water maze is a widely used behavioral assay to study spatial learning and memory in rodents.[1][2][3] It relies on the animal's motivation to escape from water by locating a submerged platform using distal visual cues.[1][2] Rapastinel (formerly GLYX-13) is a tetrapeptide that acts as a positive allosteric modulator of the NMDA receptor, a key player in synaptic plasticity and learning. Studies have shown that Rapastinel possesses robust cognitive-enhancing properties. This protocol details the administration of Rapastinel in conjunction with the MWM to evaluate its effects on spatial navigation and memory consolidation.

Data Presentation

The following tables summarize expected quantitative data from a Morris water maze experiment investigating the effects of Rapastinel. The data is hypothetical but based on findings from preclinical studies.

Table 1: Spatial Acquisition Phase - Escape Latency

Treatment Group	Day 1 (s)	Day 2 (s)	Day 3 (s)	Day 4 (s)	Day 5 (s)
Vehicle Control	55 ± 4	42 ± 5	30 ± 4	22 ± 3	18 ± 2
Rapastinel (1 mg/kg)	48 ± 5	33 ± 4	21 ± 3	15 ± 2	12 ± 2
Rapastinel (3 mg/kg)	45 ± 4*	28 ± 3	18 ± 2	12 ± 1	9 ± 1

*p < 0.05, **p < 0.01, ***p < 0.001 compared to Vehicle Control. Data are presented as mean ± SEM.

Table 2: Spatial Acquisition Phase - Path Length

Treatment Group	Day 1 (cm)	Day 2 (cm)	Day 3 (cm)	Day 4 (cm)	Day 5 (cm)
Vehicle Control	1250 ± 150	950 ± 120	650 ± 100	450 ± 80	350 ± 60
Rapastinel (1 mg/kg)	1100 ± 130	750 ± 100	480 ± 70	320 ± 50	250 ± 40
Rapastinel (3 mg/kg)	1000 ± 120*	600 ± 90	380 ± 60	250 ± 40	180 ± 30

*p < 0.05, **p < 0.01, ***p < 0.001 compared to Vehicle Control. Data are presented as mean ± SEM. A study by Burgdorf et al. (2015) showed that a single dose of rapastinel (3 mg/kg IV) administered 24 hours before the first of five daily test sessions significantly reduced the path length to find the hidden platform in a movable platform version of the Morris water maze test.

Table 3: Probe Trial - Memory Retention

Treatment Group	Time in Target Quadrant (%)	Platform Crossings (count)
Vehicle Control	35 ± 3	2.5 ± 0.5
Rapastinel (1 mg/kg)	48 ± 4	4.0 ± 0.6
Rapastinel (3 mg/kg)	55 ± 5	5.5 ± 0.7

*p < 0.05, **p < 0.01 compared to Vehicle Control. Data are presented as mean ± SEM.

Experimental Protocols

Materials and Apparatus

• Morris Water Maze: A circular pool (120-150 cm in diameter) filled with water (20-22°C) made opaque with non-toxic white paint or powdered milk.

• Escape Platform: A 10 cm diameter platform submerged 1-2 cm below the water surface.

• Visual Cues: High-contrast geometric shapes placed on the walls of the testing room.

• Video Tracking System: A camera and software to record and analyze the animal's swimming path, speed, and time in different quadrants.

• Rapastinel: To be dissolved in sterile saline (0.9% NaCl).

• Animal Subjects: Mice or rats, appropriately housed and acclimated to the facility.

Experimental Workflow

References

• 1. The long-lasting antidepressant effects of rapastinel (GLYX-13) are associated with a metaplasticity process in the medial prefrontal cortex and hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Morris water maze: a versatile and pertinent tool for assessing spatial learning and memory - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Measuring Synaptic Plasticity Following Rapastinel Treatment

Introduction

Rapastinel (formerly GLYX-13) is a tetrapeptide that modulates the N-methyl-D-aspartate receptor (NMDAR) and has shown rapid and long-lasting antidepressant effects in clinical trials.[1] Its therapeutic properties are believed to stem from its ability to enhance synaptic plasticity, a fundamental process for learning and memory.[2][3] Unlike ketamine, another rapid-acting antidepressant that acts as an NMDAR antagonist, Rapastinel functions as a glycine-site partial agonist, enhancing NMDAR activity at therapeutic concentrations.[4][5] This document provides detailed protocols for researchers to measure the effects of Rapastinel on synaptic plasticity using electrophysiological, molecular, and morphological techniques.

Part 1: Mechanism of Action - Signaling Pathway

Rapastinel modulates NMDARs at the glycine (B1666218) co-agonist site, leading to an enhancement of NMDAR-gated conductance. This potentiation of NMDAR activity triggers downstream signaling cascades that are crucial for inducing long-term potentiation (LTP), a cellular correlate of learning and memory. The activation of these pathways ultimately leads to changes in gene expression and protein synthesis that strengthen synaptic connections.

References

• 1. The long-lasting antidepressant effects of rapastinel (GLYX-13) are associated with a metaplasticity process in the medial prefrontal cortex and hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Development of Rapastinel (For ... | Article | H1 Connect [archive.connect.h1.co]
• 4. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modulation of the activity of N-methyl-d-aspartate receptors as a novel treatment option for depression: current clinical evidence and therapeutic potential of rapastinel (GLYX-13) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Application of Rapastinel on Primary Neuron Cultures

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rapastinel (formerly GLYX-13) is a tetrapeptide (Thr-Pro-Pro-Thr-amide) that acts as a novel modulator of the N-methyl-D-aspartate receptor (NMDAR). Unlike classic NMDAR antagonists, Rapastinel exhibits its effects by acting as a partial agonist at the glycine (B1666218) site of the NMDAR, leading to a modulation rather than a blockade of receptor activity. More recent findings suggest it may act at a novel site independent of the glycine co-agonist site to enhance NMDAR function. This unique mechanism of action allows Rapastinel to promote synaptic plasticity and neuronal resilience without the psychotomimetic side effects associated with NMDAR antagonists like ketamine.

In vitro studies utilizing primary neuron cultures have been instrumental in elucidating the molecular and cellular effects of Rapastinel. These studies have demonstrated that Rapastinel enhances NMDAR-mediated synaptic transmission, facilitates long-term potentiation (LTP), and promotes the formation of mature dendritic spines. Furthermore, Rapastinel has been shown to activate downstream signaling pathways crucial for neuroplasticity, including the mTOR and ERK pathways, and to stimulate the release of brain-derived neurotrophic factor (BDNF).

These application notes provide detailed protocols for the in vitro application of Rapastinel on primary hippocampal and cortical neuron cultures. The subsequent sections will cover the preparation of primary neuron cultures, the application of Rapastinel, and methodologies for assessing its effects on NMDAR activity, synaptic plasticity, and downstream signaling pathways.

Data Presentation

Table 1: Quantitative Effects of Rapastinel on NMDA Receptor (NMDAR) Activity in Primary Cortical Neurons

Parameter	Rapastinel Concentration	Observation	Reference
NMDA-induced Ca2+ influx	10 - 300 nM	~30% enhancement
NMDA-induced Ca2+ influx	≥ 1 µM	~25% partial inhibition
NMDAR-mediated EPSCs	100 nM - 1 µM	Significant increase in amplitude
Maximal Ca2+ flux enhancement	100 nM	Peak potentiation observed

Table 2: Quantitative Effects of Rapastinel on Synaptic Plasticity and Structure in Primary Neuron Cultures and Slices

Parameter	Rapastinel Treatment	Time Point	Observation	Reference
Long-Term Potentiation (LTP)	100 nM (in vitro application)	Acute	Enhanced magnitude of LTP in mPFC slices
Mature Dendritic Spines	Single dose (in vivo)	24 hours	Significant increase in the dentate gyrus and mPFC
Neuronal Branching	In vitro incubation	24 hours	Increased number and length of neuronal branches
NR2B-containing NMDAR current	Single dose (in vivo)	1 week	Increased proportion of whole-cell NMDAR current

Table 3: Effects of Rapastinel on Downstream Signaling Pathways in Primary Cortical Neurons

Signaling Molecule	Rapastinel Treatment	Observation	Reference
p-ERK	Incubation	Rapid increase in phosphorylation
p-mTORC1 target (p70S6K)	Incubation	Rapid increase in phosphorylation
BDNF Release	Incubation	Promotes elevated release
AKT, mTOR, eEF2 Kinase	Incubation	Reverses stress-induced changes in expression

Experimental Protocols

Protocol 1: Primary Hippocampal and Cortical Neuron Culture

This protocol describes the preparation of primary neuron cultures from embryonic day 18 (E18) rat or mouse pups.

Materials and Reagents:

• E18 pregnant rat or mouse

• Poly-D-lysine or Poly-L-ornithine

• Laminin (B1169045)

• Hibernate-E medium

• Neurobasal medium

• B-27 supplement

• GlutaMAX supplement

• Penicillin-Streptomycin

• Trypsin or Papain

• DNase I

• Fetal Bovine Serum (FBS)

• Sterile dissection tools

• Sterile conical tubes (15 mL and 50 mL)

• Cell culture plates or coverslips

Procedure:

• Coating of Culture Surface:

  • Aseptically coat culture plates or coverslips with Poly-D-lysine (50 µg/mL) or Poly-L-ornithine (100 µg/mL) overnight at 37°C.

  • Wash the coated surfaces three times with sterile, deionized water and allow them to dry completely. For enhanced adherence and neuronal health, a secondary coating of laminin (5 µg/mL) can be applied for at least 2 hours at 37°C.

• Dissection and Dissociation:

  • Euthanize the pregnant dam according to approved institutional animal care and use committee (IACUC) protocols.

  • Aseptically remove the uterine horns and place them in ice-cold Hibernate-E medium.

  • Isolate the embryonic brains and dissect the hippocampi and/or cortices in a sterile dissection hood.

  • Mince the tissue into small pieces and transfer to a 15 mL conical tube.

  • Digest the tissue with either Trypsin (0.25%) or Papain (20 units/mL) in the presence of DNase I (100 µg/mL) for 15-20 minutes at 37°C.

  • Quench the enzymatic digestion by adding an equal volume of plating medium (Neurobasal medium supplemented with 10% FBS, B-27, GlutaMAX, and Penicillin-Streptomycin).

  • Gently triturate the tissue with a fire-polished Pasteur pipette until a single-cell suspension is achieved.

• Plating and Culture:

  • Determine the cell density using a hemocytometer.

  • Plate the neurons onto the pre-coated culture surfaces at a density of 2-5 x 10^5 cells/cm².

  • After 4 hours, replace the plating medium with maintenance medium (Neurobasal medium with B-27, GlutaMAX, and Penicillin-Streptomycin, without FBS) to limit glial proliferation.

  • Maintain the cultures in a humidified incubator at 37°C with 5% CO2.

  • Perform a half-media change every 3-4 days. Cultures are typically ready for experiments between 7 and 21 days in vitro (DIV).

Protocol 2: Preparation and Application of Rapastinel

Materials and Reagents:

• Rapastinel (GLYX-13) powder

• Sterile, deionized water or phosphate-buffered saline (PBS)

• Primary neuron cultures (DIV 7-21)

Procedure:

• Stock Solution Preparation:

  • Prepare a 1 mM stock solution of Rapastinel by dissolving the powder in sterile, deionized water or PBS.

  • Aliquot the stock solution into small volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Working Solution Preparation and Treatment:

  • On the day of the experiment, thaw an aliquot of the Rapastinel stock solution.

  • Prepare working solutions by diluting the stock solution in pre-warmed neuron maintenance medium to the desired final concentrations (e.g., 10 nM - 1 µM). A common and effective concentration for observing enhanced NMDAR activity is 100 nM.

  • Remove the existing medium from the primary neuron cultures and replace it with the Rapastinel-containing medium.

  • The duration of treatment will depend on the specific assay being performed:

    • Acute effects (e.g., calcium imaging, electrophysiology): Apply Rapastinel 15-30 minutes prior to and during the recording.

    • Signaling pathway activation (e.g., Western blotting for p-ERK, p-mTOR): Treat for short durations, typically ranging from 5 minutes to 1 hour. A time-course experiment is recommended to determine the peak phosphorylation.

    • Morphological changes (e.g., immunocytochemistry for dendritic spines): Treat for longer durations, such as 24 hours.

Protocol 3: Calcium Imaging for NMDAR Activity

This protocol measures changes in intracellular calcium concentration ([Ca²⁺]i) in response to NMDA receptor activation in the presence of Rapastinel.

Materials and Reagents:

• Primary neuron cultures on glass coverslips

• Fura-2 AM or Fluo-4 AM calcium indicator

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or similar imaging buffer

• NMDA

• Glycine (if required by experimental design)

• Rapastinel

• Fluorescence microscopy setup with a fast-switching light source and a sensitive camera

Procedure:

• Dye Loading:

  • Prepare a loading solution of Fura-2 AM (2-5 µM) or Fluo-4 AM (1-2 µM) with 0.02% Pluronic F-127 in HBSS.

  • Incubate the neuron cultures with the loading solution for 30-45 minutes at 37°C.

  • Wash the cells with fresh HBSS to remove excess dye and allow for de-esterification for at least 15 minutes before imaging.

• Imaging:

  • Mount the coverslip onto the microscope stage and perfuse with HBSS.

  • Acquire baseline fluorescence images. For Fura-2, alternate excitation wavelengths between 340 nm and 380 nm and record the emission at 510 nm. For Fluo-4, excite at ~488 nm and record emission at ~520 nm.

  • Perfuse the cells with a solution containing NMDA (e.g., 20 µM) and Rapastinel (e.g., 100 nM) in HBSS.

  • Record the changes in fluorescence intensity over time.

  • Analyze the data by calculating the ratio of fluorescence intensities (F340/F380 for Fura-2) or the change in fluorescence relative to baseline (ΔF/F₀ for Fluo-4).

Protocol 4: Immunocytochemistry for Synaptic Markers and Neuronal Morphology

This protocol is for visualizing changes in synaptic proteins (e.g., PSD-95, Synapsin I) and neuronal morphology following Rapastinel treatment.

Materials and Reagents:

• Primary neuron cultures on coverslips

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% normal goat serum and 1% BSA in PBS)

• Primary antibodies (e.g., anti-PSD-95, anti-Synapsin I, anti-MAP2)

• Fluorophore-conjugated secondary antibodies

• DAPI

• Antifade mounting medium

Procedure:

• Fixation and Permeabilization:

  • Following treatment with Rapastinel (e.g., for 24 hours), fix the neurons with 4% PFA for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with permeabilization buffer for 10 minutes.

• Blocking and Staining:

  • Wash three times with PBS.

  • Block non-specific antibody binding with blocking buffer for 1 hour at room temperature.

  • Incubate with primary antibodies diluted in blocking buffer overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with fluorophore-conjugated secondary antibodies and DAPI (for nuclear staining) diluted in blocking buffer for 1-2 hours at room temperature, protected from light.

• Mounting and Imaging:

  • Wash three times with PBS.

  • Mount the coverslips onto microscope slides using antifade mounting medium.

  • Image the samples using a confocal or fluorescence microscope. Analyze parameters such as dendritic spine density, length, and the colocalization of pre- and post-synaptic markers.

Protocol 5: Western Blotting for Signaling Pathway Activation

This protocol is for quantifying the phosphorylation of key signaling proteins like ERK and mTOR in response to Rapastinel treatment.

Materials and Reagents:

• Primary neuron cultures in multi-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-ERK, anti-total ERK, anti-p-mTOR, anti-total mTOR)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Lysis and Protein Quantification:

  • After treating the neurons with Rapastinel for the desired time points, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Collect the lysates and centrifuge to pellet cell debris.

  • Determine the protein concentration of the supernatants using a BCA assay.

• Electrophoresis and Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis:

  • Wash the membrane three times with TBST.

  • Apply the chemiluminescent substrate and detect the signal using a digital imaging system.

  • Quantify the band intensities and normalize the levels of phosphorylated proteins to their respective total protein levels.

Mandatory Visualizations

Caption: Signaling pathway of Rapastinel in primary neurons.

Caption: Experimental workflow for Rapastinel application.

Application Notes: Rapastinel (GLYX-13) in Preclinical Learning and Memory Research

Introduction

Rapastinel (formerly GLYX-13) is a tetrapeptide (Thr-Pro-Pro-Thr-amide) that acts as a modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2] It functions as a glycine-site partial agonist, enhancing NMDAR activity, which distinguishes it from NMDAR antagonists like ketamine.[3][4] In animal models, Rapastinel has demonstrated robust cognitive-enhancing effects across various learning and memory paradigms and has shown rapid and long-lasting antidepressant properties.[5] Its mechanism is linked to the enhancement of synaptic plasticity processes, such as long-term potentiation (LTP), which are fundamental to learning and memory. These characteristics make Rapastinel a valuable tool for researchers studying the neurobiology of cognition and developing novel therapeutics for cognitive deficits associated with neuropsychiatric and neurodegenerative disorders.

Mechanism of Action

Rapastinel exerts its pro-cognitive effects by modulating the glycine (B1666218) co-agonist site of the NMDA receptor. Unlike antagonists that block the receptor, Rapastinel acts as a partial agonist, facilitating NMDAR activation in the presence of glutamate. This targeted modulation enhances NMDAR-gated conductance and promotes synaptic plasticity. The activation of NMDARs by Rapastinel triggers downstream signaling cascades that are crucial for LTP, a cellular correlate of learning and memory. This leads to structural and functional changes at the synapse, including an increase in the density of mature dendritic spines in key brain regions like the hippocampus and medial prefrontal cortex (mPFC), which are observed as early as 24 hours post-administration. This process, often referred to as metaplasticity, results in a sustained enhancement of synaptic strength and improved cognitive function.

Rapastinel's mechanism of action on the NMDA receptor.

Data Presentation: Efficacy of Rapastinel in Animal Models

The following tables summarize the quantitative findings from key studies investigating Rapastinel's effects on learning and memory.

Table 1: Rapastinel in Spatial and Recognition Memory Models

Animal Model	Species/Strain	Rapastinel Dose & Route	Key Findings	Reference
Morris Water Maze	Sprague Dawley Rats	3 mg/kg, IV	Significantly reduced path length to find the hidden platform 24 hours post-dosing.
Morris Water Maze	Young Adult & Aged Rats	1 mg/kg, IV	Enhanced performance in young rats and reversed cognitive deficits in learning-impaired aged rats.
Novel Object Recognition (NOR)	C57BL/6J Mice	1.0 mg/kg, IV	Did not cause deficits in NOR; reversed NOR deficits induced by ketamine and PCP.
Alternating T-Maze	Young Adult & Aged Rats	1 mg/kg, IV	Improved performance in both young and learning-impaired aged rats.

Table 2: Rapastinel in Associative Learning Models

Animal Model	Species/Strain	Rapastinel Dose & Route	Key Findings	Reference
Contextual Fear Extinction	Sprague Dawley Rats	3 mg/kg, IV	Facilitated extinction of contextual fear (reduced freezing) when administered 24 hours before the first extinction session.
Contextual Fear Extinction	Sprague Dawley Rats (CUS model)	1 mg/kg, IV	Reversed chronic unpredictable stress-induced impairments in fear extinction.
Trace Eyeblink Conditioning	Young Adult & Aged Rats	1 mg/kg, IV	Enhanced conditioning in both young and learning-impaired aged rats.
Positive Emotional Learning (USVs)	Sprague Dawley Rats	3 mg/kg, IV	Increased hedonic ultrasonic vocalizations in response to a conditioned stimulus.

Experimental Protocols

Detailed methodologies for key behavioral paradigms are provided below. Researchers should adapt these protocols based on specific experimental goals and institutional guidelines.

General workflow for animal behavioral studies with Rapastinel.

Protocol 1: Morris Water Maze (MWM)

The MWM test assesses hippocampal-dependent spatial learning and memory.

• Apparatus:

  • A circular tank (90-160 cm in diameter) filled with water made opaque with non-toxic white paint.

  • Water temperature maintained at 21-26°C.

  • An escape platform (10-15 cm diameter) submerged 1-2 cm below the water surface.

  • The pool should be located in a room with consistent, distal visual cues.

  • A video camera and tracking software (e.g., Ethovision) are mounted above the tank to record swimming paths.

• Procedure:

  • Habituation: Allow animals to acclimate to the testing room for at least 30-60 minutes before the first trial.

  • Drug Administration: Administer Rapastinel (e.g., 1-3 mg/kg, IV) or vehicle at a predetermined time before testing (e.g., 15 minutes or 24 hours prior).

  • Acquisition Trials:

    • Conduct 4-6 trials per day for 5 consecutive days.

    • For each trial, gently place the animal into the water facing the tank wall at one of four quasi-random start locations (N, S, E, W).

    • Allow the animal to swim and find the hidden platform for a maximum of 60-90 seconds.

    • If the animal fails to find the platform within the time limit, gently guide it to the platform.

    • Allow the animal to remain on the platform for 15-30 seconds to observe the distal cues.

    • Remove the animal, dry it, and return it to a holding cage between trials (inter-trial interval of ~10-15 min).

  • Probe Trial:

    • 24 hours after the final acquisition trial, remove the platform from the tank.

    • Place the animal in the tank at a novel start position and allow it to swim freely for 60-90 seconds.

• Data Analysis:

  • Acquisition: Latency to find the platform, path length, and swimming speed.

  • Probe Trial: Time spent in the target quadrant (where the platform was located), number of platform location crossings.

Protocol 2: Novel Object Recognition (NOR)

The NOR task evaluates non-spatial, declarative memory based on the innate tendency of rodents to explore novel objects more than familiar ones.

• Apparatus:

  • An open-field arena (e.g., 40 x 60 x 19 cm).

  • Two sets of objects that are distinct in shape, color, and texture but similar in size and complexity. Objects should be heavy enough that the animal cannot displace them.

  • A video camera and tracking software to record exploration time.

• Procedure:

  • Habituation (Day 1): Place each animal in the empty arena and allow it to explore freely for 5-10 minutes to acclimate to the environment.

  • Drug Administration: Administer Rapastinel (e.g., 1.0 mg/kg, IV) or vehicle before the training phase, as per the experimental design.

  • Training/Familiarization (Day 2):

    • Place two identical objects (A + A) in the arena.

    • Place the animal in the arena and allow it to explore the objects for 5-10 minutes.

    • Return the animal to its home cage.

  • Testing (Day 2):

    • After a retention interval (e.g., 1-2 hours), replace one of the familiar objects with a novel object (A + B).

    • Place the animal back in the arena and allow it to explore for 5 minutes.

• Data Analysis:

  • Measure the time spent exploring the novel object (T_novel) and the familiar object (T_familiar). Exploration is typically defined as the animal's nose being within 2 cm of the object and oriented toward it.

  • Calculate a Discrimination Index (DI) or Recognition Index: DI = (T_novel - T_familiar) / (T_novel + T_familiar). A DI significantly above zero indicates successful recognition memory.

Protocol 3: Contextual Fear Conditioning (CFC) and Extinction

This paradigm assesses associative learning and memory, where an animal learns to associate a neutral context (the conditioning chamber) with an aversive stimulus (a mild footshock).

• Apparatus:

  • A conditioning chamber equipped with a grid floor connected to a shock generator.

  • A video camera and software (e.g., FreezeFrame) to automatically score freezing behavior, defined as the complete absence of movement except for respiration.

• Procedure:

  • Conditioning/Training (Day 1):

    • Place the animal in the conditioning chamber and allow a 2-4 minute acclimation period.

    • Deliver a series of unsignaled footshocks (e.g., three shocks of 0.5 mA for 1 second) at specific intervals (e.g., at 90, 210, and 330 seconds).

    • Remove the animal from the chamber 1-2 minutes after the final shock and return it to its home cage.

  • Drug Administration: For extinction studies, administer Rapastinel (e.g., 3 mg/kg, IV) or vehicle 24 hours before the first extinction session.

  • Contextual Fear Test / Extinction (Day 2 onwards):

    • Place the animal back into the same chamber used for conditioning.

    • No shocks are delivered.

    • Allow the animal to explore for a set period (e.g., 5 minutes) and record freezing behavior.

    • This non-reinforced exposure is repeated for several consecutive days to measure the extinction of the fear memory.

• Data Analysis:

  • Calculate the percentage of time spent freezing during each session. Successful conditioning is indicated by high levels of freezing on Day 2. Successful extinction is characterized by a significant decrease in freezing across subsequent days.

References

• 1. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant [pubmed.ncbi.nlm.nih.gov]
• 2. mccormick.northwestern.edu [mccormick.northwestern.edu]
• 3. The long-lasting antidepressant effects of rapastinel (GLYX-13) are associated with a metaplasticity process in the medial prefrontal cortex and hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The long-lasting antidepressant effects of rapastinel (GLYX-13) are associated with a metaplasticity process in the medial prefrontal cortex and hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing Antidepressant Research: Experimental Design for Preclinical Evaluation of Rapastinel

For Immediate Release

[City, State] – [Date] – In an effort to accelerate the development of novel, rapid-acting antidepressants, comprehensive application notes and detailed protocols for the preclinical evaluation of Rapastinel (formerly GLYX-13) are now available. This document serves as a critical resource for researchers, scientists, and drug development professionals, providing a standardized framework for investigating the efficacy and mechanism of action of this promising NMDA receptor modulator.

Rapastinel has garnered significant attention for its potential to produce rapid and sustained antidepressant effects without the psychotomimetic side effects associated with other glutamatergic agents.[1][2] These application notes offer a systematic approach to preclinical research, ensuring robust and reproducible data generation. The protocols cover a range of essential experimental paradigms, from behavioral assays that model depressive-like states to sophisticated electrophysiological and molecular techniques that elucidate the underlying neurobiological mechanisms.

The provided methodologies are designed to guide researchers through the critical steps of experimental design, execution, and data analysis. By adhering to these standardized protocols, the scientific community can build a more cohesive and comparable body of evidence, ultimately expediting the translation of preclinical findings into clinical applications.

Key Application Notes:

• Behavioral Phenotyping: Detailed protocols for widely accepted rodent models of depression, including the Forced Swim Test and the Chronic Unpredictable Stress model, are provided to assess the antidepressant-like efficacy of Rapastinel.

• Electrophysiological Analysis: A step-by-step guide for measuring Long-Term Potentiation (LTP) in hippocampal slices is included to evaluate Rapastinel's effects on synaptic plasticity, a key mechanism implicated in its therapeutic action.[3]

• Molecular Signaling Pathways: Protocols for Western blot analysis of key intracellular signaling cascades, such as the mTOR and ERK pathways, are outlined to investigate the molecular mechanisms downstream of NMDA receptor modulation.[4]

• Structural Plasticity: Methods for assessing changes in dendritic spine density are described, providing insights into the neuroplastic effects of Rapastinel.[5]

These comprehensive guidelines are intended to foster a more rigorous and harmonized approach to the preclinical investigation of Rapastinel and other novel antidepressant compounds.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies of Rapastinel, providing a clear reference for dosage, efficacy, and molecular effects.

Table 1: Effective Dosages of Rapastinel in Preclinical Models

Animal Model	Species	Route of Administration	Effective Dose Range	Outcome Measure	Reference
Forced Swim Test	Rat	Intravenous (IV)	1 - 10 mg/kg	Reduced immobility time
Forced Swim Test	Rat	Subcutaneous (s.c.)	10, 30 mg/kg	Reduced immobility time
Chronic Unpredictable Stress	Rat	Intravenous (IV)	3 mg/kg	Reversal of stress-induced deficits
Cognitive Enhancement	Rat	Intravenous (IV)	1 mg/kg	Improved performance in learning and memory tasks

Table 2: Effects of Rapastinel on Synaptic Plasticity and Molecular Markers

Experimental Assay	Tissue/Cell Type	Rapastinel Concentration	Key Findings	Reference
Long-Term Potentiation (LTP)	Rat Hippocampal Slices	N/A (following in vivo dosing)	Enhanced LTP induction
Dendritic Spine Density	Rat Dentate Gyrus & Medial Prefrontal Cortex	3 mg/kg (IV, in vivo)	Increased density of mature (stubby) spines
mTORC1 Signaling	Mouse Prefrontal Cortex	0.5, 5, 10 mg/kg (in vivo)	Dose-dependent activation
ERK Signaling	Mouse Prefrontal Cortex	0.5, 5, 10 mg/kg (in vivo)	Dose-dependent activation

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure standardized and reproducible research.

Protocol 1: Forced Swim Test (FST) in Rats

Objective: To assess the antidepressant-like activity of Rapastinel by measuring the duration of immobility in rats forced to swim in an inescapable cylinder. A reduction in immobility time is indicative of an antidepressant effect.

Materials:

• Transparent cylindrical tank (40-50 cm high, 20 cm in diameter)

• Water (23-25°C)

• Video recording equipment

• Stopwatch

• Drying towels and warming area

Procedure:

• Habituation (Day 1):

  • Fill the cylinder with water to a depth of 30 cm, ensuring the rat cannot touch the bottom with its tail or feet.

  • Gently place each rat into the water for a 15-minute pre-test session.

  • After 15 minutes, remove the rat, dry it thoroughly with a towel, and place it in a warmed holding cage before returning it to its home cage.

  • The water should be changed after each animal.

• Testing (Day 2):

  • Administer Rapastinel or vehicle control at the desired dose and route (e.g., 3 mg/kg, IV).

  • At the designated time post-administration (e.g., 24 hours), place the rat back into the swim cylinder for a 5-minute test session.

  • Record the entire 5-minute session using a video camera.

• Data Analysis:

  • Score the duration of immobility during the 5-minute test. Immobility is defined as the state where the rat makes only the minimal movements necessary to keep its head above water.

  • Compare the immobility times between the Rapastinel-treated and vehicle-treated groups.

Protocol 2: Chronic Unpredictable Stress (CUS) in Rats

Objective: To induce a depressive-like state in rats through prolonged exposure to a series of mild, unpredictable stressors. This model is used to evaluate the efficacy of Rapastinel in reversing stress-induced behavioral deficits.

Materials:

• Stressor-specific equipment (e.g., tilted cages, stroboscopic lighting, damp bedding, predator sounds/smells).

• Behavioral testing apparatus (e.g., for sucrose (B13894) preference test, open field test).

Procedure:

• Stress Regimen (21 days):

  • House rats individually.

  • For 21 consecutive days, expose the rats to a varying sequence of two mild stressors per day. The timing of the stressors should be unpredictable.

  • Examples of stressors include:

    • Damp bedding: Add 200 ml of water to the cage bedding for 4-8 hours.

    • Cage tilt: Tilt the home cage at a 45° angle for 3-4 hours.

    • Light/dark cycle reversal: Reverse the light/dark cycle for 12-24 hours.

    • Predator sounds/smells: Expose animals to predator-related cues.

    • Shallow water bath: Place the rat in a cage with a shallow layer of water (~0.5 inches) for 4 hours.

• Drug Administration:

  • On day 21, administer a single dose of Rapastinel (e.g., 3 mg/kg, IV) or vehicle.

• Behavioral Testing (Post-CUS):

  • Conduct behavioral tests at various time points after drug administration (e.g., 24 hours, 1 week) to assess the reversal of depressive-like behaviors.

  • Common tests include the Sucrose Preference Test (to measure anhedonia) and the Forced Swim Test.

Protocol 3: Long-Term Potentiation (LTP) in Rat Hippocampal Slices

Objective: To measure the effect of Rapastinel on synaptic plasticity by inducing and recording LTP in acute hippocampal slices. Enhancement of LTP is a cellular correlate of learning and memory and is thought to be a mechanism of antidepressant action.

Materials:

• Vibratome for tissue slicing

• Recording chamber (submerged or interface)

• Artificial cerebrospinal fluid (ACSF)

• Carbogen gas (95% O2 / 5% CO2)

• Microelectrodes for stimulation and recording

• Amplifier and data acquisition system

Procedure:

• Slice Preparation:

  • Anesthetize and decapitate a rat.

  • Rapidly remove the brain and place it in ice-cold, oxygenated ACSF.

  • Dissect the hippocampus and prepare 300-400 µm thick transverse slices using a vibratome.

  • Allow slices to recover in oxygenated ACSF at room temperature for at least 1 hour.

• Electrophysiological Recording:

  • Transfer a slice to the recording chamber, continuously perfused with oxygenated ACSF.

  • Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

• LTP Induction:

  • Establish a stable baseline of fEPSPs by delivering single pulses at a low frequency (e.g., 0.05 Hz) for 20-30 minutes.

  • Induce LTP using a high-frequency stimulation (HFS) protocol, such as theta-burst stimulation (e.g., 10 bursts of 4 pulses at 100 Hz, with a 200 ms (B15284909) inter-burst interval).

• Data Analysis:

  • Continue recording fEPSPs for at least 60 minutes post-HFS.

  • Measure the slope of the fEPSPs.

  • Express the post-HFS fEPSP slope as a percentage of the pre-HFS baseline slope to quantify the magnitude of LTP.

Protocol 4: Western Blot for ERK and mTOR Signaling

Objective: To quantify the levels of phosphorylated (activated) and total ERK and mTOR proteins in brain tissue following Rapastinel treatment, providing insight into the intracellular signaling pathways modulated by the drug.

Materials:

• Brain tissue homogenizer

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-phospho-mTOR, anti-total-mTOR)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Procedure:

• Sample Preparation:

  • Dissect the brain region of interest (e.g., prefrontal cortex, hippocampus) from Rapastinel- or vehicle-treated animals.

  • Homogenize the tissue in ice-cold lysis buffer.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

  • Determine the protein concentration of the lysate.

• Gel Electrophoresis and Transfer:

  • Denature protein samples by boiling in Laemmli buffer.

  • Load equal amounts of protein per lane onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane several times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Quantify the band intensities using densitometry software.

  • Normalize the intensity of the phosphorylated protein to the total protein for each sample.

Visualizations

The following diagrams illustrate the proposed signaling pathway of Rapastinel, a typical experimental workflow, and the logical design of a preclinical study.

Proposed signaling pathway of Rapastinel.

A typical experimental workflow for preclinical evaluation.

Logical relationships in Rapastinel preclinical research design.

References

• 1. Long-Term Potentiation by Theta-Burst Stimulation using Extracellular Field Potential Recordings in Acute Hippocampal Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. animal.research.wvu.edu [animal.research.wvu.edu]
• 3. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Factsheet on the forced swim test :: Understanding Animal Research [understandinganimalresearch.org.uk]
• 5. The long-lasting antidepressant effects of rapastinel (GLYX-13) are associated with a metaplasticity process in the medial prefrontal cortex and hippocampus - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring mTORC1 Pathway Activation by Rapastinel

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rapastinel (formerly GLYX-13) is a tetrapeptide with rapid-acting antidepressant properties that functions as a modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2] Its mechanism of action is linked to the activation of the mechanistic target of rapamycin (B549165) complex 1 (mTORC1) signaling pathway, which is crucial for synaptic plasticity and protein synthesis.[2][3] Unlike ketamine, another rapid-acting antidepressant that also activates mTORC1, Rapastinel exhibits a different pharmacological profile with potentially fewer side effects.[4] Accurate measurement of mTORC1 pathway activation is therefore essential for understanding the molecular mechanisms of Rapastinel and for the development of novel therapeutics. These application notes provide detailed protocols for assessing Rapastinel-induced mTORC1 activation, primarily through Western blotting of key downstream effectors.

Signaling Pathway Overview

Rapastinel initiates a signaling cascade that leads to the activation of mTORC1. It acts as a positive allosteric modulator or partial agonist at the NMDAR, which subsequently enhances α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptor (AMPAR) function. This leads to an increase in brain-derived neurotrophic factor (BDNF) release and activation of its receptor, Tropomyosin receptor kinase B (TrkB). Downstream of TrkB, the ERK and Akt signaling pathways are stimulated, converging to activate mTORC1. Activated mTORC1 then phosphorylates its primary downstream targets, p70 ribosomal S6 kinase (p70S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), to promote protein synthesis, synapse formation, and ultimately, its antidepressant effects.

Caption: Rapastinel-Induced mTORC1 Signaling Pathway.

Quantitative Data Summary

The activation of the mTORC1 pathway by Rapastinel is typically quantified by measuring the change in the phosphorylation status of its downstream substrates. The table below summarizes the expected outcomes based on published studies. Researchers should populate this table with their own experimental data.

Target Protein	Phosphorylation Site	Treatment Group	Fold Change vs. Vehicle	Reference Method
p70S6K	Thr389	Rapastinel (5-10 mg/kg)	Increased	Western Blot
4E-BP1	Thr37/46, Ser65	Rapastinel (5-10 mg/kg)	Increased	Western Blot
ERK	Thr202/Tyr204	Rapastinel	Increased	Western Blot
AKT	Ser473	Rapastinel	Increased	Western Blot

Experimental Protocols

The most common and reliable method to measure mTORC1 activation is Western blotting for key phosphorylated proteins in the pathway.

Protocol: Western Blot Analysis of mTORC1 Substrate Phosphorylation

This protocol is designed for analyzing protein extracts from either cultured primary neurons or brain tissue (e.g., hippocampus, prefrontal cortex) from treated animals.

1. Materials and Reagents

• Cell or Tissue Source: Primary cortical neurons or hippocampus/prefrontal cortex from mice/rats.

• Rapastinel: Appropriate formulation for in vitro or in vivo use.

• Control Inhibitor (Optional): Rapamycin (mTORC1 inhibitor) to confirm signal specificity.

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.

• Protein Assay Reagent: BCA or Bradford assay kit.

• SDS-PAGE: Precast or hand-cast polyacrylamide gels, running buffer.

• Western Blotting: PVDF or nitrocellulose membranes, transfer buffer, transfer system.

• Blocking Buffer: 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST). Note: BSA is recommended for phospho-antibodies.

• Primary Antibodies:

  • Phospho-p70S6K (Thr389)

  • Total p70S6K

  • Phospho-4E-BP1 (Thr37/46)

  • Total 4E-BP1

  • Loading Control (e.g., GAPDH, β-Actin)

• Secondary Antibody: HRP-conjugated anti-rabbit or anti-mouse IgG.

• Detection Reagent: Enhanced chemiluminescence (ECL) substrate.

• Imaging System: Chemiluminescence imager.

2. Experimental Workflow

Caption: Western Blotting Experimental Workflow.

3. Step-by-Step Procedure

• Sample Preparation and Treatment:

  • In Vitro (Primary Neurons): Plate primary cortical neurons and allow them to mature. Replace media with fresh, serum-free media. Treat cells with Rapastinel at desired concentrations and time points (e.g., 1 µM for 30-60 minutes). Include a vehicle control group.

  • In Vivo (Rodent Model): Administer Rapastinel (e.g., 5-10 mg/kg, i.v.) or vehicle to animals. After the desired time (e.g., 1-24 hours), euthanize the animals and rapidly dissect the brain regions of interest (hippocampus, prefrontal cortex) on ice.

• Protein Extraction:

  • For cell cultures, wash cells once with ice-cold PBS and add 100-200 µL of ice-cold lysis buffer. Scrape cells and collect the lysate.

  • For tissue, homogenize the dissected tissue in ice-cold lysis buffer using a mechanical homogenizer.

  • Incubate all lysates on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay according to the manufacturer's instructions.

• SDS-PAGE:

  • Normalize all samples to the same protein concentration with lysis buffer and 4x Laemmli sample buffer.

  • Denature samples by heating at 95°C for 5 minutes.

  • Load 20-40 µg of protein per lane onto a polyacrylamide gel. Include a molecular weight marker.

  • Run the gel until the dye front reaches the bottom.

• Membrane Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

  • Confirm successful transfer by staining the membrane with Ponceau S.

• Blocking and Antibody Incubation:

  • Wash the membrane briefly with TBST and block with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-p70S6K) diluted in 5% BSA/TBST overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody diluted in 5% milk/TBST for 1 hour at room temperature.

  • Wash the membrane again three times for 10 minutes each with TBST.

• Detection and Analysis:

  • Prepare the ECL substrate according to the manufacturer's protocol and apply it evenly to the membrane.

  • Capture the chemiluminescent signal using a digital imager.

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • To get the final result, strip the membrane and re-probe for the total protein (e.g., total p70S6K) and a loading control (e.g., GAPDH). Normalize the phosphorylated protein signal to the total protein signal, and then to the loading control.

Conclusion

Measuring the phosphorylation of downstream effectors like p70S6K and 4E-BP1 via Western blot is a robust and widely accepted method for determining mTORC1 pathway activation by Rapastinel. This approach provides quantitative data essential for elucidating the compound's mechanism of action and its therapeutic potential. For confirmation of specificity, experiments should include an mTORC1 inhibitor like rapamycin as a negative control. The protocols and information provided here serve as a comprehensive guide for researchers investigating the role of mTORC1 signaling in the antidepressant effects of Rapastinel.

References

• 1. Modulation of the activity of N-methyl-d-aspartate receptors as a novel treatment option for depression: current clinical evidence and therapeutic potential of rapastinel (GLYX-13) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NMDAR modulators as rapid antidepressants: Converging and distinct signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Understanding the Biphasic Dose-Response of Rapastinel

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to navigate the complexities of Rapastinel's biphasic dose-response in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for Rapastinel?

A1: Rapastinel (formerly GLYX-13) is an N-methyl-D-aspartate receptor (NMDAR) modulator.[1][2] Initially, it was characterized as a partial agonist at the glycine (B1666218) co-agonist site of the NMDAR.[1][2][3] However, more recent evidence suggests it acts as a positive allosteric modulator at a novel site on the receptor, independent of the glycine binding site. This means it enhances the receptor's response to glutamate (B1630785).

Q2: What does a "biphasic dose-response" mean in the context of Rapastinel?

A2: A biphasic dose-response, also known as a U-shaped or inverted U-shaped dose-response, means that Rapastinel exhibits opposite effects at low versus high concentrations. At lower, therapeutically relevant concentrations, Rapastinel enhances NMDA receptor function and downstream signaling, such as long-term potentiation (LTP). At higher concentrations, it can have a reduced or even inhibitory effect on NMDA receptor activity.

Q3: What are the key downstream signaling pathways affected by Rapastinel?

A3: Rapastinel's modulation of the NMDA receptor activates intracellular signaling cascades crucial for synaptic plasticity. The primary pathways implicated are the mTORC1 (mammalian target of rapamycin (B549165) complex 1) and ERK (extracellular signal-regulated kinase) pathways. Activation of these pathways is thought to underlie the rapid antidepressant-like effects of Rapastinel by promoting the synthesis of proteins involved in synaptic strengthening and dendritic spine formation.

Q4: Has Rapastinel been successful in clinical trials?

A4: While Rapastinel showed promise in early-phase clinical trials for major depressive disorder (MDD), demonstrating a rapid onset of antidepressant effects, it ultimately failed to meet its primary and secondary endpoints in Phase III clinical trials, where it did not differentiate from placebo.

Troubleshooting Guide

Issue 1: I am not observing the expected potentiation of NMDA receptor activity with Rapastinel.

• Concentration Range: Are you using the optimal concentration range? The potentiating effects of Rapastinel are typically observed at low nanomolar to low micromolar concentrations. For instance, maximal enhancement of LTP has been reported at 100 nM, while optimal increases in [3H]MK-801 binding are seen in the 1-10 µM range. Higher concentrations may lead to a diminished or inhibitory effect. It is crucial to perform a full dose-response curve to identify the optimal concentration in your specific experimental system.

• Glycine/D-serine Concentration: Rapastinel's modulatory effect has been shown to be independent of the glycine co-agonist site. However, the baseline level of NMDA receptor activation is dependent on the presence of a co-agonist. Ensure you have controlled and consistent concentrations of glycine or D-serine in your assay buffer to achieve a stable baseline from which to measure Rapastinel's effects.

• NMDA Receptor Subunit Composition: The subunit composition of the NMDA receptor (e.g., presence of different NR2 subunits like NR2A, NR2B) can influence the modulatory effects of compounds. The cellular system you are using (e.g., primary neurons from a specific brain region, recombinant cell lines) will express a particular complement of NMDA receptor subunits. Consider that Rapastinel's efficacy may vary depending on the subunit composition.

Issue 2: My long-term potentiation (LTP) experiments with Rapastinel are yielding inconsistent results.

• Timing of Application: For in vitro slice electrophysiology, the timing of Rapastinel application is critical. Bath application of Rapastinel should be performed for a sufficient duration (e.g., 20-30 minutes) before inducing LTP to allow for adequate tissue penetration and target engagement.

• Biphasic Effect: As with other assays, the biphasic nature of Rapastinel is prominent in LTP experiments. Low concentrations (e.g., 100 nM) have been shown to enhance LTP, while higher concentrations (e.g., 1 µM) can reduce the magnitude of LTP. A careful dose-response study is essential.

• Slice Health: The viability of your brain slices is paramount for reliable LTP recordings. Ensure your slicing and incubation solutions are fresh, properly oxygenated (95% O2/5% CO2), and maintained at the correct temperature.

Issue 3: I am struggling to replicate the activation of mTORC1 or ERK signaling pathways.

• Time Course of Activation: The activation of intracellular signaling pathways is often transient. It is important to perform a time-course experiment to determine the peak activation of phosphorylated proteins (e.g., p-mTOR, p-ERK) following Rapastinel treatment.

• Cellular Context: The signaling response to Rapastinel can be cell-type specific. Ensure that the cells you are using are known to express the necessary signaling components and that your experimental conditions (e.g., cell density, serum conditions) are optimized.

• Antibody Specificity and Western Blotting Technique: Ensure the primary antibodies you are using for Western blotting are specific for the phosphorylated and total forms of your target proteins. Optimize your Western blotting protocol, including protein loading amounts and antibody concentrations, to achieve a good signal-to-noise ratio.

Quantitative Data Summary

Parameter	Assay	Concentration/Dose	Effect	Source
NMDA Receptor Modulation	[3H]MK-801 Binding	1-10 µM	Optimal increase
NMDA-induced intracellular Ca2+ increase	100 nM	Significant enhancement
NMDA-induced intracellular Ca2+ increase	>1 µM	Inhibition
Long-Term Potentiation (LTP)	In vitro mPFC slices	100 nM	Maximal enhancement
In vitro mPFC slices	1 µM	Reduced magnitude
In Vivo Antidepressant-like Effects	Forced Swim Test (Rat)	3 mg/kg, IV	Optimal antidepressant dose
Clinical Trials (MDD)	Phase III	Not specified	Failed to differentiate from placebo

Note: Specific EC50 and IC50 values for the biphasic dose-response of Rapastinel are not consistently reported across the literature. The table reflects optimal concentrations for agonistic effects and concentrations at which inhibitory effects are observed.

Experimental Protocols

1. [3H]MK-801 Binding Assay

This protocol is a functional measure of NMDA receptor channel opening.

• Preparation of Membranes: Rat forebrain membranes are prepared and washed thoroughly to remove endogenous glutamate and glycine.

• Assay Buffer: A buffer containing a saturating concentration of glutamate but no added glycine is used.

• Incubation: Membranes are incubated with [3H]MK-801 (a radiolabeled NMDA receptor channel blocker) in the presence of varying concentrations of Rapastinel.

• Detection: The amount of bound [3H]MK-801 is quantified using liquid scintillation counting. An increase in binding indicates that Rapastinel is promoting the opening of the NMDA receptor channel.

• Control: A parallel experiment with a known glycine-site partial agonist like D-cycloserine can be run for comparison.

2. In Vitro Slice Electrophysiology for Long-Term Potentiation (LTP)

This protocol assesses the effect of Rapastinel on synaptic plasticity.

• Slice Preparation: Coronal or sagittal brain slices (e.g., from the hippocampus or medial prefrontal cortex) of 300-400 µm thickness are prepared from rodents in ice-cold artificial cerebrospinal fluid (aCSF) and allowed to recover.

• Recording: Field excitatory postsynaptic potentials (fEPSPs) are recorded from the target brain region (e.g., CA1 stratum radiatum for Schaffer collateral stimulation).

• Baseline Recording: A stable baseline of fEPSPs is recorded for at least 20-30 minutes.

• Drug Application: Rapastinel is bath-applied at the desired concentration for 20-30 minutes.

• LTP Induction: LTP is induced using a high-frequency stimulation (HFS) protocol (e.g., theta burst stimulation).

• Post-HFS Recording: fEPSPs are recorded for at least 60 minutes post-HFS to measure the magnitude and stability of LTP. The slope of the fEPSP is analyzed to quantify the degree of potentiation.

Visualizations

Caption: Rapastinel's signaling pathway leading to synaptic plasticity.

Caption: Experimental workflow for assessing Rapastinel's effect on LTP.

Caption: Logical relationship of Rapastinel's biphasic dose-response.

References

• 1. The long-lasting antidepressant effects of rapastinel (GLYX-13) are associated with a metaplasticity process in the medial prefrontal cortex and hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mccormick.northwestern.edu [mccormick.northwestern.edu]

Potential off-target effects of high Rapastinel concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Rapastinel (formerly GLYX-13).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Rapastinel?

Rapastinel is a tetrapeptide that acts as a modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2] It binds to a novel allosteric site on the NMDAR complex, distinct from the glycine (B1666218) co-agonist binding site, to modulate receptor activity.[3][4][5] This interaction enhances NMDAR-mediated signal transduction and synaptic plasticity.

Q2: Does Rapastinel act as a glycine-site partial agonist?

Initial characterizations suggested Rapastinel acts as a glycine-site partial agonist. However, more recent studies have shown that it modulates NMDAR activity independently of the glycine site. Radioligand displacement assays have found that Rapastinel does not bind to the glycine site or other known modulatory sites on the NMDAR.

Q3: What are the known downstream signaling pathways affected by Rapastinel?

Rapastinel's modulation of the NMDAR activates downstream signaling cascades implicated in neuroplasticity. The antidepressant effects of Rapastinel have been associated with the activation of the ERK and mTOR signaling pathways. This is similar to other NMDAR modulators, though the precise mechanisms may differ. The activation of these pathways is linked to increased dendritic spine density and enhanced long-term potentiation (LTP).

Troubleshooting Guides

Issue 1: Inconsistent or unexpected results in in vitro assays.

• Potential Cause: Rapastinel exhibits a biphasic, concentration-dependent effect on NMDAR activity. Low concentrations (in the nanomolar range) potentiate NMDAR function, while higher concentrations (in the micromolar range) can be inhibitory.

• Troubleshooting Steps:

  • Verify Concentration: Carefully check the final concentration of Rapastinel in your assay. Ensure that serial dilutions are accurate.

  • Concentration-Response Curve: Perform a full concentration-response curve to determine the optimal concentration for your specific experimental system. A recommended starting range is from 10 nM to 10 µM.

  • Review Experimental Protocols: Compare your protocol with established methods. Key experimental details, such as the concentrations of NMDA and co-agonists, can influence the outcome.

Issue 2: Lack of antidepressant-like effects in animal models.

• Potential Cause: The in vivo efficacy of Rapastinel is dose-dependent and linked to achieving brain concentrations that result in NMDAR potentiation.

• Troubleshooting Steps:

  • Dose Optimization: Ensure the administered dose is within the therapeutic window. Preclinical studies have shown that an optimal dose for antidepressant-like effects in rats is around 3 mg/kg IV.

  • Pharmacokinetics: Consider the pharmacokinetic profile of Rapastinel in your animal model. The route of administration and timing of behavioral testing are critical.

  • Brain Concentration: If possible, measure Rapastinel concentrations in the brain to correlate with behavioral outcomes. Antidepressant effects are observed at brain concentrations between 30 and 100 nM.

Issue 3: Observing off-target effects in cellular or biochemical assays.

• Potential Cause: While Rapastinel is considered selective for the NMDAR, high concentrations could potentially interact with other targets.

• Troubleshooting Steps:

  • Concentration Reduction: Determine if the observed effect is concentration-dependent. Lowering the concentration of Rapastinel may mitigate off-target effects while preserving NMDAR-mediated activity.

  • Control Experiments: Use appropriate controls, such as NMDAR antagonists (e.g., CPP), to confirm that the observed effects are indeed mediated by the NMDAR.

  • Off-Target Screening: At a high concentration of 30 µM, Rapastinel was tested for displacement of radioligands from 28 different NMDA and non-NMDAR binding sites with no significant findings reported in the initial screens. If off-target effects are suspected, consider broader screening panels.

Quantitative Data Summary

Table 1: Concentration-Dependent Effects of Rapastinel on NMDA Receptor Function

Concentration Range	Effect on NMDA Receptor	Experimental System	Reference
10 - 300 nM	Potentiation of Ca2+ influx	Primary rat cortical neurons
≥ 1 µM	Inhibition of Ca2+ influx	Primary rat cortical neurons
100 nM	Maximal enhancement of LTP	Rat medial prefrontal cortex slices
1 µM	Reduction of LTP magnitude	Rat medial prefrontal cortex slices
1 - 10 µM	Optimal increase in [3H]MK-801 binding	Rat forebrain membranes

Detailed Experimental Protocols

Protocol 1: [3H]MK-801 Binding Assay for NMDA Receptor Modulation

This protocol is used to assess the functional modulation of the NMDA receptor by monitoring the binding of the channel blocker [3H]MK-801.

• Materials:

  • Well-washed rat forebrain membrane preparations

  • [3H]MK-801

  • Glutamate (B1630785)

  • Rapastinel (and/or other test compounds)

  • Assay buffer

• Procedure:

  • Prepare rat forebrain membrane homogenates.

  • Incubate the membranes in the presence of a saturating concentration of glutamate but without exogenous glycine.

  • Add varying concentrations of Rapastinel or a comparator (e.g., D-cycloserine).

  • Add [3H]MK-801 to the reaction mixture.

  • Incubate to allow for binding to reach equilibrium.

  • Terminate the reaction by rapid filtration.

  • Measure the amount of bound radioactivity using liquid scintillation counting.

  • Data is typically expressed as a percentage of baseline [3H]MK-801 binding.

Protocol 2: In Vitro Electrophysiology - Long-Term Potentiation (LTP) Measurement

This protocol is used to measure the effect of Rapastinel on synaptic plasticity in brain slices.

• Materials:

  • Rat brain slices (e.g., medial prefrontal cortex or hippocampus)

  • Artificial cerebrospinal fluid (aCSF)

  • Rapastinel

  • High-frequency stimulation (HFS) train protocol (e.g., 3 x 100 Hz for 500 ms)

  • Electrophysiology recording setup

• Procedure:

  • Prepare acute brain slices and allow them to recover in aCSF.

  • Transfer a slice to the recording chamber and obtain a stable baseline recording of field excitatory postsynaptic potentials (fEPSPs).

  • Bath apply the desired concentration of Rapastinel for a set period (e.g., 20 minutes) prior to HFS.

  • Deliver the HFS to induce LTP.

  • Continue recording fEPSPs for at least 60 minutes post-HFS to measure the magnitude of potentiation.

  • Normalize the fEPSP slope to the pre-HFS baseline to quantify the degree of LTP.

Visualizations

Caption: Simplified signaling pathway of Rapastinel's antidepressant action.

Caption: Experimental workflow for measuring LTP in brain slices with Rapastinel.

Caption: Biphasic concentration-dependent effects of Rapastinel on NMDAR.

References

• 1. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapastinel - Wikipedia [en.wikipedia.org]
• 3. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. NMDAR modulators as rapid antidepressants: Converging and distinct signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Long-Term Experiments with Rapastinel: A Technical Support Guide

For researchers and drug development professionals utilizing Rapastinel (formerly GLYX-13) in long-term experimental settings, maintaining the stability and integrity of the compound in solution is paramount for reproducible and reliable results. This technical support center provides essential guidance on the storage, handling, and troubleshooting of Rapastinel solutions to mitigate potential degradation and ensure experimental success.

Frequently Asked Questions (FAQs) on Rapastinel Solution Stability

Q1: What is the recommended solvent for dissolving Rapastinel?

A1: For initial stock solutions, sterile, purified water or aqueous buffers are suitable. The choice of solvent may depend on the specific requirements of your experimental protocol. It is crucial to ensure the pH of the final solution is within a stable range for the peptide.

Q2: What is the optimal pH range for storing Rapastinel in solution?

A2: While specific degradation kinetics for Rapastinel across a wide pH range are not publicly available, a general guideline for peptides is to maintain a slightly acidic pH, typically between 5.0 and 6.5, to minimize hydrolysis. Alkaline conditions should generally be avoided as they can accelerate the degradation of peptides.

Q3: What are the recommended storage temperatures for Rapastinel solutions?

A3: For long-term storage, it is imperative to store Rapastinel solutions at low temperatures to slow down chemical degradation. Aliquoting the stock solution into single-use volumes is highly recommended to avoid repeated freeze-thaw cycles, which can lead to peptide degradation and aggregation.

Q4: How long can I store Rapastinel solutions at different temperatures?

A4: While specific long-term stability data for Rapastinel in various solutions is not extensively published, general recommendations for peptide solutions are provided in the table below. It is crucial to perform your own stability assessments for the specific buffer and storage conditions used in your experiments.

Q.5: What are the primary degradation pathways for a tetrapeptide like Rapastinel?

A5: Peptides like Rapastinel are susceptible to several degradation pathways in aqueous solutions, including:

• Hydrolysis: Cleavage of the peptide bonds, particularly at aspartic acid-proline (Asp-Pro) linkages if present.

• Oxidation: Methionine, cysteine, tryptophan, tyrosine, and histidine residues are prone to oxidation.

• Deamidation: Asparagine and glutamine residues can undergo deamidation to form aspartic acid and glutamic acid, respectively.

Quantitative Data Summary: General Guidelines for Peptide Solution Stability

Storage Temperature	Recommended Duration	Key Considerations
-80°C	Up to 6 months or longer	Optimal for long-term storage. Use cryo-resistant vials. Flash-freeze aliquots in liquid nitrogen before transferring to -80°C to minimize ice crystal formation.
-20°C	Up to 1 month	Suitable for shorter-term storage. Avoid frost-free freezers as they cycle through temperatures, which can be detrimental.
2-8°C (Refrigerated)	A few days	Recommended for working solutions that will be used shortly. Protect from light.
Room Temperature	Not recommended for storage	Peptide degradation can be significant at room temperature over a short period.

Experimental Protocols

Protocol for Preparing a Rapastinel Stock Solution

• Aseptic Technique: Work in a laminar flow hood and use sterile equipment and reagents to prevent microbial contamination.

• Solvent Preparation: Prepare your desired sterile buffer (e.g., Phosphate-Buffered Saline, pH 7.4) or use sterile, HPLC-grade water. If necessary, adjust the pH to a slightly acidic range (e.g., pH 6.0) using dilute, sterile acid or base.

• Dissolving Rapastinel: Allow the lyophilized Rapastinel powder to equilibrate to room temperature before opening the vial to prevent condensation. Add the calculated volume of your prepared solvent to the vial to achieve the desired stock concentration.

• Gentle Mixing: Gently swirl or pipette the solution up and down to dissolve the peptide completely. Avoid vigorous vortexing, which can cause aggregation.

• Aliquoting: Dispense the stock solution into single-use, low-protein-binding microcentrifuge tubes.

• Storage: Immediately store the aliquots at -80°C for long-term storage.

Protocol for a Basic Stability Assessment using HPLC

This protocol outlines a general procedure to assess the stability of your Rapastinel solution over time.

• Sample Preparation: Prepare a batch of Rapastinel solution in your experimental buffer and aliquot it as described above.

• Time Zero Analysis: Immediately after preparation, analyze one aliquot using a validated High-Performance Liquid Chromatography (HPLC) method to determine the initial peak area or concentration of Rapastinel. This will serve as your baseline (T=0).

• Storage: Store the remaining aliquots under your desired experimental conditions (e.g., 4°C, 25°C, 37°C).

• Time-Point Analysis: At predetermined time points (e.g., 24 hours, 48 hours, 1 week, 2 weeks), remove an aliquot from storage, allow it to reach room temperature, and analyze it using the same HPLC method.

• Data Analysis: Compare the peak area or concentration of Rapastinel at each time point to the T=0 sample. A decrease in the main peak area and the appearance of new peaks may indicate degradation. Calculate the percentage of remaining Rapastinel at each time point.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of biological activity in the assay	Rapastinel degradation due to improper storage.	Prepare fresh solutions from lyophilized powder. Review storage temperature, pH of the buffer, and handling procedures. Avoid repeated freeze-thaw cycles.
Precipitate formation in the solution	Poor solubility at the given concentration or pH. Aggregation of the peptide.	Try sonicating the solution briefly. Consider adjusting the pH of the buffer. Prepare a more dilute solution.
Inconsistent experimental results	Variability in the concentration of active Rapastinel.	Strictly adhere to standardized protocols for solution preparation and storage. Use fresh aliquots for each experiment. Perform a stability check of your stored solutions.
Appearance of new peaks in HPLC analysis	Degradation of Rapastinel.	Identify the stressor (e.g., temperature, pH, light exposure) and modify the experimental conditions to minimize it. Consider using a more protective buffer or adding stabilizers if compatible with your assay.

Mandatory Visualizations

To aid in the understanding of Rapastinel's mechanism and experimental handling, the following diagrams are provided.

Caption: Rapastinel's signaling pathway via NMDA receptor modulation.

Caption: Recommended workflow for handling Rapastinel solutions.

Technical Support Center: Troubleshooting Inconsistent Results in Rapastinel (GLYX-13) Studies

This technical support center is designed for researchers, scientists, and drug development professionals working with the NMDA receptor modulator, Rapastinel (formerly GLYX-13). Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges and inconsistencies encountered during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for Rapastinel?

A1: Rapastinel is a tetrapeptide (threonine-proline-proline-threonine-amide) that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate receptor (NMDAR).[1][2] It binds to a novel site on the NMDAR, distinct from the glutamate (B1630785) or glycine (B1666218) binding sites, and enhances receptor function in the presence of glutamate.[1] Initially, it was characterized as a glycine-site partial agonist, but further research has refined its classification.[1][3]

Q2: Why were the Phase III clinical trials for Rapastinel unsuccessful despite promising preclinical and Phase II results?

A2: The precise reasons for the failure of Rapastinel in Phase III trials for major depressive disorder (MDD) are not definitively established but are likely multifactorial. The trials did not show a statistically significant difference between Rapastinel and placebo in reducing depression scores. Potential contributing factors include the choice of patient population (adjunctive therapy in patients with a partial response to antidepressants), the dosing regimen, and the inherent complexities of translating preclinical findings in animal models of depression to a heterogeneous human patient population.

Q3: What is the known dose-response relationship for Rapastinel?

A3: Rapastinel exhibits a biphasic, or bell-shaped, dose-response curve in in vitro studies. At lower, therapeutically relevant concentrations (e.g., 100 nM), it enhances NMDA receptor activity and long-term potentiation (LTP). However, at higher concentrations (e.g., ≥1 μM), it can be inhibitory. This highlights the critical importance of careful dose selection in experiments.

Q4: How stable is Rapastinel in solution and how should it be stored?

A4: As a peptide, Rapastinel's stability is a critical consideration. It is supplied as a crystalline solid and should be stored at -20°C for long-term stability (≥4 years). Stock solutions can be made in organic solvents like DMSO, ethanol, or dimethylformamide. Aqueous solutions in buffers like PBS (pH 7.2) can be prepared, but it is recommended not to store them for more than one day to avoid degradation. For in vivo studies, freshly prepared solutions are ideal.

Troubleshooting Guides

Inconsistent In Vivo Behavioral Results

Problem: Lack of antidepressant-like effect in rodent models (e.g., Forced Swim Test, Chronic Unpredictable Stress).

Potential Cause	Troubleshooting Steps
Improper Dosing	Due to its biphasic dose-response, both sub-optimal and supra-optimal doses can lead to a lack of effect. Perform a dose-response study to determine the optimal dose for your specific animal strain and model. Preclinical studies often report efficacy at 1-3 mg/kg (IV) in rats.
Peptide Instability	Prepare Rapastinel solutions fresh on the day of the experiment. If using a stock solution in an organic solvent, minimize freeze-thaw cycles. Ensure the final vehicle is compatible and does not cause precipitation.
Route of Administration	Rapastinel is typically administered intravenously (IV) in preclinical studies to ensure bioavailability. If using other routes, bioavailability may be a limiting factor.
Animal Model Variability	The choice of species and strain can significantly impact results. Ensure the chosen animal model is appropriate and sensitive to NMDA receptor modulation. The Chronic Unpredictable Stress (CUS) model is a well-established paradigm for studying Rapastinel's effects.
Behavioral Testing Parameters	Minor variations in behavioral testing protocols can lead to inconsistent results. Strictly adhere to established protocols for the Forced Swim Test and other behavioral assays, including habituation periods and environmental controls.

Variability in In Vitro Electrophysiology Results (LTP)

Problem: Failure to observe consistent enhancement of Long-Term Potentiation (LTP) in hippocampal slices.

Potential Cause	Troubleshooting Steps
Incorrect Concentration	As with in vivo studies, the biphasic dose-response is critical. A concentration of 100 nM has been shown to be effective in enhancing LTP, while higher concentrations can be inhibitory. Perform a concentration-response curve.
Slice Health	Poor slice viability will prevent reliable LTP induction. Ensure optimal slicing and recovery conditions. Use a sucrose-based cutting solution to improve neuronal health. Allow for an adequate recovery period before recording.
Recording Solutions	The composition of the artificial cerebrospinal fluid (aCSF) and internal pipette solution is critical. Ensure correct ionic concentrations, pH, and osmolarity. Bubble aCSF with carbogen (B8564812) (95% O2/5% CO2).
Stimulation Parameters	The strength and pattern of electrical stimulation to induce LTP can influence the outcome. Use a sub-maximal stimulation protocol to allow for the observation of enhancement by Rapastinel.
Timing of Drug Application	The timing of Rapastinel application relative to LTP induction is important. Pre-incubation of slices with Rapastinel before high-frequency stimulation is a common practice.

Experimental Protocols & Data

Key Experimental Methodologies

1. Forced Swim Test (FST) in Rats:

• Apparatus: A transparent plastic cylinder (40 cm high, 20 cm in diameter) filled with water (23-25°C) to a depth of 30 cm.

• Procedure:

  • Habituation (Day 1): Place each rat in the cylinder for a 15-minute pre-swim session.

  • Drug Administration: Administer Rapastinel (e.g., 3 mg/kg, IV) or vehicle at desired time points before the test session (e.g., 1 hour or 24 hours post-dosing).

  • Test Session (Day 2): Place the rat back in the cylinder for a 5-minute test session.

• Data Analysis: Record the duration of immobility, swimming, and climbing behaviors. A decrease in immobility time is indicative of an antidepressant-like effect.

2. Chronic Unpredictable Stress (CUS) in Rats:

• Duration: 21 consecutive days.

• Stressors: Apply two different mild stressors per day in an unpredictable manner. Examples include:

  • Damp bedding

  • Cage tilt (45°)

  • Stroboscopic lighting

  • White noise

  • Predator odor

  • Social isolation

  • Paired housing with a new partner

• Procedure:

  • Expose rats to the 21-day CUS paradigm.

  • Administer a single dose of Rapastinel (e.g., 3 mg/kg, IV) or vehicle.

  • Conduct behavioral tests (e.g., Sucrose Preference Test, Novelty-Suppressed Feeding) to assess anhedonia and anxiety-like behaviors.

• Data Analysis: Compare behavioral measures between non-stressed, CUS-vehicle, and CUS-Rapastinel groups.

3. Long-Term Potentiation (LTP) in Hippocampal Slices:

• Slice Preparation: Prepare transverse hippocampal slices (300-400 µm) from adult rats in ice-cold, oxygenated sucrose-based artificial cerebrospinal fluid (aCSF).

• Recovery: Allow slices to recover in standard aCSF (see table below) saturated with 95% O2/5% CO2 at room temperature for at least 1 hour.

• Recording:

  • Transfer a slice to a recording chamber perfused with oxygenated aCSF.

  • Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region.

  • Obtain a stable baseline of field excitatory postsynaptic potentials (fEPSPs) for at least 20 minutes.

  • Apply Rapastinel (e.g., 100 nM) to the perfusing aCSF.

  • Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., three theta-burst stimuli).

• Data Analysis: Measure the slope of the fEPSP and express it as a percentage of the pre-HFS baseline.

Solution	Components	Concentration (mM)
Standard aCSF	NaCl	124
KCl	5
NaHCO₃	26
NaH₂PO₄	1.0
CaCl₂	2.4
MgSO₄	1.3
Glucose	10
Internal Solution (Whole-Cell Patch Clamp)	K-Gluconate	115
KCl	20
HEPES	10
MgATP	2
NaGTP	0.3
Sodium Phosphocreatine	10

4. Dendritic Spine Analysis:

• Tissue Preparation: Following in vivo treatment with Rapastinel or vehicle, perfuse animals and prepare brain tissue for Golgi staining or fluorescent dye filling to visualize dendritic spines.

• Imaging: Acquire high-resolution images of dendrites from neurons in the brain region of interest (e.g., hippocampus, prefrontal cortex) using a confocal microscope.

• Analysis:

  • Trace dendritic segments of a specified length.

  • Identify and classify dendritic spines based on their morphology (e.g., thin, stubby, mushroom).

  • Quantify spine density (number of spines per unit length of dendrite) and the proportion of each spine type.

• Data Comparison: Compare spine density and morphology between treatment groups. An increase in mature spine types (stubby and mushroom) is often associated with enhanced synaptic plasticity.

Quantitative Data Summary

Table 1: Effect of Rapastinel on Dendritic Spine Morphology in Rats (24 hours post-dose)

Brain Region	Spine Type	Vehicle	Rapastinel (3 mg/kg, IV)	Percent Change
Dentate Gyrus	% Mature Spines	~35%	~50%	~+43%
% Immature Spines	~65%	~50%	~-23%
Stubby Spine Density (/10 µm)	~0.8	~1.3	~+63%
Thin Spine Density (/10 µm)	~1.5	~1.0	~-33%
Medial Prefrontal Cortex	% Mature Spines	~40%	~55%	~+38%
Stubby Spine Density (/10 µm)	~0.9	~1.4	~+56%

Data are approximate values derived from published graphical representations.

Table 2: In Vitro Effects of Rapastinel on NMDA Receptor Function

Assay	Concentration	Effect
[³H]MK-801 Binding	1-10 µM	Optimal increase in binding
NMDA-induced Ca²⁺ influx	10-300 nM	~30% enhancement
≥1 µM	~25% inhibition
LTP in mPFC slices	100 nM	Maximal enhancement
1 µM	Reduced LTP magnitude

Visualizations

Caption: Proposed signaling pathway of Rapastinel.

Caption: Troubleshooting workflow for Rapastinel studies.

References

• 1. The characteristics of LTP induced in hippocampal slices are dependent on slice-recovery conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapastinel - Wikipedia [en.wikipedia.org]
• 3. Stability and plasticity of intrinsic membrane properties in hippocampal CA1 pyramidal neurons: effects of internal anions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Rapastinel (GLYX-13) Concentration for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Rapastinel (GLYX-13) concentrations for in vitro assays. It includes frequently asked questions (FAQs), troubleshooting guides, detailed experimental protocols, and quantitative data summaries to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Rapastinel?

A1: Rapastinel is a tetrapeptide that acts as a positive allosteric modulator of the N-methyl-D-aspartate receptor (NMDAR).[1][2] It binds to a novel site on the NMDAR complex, distinct from the glycine (B1666218) co-agonist site, to enhance receptor activity.[1][3] This modulation leads to an increase in synaptic plasticity, which is believed to underlie its rapid antidepressant and cognitive-enhancing effects.[4]

Q2: What is the optimal concentration range for Rapastinel in in vitro assays?

A2: The optimal concentration of Rapastinel exhibits a biphasic, or inverted U-shaped, dose-response curve in many in vitro systems.

• Enhancement of NMDAR activity: Concentrations between 10 nM and 300 nM have been shown to enhance NMDA-induced calcium influx in primary rat cortical neurons by approximately 30%. The maximal effect is often observed around 100 nM.

• Inhibition of NMDAR activity: Concentrations of 1 µM and higher can lead to a partial inhibition of NMDAR activity.

Therefore, for most assays aiming to study the therapeutic-like effects of Rapastinel, a concentration range of 30 nM to 100 nM is recommended as a starting point.

Q3: Is Rapastinel soluble and stable in standard cell culture media?

A3: Rapastinel is a peptide and generally exhibits good solubility in aqueous solutions, including standard cell culture media. However, like many peptides, its stability in culture media over long incubation periods can be a concern due to potential degradation by proteases present in serum-containing media or released by cells. For long-term experiments, it is advisable to use serum-free media if possible or to replenish the Rapastinel-containing media periodically. As a general practice for peptide stability, it is recommended to prepare fresh solutions and minimize freeze-thaw cycles.

Q4: Does Rapastinel require the presence of glycine to modulate NMDARs?

A4: No, Rapastinel's modulation of NMDARs is independent of the glycine co-agonist site. It can enhance glutamate-induced receptor activation even in the absence of exogenous glycine. This distinguishes it from traditional glycine-site agonists.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No observable effect of Rapastinel	1. Suboptimal Concentration: The concentration used may be too low or too high, falling outside the therapeutic window of the inverted U-dose response curve. 2. Cell Health: The cells may not be healthy or responsive. 3. Assay Sensitivity: The assay may not be sensitive enough to detect the modest potentiation by Rapastinel.	1. Perform a dose-response curve ranging from 1 nM to 10 µM to determine the optimal concentration for your specific cell type and assay. 2. Ensure cells are healthy, within a low passage number, and properly cultured. 3. Use a highly sensitive assay, such as calcium imaging, which is well-suited for detecting modest modulatory effects.
Inconsistent or variable results	1. Rapastinel Degradation: The peptide may be degrading over the course of the experiment, especially in long-term cultures. 2. Inconsistent Drug Preparation: Variability in the preparation of Rapastinel solutions. 3. Cellular Heterogeneity: The cell population may be heterogeneous in its response to Rapastinel.	1. Prepare fresh Rapastinel solutions for each experiment. For long-term assays, consider replenishing the media with fresh Rapastinel at regular intervals. 2. Follow a standardized protocol for dissolving and diluting Rapastinel. 3. Use a clonal cell line if possible, or increase the number of replicates to account for variability.
Unexpected inhibitory effects	High Concentration: Concentrations of 1 µM or higher have been shown to be inhibitory.	Reduce the concentration of Rapastinel to the 30-100 nM range.
Difficulty dissolving Rapastinel	Improper Solvent: While generally soluble in aqueous solutions, high concentrations may require a different solvent.	Dissolve Rapastinel in sterile, nuclease-free water or a buffer appropriate for your cell culture system. For higher stock concentrations, consult the manufacturer's instructions; some peptides may require a small amount of a co-solvent like DMSO, though this should be minimized in final cell culture concentrations.

Data Presentation

Table 1: Effective Concentrations of Rapastinel in Various In Vitro Assays

Assay	Cell Type/System	Effective Concentration Range	Optimal Concentration	Observed Effect
NMDA-induced Calcium Influx	Primary Rat Cortical Neurons	10 nM - 300 nM	100 nM	~30% enhancement of Ca2+ influx.
[3H]MK-801 Binding	HEK cells expressing NR2A-D	1 µM - 10 µM	1-10 µM	Optimal increase in binding.
LTP Enhancement	Rat mPFC Slices	30 nM - 100 nM	100 nM	Maximal enhancement of LTP magnitude.
LTP Enhancement	Rat Hippocampal Slices	100 nM - 1 µM	1 µM	Optimal enhancement of LTP.
NMDAR-mediated EPSCs	Rat mPFC Pyramidal Neurons	Not specified	100 nM	Increased peak NMDAR current.

Experimental Protocols

Protocol 1: Calcium Imaging Assay in Primary Cortical Neurons

This protocol is designed to measure the effect of Rapastinel on NMDA-induced intracellular calcium concentration ([Ca²⁺]i).

Materials:

• Primary rat cortical neurons cultured on poly-D-lysine-coated coverslips.

• Calcium indicator dye (e.g., Fura-2 AM).

• Imaging buffer (e.g., Hanks' Balanced Salt Solution with Ca²⁺ and Mg²⁺).

• NMDA solution (10 µM).

• Rapastinel stock solution.

Procedure:

• Cell Culture: Culture primary cortical cells from embryonic day 18 or 19 rats on poly-D-lysine-coated coverslips according to standard protocols.

• Dye Loading: Incubate the cultured neurons with a calcium indicator dye (e.g., 5 µM Fura-2 AM) in imaging buffer for 30-60 minutes at 37°C.

• Washing: Wash the cells with fresh imaging buffer to remove excess dye.

• Baseline Measurement: Mount the coverslip on a perfusion chamber of an inverted microscope equipped for ratiometric fluorescence imaging. Establish a stable baseline [Ca²⁺]i reading.

• NMDA Application: Perfuse the cells with 10 µM NMDA to elicit a calcium response.

• Rapastinel Co-application: After a washout period and return to baseline, co-perfuse the cells with 10 µM NMDA and the desired concentration of Rapastinel (e.g., 100 nM).

• Data Analysis: Measure the peak amplitude of the calcium response in the presence and absence of Rapastinel. Calculate the percentage enhancement of the NMDA response by Rapastinel.

Protocol 2: Long-Term Potentiation (LTP) in Medial Prefrontal Cortex (mPFC) Slices

This protocol assesses the effect of Rapastinel on synaptic plasticity.

Materials:

• Acute brain slices (400 µm) from the mPFC of rats.

• Artificial cerebrospinal fluid (aCSF).

• Rapastinel stock solution.

• High-frequency stimulation (HFS) protocol for LTP induction.

Procedure:

• Slice Preparation: Prepare coronal mPFC slices from rats and allow them to recover in oxygenated aCSF for at least 1 hour.

• Baseline Recording: Transfer a slice to a recording chamber and record baseline field excitatory postsynaptic potentials (fEPSPs) in layer II/III by stimulating afferent fibers.

• Rapastinel Application: Bath-apply the desired concentration of Rapastinel (e.g., 100 nM) for 20-30 minutes prior to LTP induction.

• LTP Induction: Induce LTP using a high-frequency stimulation protocol (e.g., theta burst stimulation).

• Post-LTP Recording: Continue recording fEPSPs for at least 60 minutes post-induction to assess the magnitude and stability of LTP.

• Data Analysis: Compare the magnitude of LTP in slices treated with Rapastinel to control slices (vehicle-treated).

Mandatory Visualizations

Caption: Proposed signaling pathway of Rapastinel.

Caption: General experimental workflow for in vitro Rapastinel assays.

Caption: Logic diagram for selecting Rapastinel concentration.

References

• 1. Rapastinel - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Nuances of Rapastinel: A Technical Support Guide for Researchers

For Immediate Release

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for utilizing Rapastinel (GLYX-13) in experimental settings. This guide offers troubleshooting advice and frequently asked questions to address the compound's unique biphasic dose-response and to help mitigate its high-dose inhibitory effects.

Understanding Rapastinel's Mechanism of Action

Rapastinel is a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor.[1][2] Unlike traditional NMDA receptor agonists or antagonists, Rapastinel binds to a unique site on the receptor, enhancing its function in a subtle but significant manner.[3] This modulation is believed to underlie its therapeutic effects. However, at high concentrations, Rapastinel can exhibit inhibitory properties, a phenomenon crucial for researchers to understand and manage in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended concentration range for observing the potentiating effects of Rapastinel?

A1: The therapeutic and potentiating effects of Rapastinel are typically observed in the nanomolar range. In vitro studies have shown that concentrations between 30 nM and 100 nM are effective for enhancing NMDA receptor-dependent processes such as long-term potentiation (LTP) and calcium influx.[4][5]

Q2: At what concentrations does Rapastinel start to show inhibitory effects?

A2: Inhibitory effects are generally observed at concentrations of 1 µM and higher. These higher concentrations have been shown to reduce NMDA receptor-mediated currents and can diminish or abolish the potentiating effects seen at lower doses.

Q3: What is the underlying mechanism of the high-dose inhibitory effect?

A3: The precise mechanism of high-dose inhibition is not fully elucidated. It is hypothesized to be a distinct pharmacological action from its potentiating effects, possibly involving a lower-affinity binding site that, when occupied, leads to a reduction in NMDA receptor activity.

Q4: How does Rapastinel's mechanism differ from that of ketamine?

A4: Rapastinel and ketamine both modulate the NMDA receptor but through different mechanisms. Ketamine is a channel blocker, physically obstructing the ion flow, which can lead to psychotomimetic side effects. Rapastinel, as a positive allosteric modulator, fine-tunes the receptor's activity without blocking the channel, and it is not associated with such side effects.

Troubleshooting Guide: Overcoming High-Dose Inhibition

This section provides guidance for identifying and resolving issues related to Rapastinel's biphasic dose-response.

Issue 1: Unexpected Inhibition or Lack of Efficacy in My Experiment

• Possible Cause: The concentration of Rapastinel used may be in the inhibitory range.

• Troubleshooting Steps:

  • Verify Concentration: Double-check all calculations for stock solutions and dilutions.

  • Perform a Dose-Response Curve: If you are observing inhibition, expand your dose-response curve to include lower concentrations (e.g., 1 nM to 500 nM) to identify the potentiating range. It is recommended to use at least 7-9 concentrations to adequately define the biphasic nature of the response.

  • Consult Dose-Response Data: Refer to the quantitative data tables below for effective concentration ranges in various experimental paradigms.

Issue 2: High Variability in Experimental Results

• Possible Cause: Inconsistent experimental conditions can exacerbate the variability inherent in a biphasic dose-response.

• Troubleshooting Steps:

  • Standardize Protocols: Ensure consistent cell densities, incubation times, and reagent concentrations across all experiments.

  • Control for Edge Effects: In plate-based assays, avoid using the outer wells, which are prone to evaporation and temperature fluctuations.

  • Ensure Proper Mixing: Thoroughly mix Rapastinel into the culture medium to ensure a homogenous concentration.

Issue 3: Difficulty Reproducing Published Results

• Possible Cause: Subtle differences in experimental protocols can significantly impact the observed effects of Rapastinel.

• Troubleshooting Steps:

  • Review Methodological Details: Carefully compare your protocol with the published methodology, paying close attention to cell types, reagent sources, and specific timings.

Quantitative Data Summary

The following tables summarize the effective and inhibitory concentrations of Rapastinel in various experimental assays.

Table 1: In Vitro Electrophysiology (Long-Term Potentiation)

Parameter	Concentration	Observed Effect	Reference
LTP Enhancement	100 nM	Maximal enhancement of LTP magnitude
LTP Reduction	1 µM	Reduced LTP magnitude

Table 2: In Vitro Calcium Imaging

Parameter	Concentration Range	Observed Effect	Reference
Enhanced Ca2+ Influx	10 nM - 300 nM	~30% enhancement of NMDA-induced Ca2+ influx
Inhibited Ca2+ Influx	≥ 1 µM	~25% inhibition of NMDA-induced Ca2+ influx

Table 3: In Vivo Antidepressant-like Efficacy (Rat)

Dose	Brain Concentration	Observed Effect	Reference
10 mg/kg	~30 nM	Minimal antidepressant efficacy
30 mg/kg	~100 nM	Maximal antidepressant efficacy

Key Experimental Protocols

1. Electrophysiological Assessment of LTP in Hippocampal Slices

• Objective: To measure the effect of Rapastinel on synaptic plasticity.

• Methodology:

  • Prepare acute hippocampal slices from rodents.

  • Perfuse slices with artificial cerebrospinal fluid (aCSF).

  • Obtain a stable baseline of field excitatory postsynaptic potentials (fEPSPs).

  • Bath-apply Rapastinel at the desired concentration (e.g., 100 nM for potentiation) for a 20-minute pre-incubation period.

  • Induce LTP using a high-frequency stimulation protocol.

  • Record fEPSPs for at least 60 minutes post-induction to assess the magnitude and stability of LTP.

• Troubleshooting: If LTP is not enhanced, consider that the concentration may be too high or too low. A full dose-response curve is recommended.

2. Calcium Imaging in Cultured Neurons

• Objective: To measure the effect of Rapastinel on NMDA receptor-mediated calcium influx.

• Methodology:

  • Culture primary neurons on glass coverslips.

  • Load cells with a calcium indicator dye (e.g., Fura-2 AM).

  • Perfuse with a buffer containing NMDA (e.g., 10 µM) to establish a baseline response.

  • Co-apply Rapastinel at various concentrations with NMDA.

  • Measure changes in intracellular calcium concentration using fluorescence microscopy.

• Troubleshooting: A lack of response or an inhibitory response may indicate the Rapastinel concentration is outside the optimal window. Test a range from 10 nM to 1 µM.

3. Western Blot for mTORC1 Signaling Pathway Activation

• Objective: To assess the downstream signaling effects of Rapastinel.

• Methodology:

  • Treat cultured neurons or tissue samples with Rapastinel.

  • Lyse the cells/tissue and quantify protein concentration.

  • Separate proteins by SDS-PAGE and transfer to a membrane.

  • Incubate the membrane with primary antibodies against phosphorylated and total forms of mTOR, p70S6K, and 4E-BP1.

  • Incubate with appropriate secondary antibodies and visualize bands.

  • Quantify band intensity to determine the ratio of phosphorylated to total protein.

• Troubleshooting: A lack of increased phosphorylation may indicate a suboptimal Rapastinel concentration or insufficient incubation time.

Visualizing Key Concepts

Diagram 1: Rapastinel's Biphasic Dose-Response Curve

Caption: A simplified representation of Rapastinel's biphasic dose-response.

Diagram 2: Experimental Workflow for Troubleshooting High-Dose Inhibition

Caption: A logical workflow for addressing unexpected inhibitory results.

Diagram 3: Rapastinel's Signaling Pathway

Caption: The signaling cascade initiated by Rapastinel's modulation of the NMDA receptor.

References

• 1. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oatext.com [oatext.com]
• 3. mccormick.northwestern.edu [mccormick.northwestern.edu]
• 4. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Rapastinel Behavioral Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating common pitfalls encountered during behavioral experiments with Rapastinel (GLYX-13).

Frequently Asked Questions (FAQs)

Q1: What is Rapastinel and what is its primary mechanism of action?

A1: Rapastinel (also known as GLYX-13) is a tetrapeptide that acts as a modulator of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] It is considered a glycine-site partial agonist or a positive allosteric modulator.[2] This means it enhances the function of the NMDA receptor, which is involved in synaptic plasticity, learning, and memory.[1] Unlike NMDA receptor antagonists such as ketamine, Rapastinel produces rapid and long-lasting antidepressant-like and cognitive-enhancing effects without causing psychotomimetic side effects.

Q2: What is the appropriate vehicle for dissolving and administering Rapastinel in rodent studies?

A2: For in vivo rodent studies, Rapastinel is typically dissolved in sterile saline (0.9% NaCl). It can also be dissolved in a solution of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH2O for injection. The route of administration is often intravenous (IV) or subcutaneous (s.c.).

Q3: What is a critical consideration regarding the dose-response of Rapastinel?

A3: Rapastinel exhibits a biphasic, or bell-shaped, dose-response curve. This means that its therapeutic effects are observed within a specific dose range, and higher or lower doses may be less effective or produce no effect. It is crucial to perform a dose-response study to identify the optimal dose for the specific behavioral paradigm and animal model being used.

Q4: How quickly are the behavioral effects of Rapastinel observed and how long do they last?

A4: Rapastinel is known for its rapid onset of action. Antidepressant-like effects can be observed within hours of a single administration and can be sustained for over seven days. This long-lasting effect is thought to be mediated by its ability to induce synaptic plasticity.

Q5: Are there any known drug interactions to be aware of when conducting behavioral experiments with Rapastinel?

A5: The antidepressant-like effects of Rapastinel can be blocked by NMDA receptor antagonists, such as CPP. This confirms that its mechanism of action is dependent on NMDA receptor activation. Researchers should be cautious when co-administering other drugs that modulate the glutamatergic system, as this could lead to complex and unpredictable behavioral outcomes.

Troubleshooting Guides

Issue 1: Lack of Expected Antidepressant-like Effect

Possible Causes & Troubleshooting Steps

Potential Cause	Troubleshooting Step	Rationale
Suboptimal Dose	Perform a full dose-response study (e.g., 1, 3, 10, 30 mg/kg).	Rapastinel has a biphasic dose-response curve; effects may be missed if only one dose is tested. An optimal antidepressant-like dose in rats has been reported to be around 3 mg/kg, IV.
Inappropriate Timing of Behavioral Test	Test at different time points post-injection (e.g., 1 hr, 24 hrs, 7 days).	Rapastinel has both acute and sustained effects. The optimal time window for observing effects may vary depending on the behavioral assay.
Incorrect Vehicle or Formulation	Ensure Rapastinel is fully dissolved in sterile saline (0.9% NaCl) or another appropriate vehicle. Prepare fresh solutions for each experiment.	Poor solubility or degradation of the compound can lead to inaccurate dosing and lack of efficacy.
High Baseline Variability	Ensure proper animal habituation to the testing room and equipment. Standardize handling procedures and minimize environmental stressors.	High stress levels can mask the effects of the drug. Consistent procedures reduce inter-animal variability.

Issue 2: High Variability in Behavioral Data

Possible Causes & Troubleshooting Steps

Potential Cause	Troubleshooting Step	Rationale
Inconsistent Drug Administration	Use precise and consistent injection techniques (e.g., IV, s.c.). Ensure the full dose is administered each time.	Variability in drug delivery leads to inconsistent plasma and brain concentrations.
Environmental Factors	Control for lighting, noise, and temperature in the testing room. Test animals at the same time of day.	Rodent behavior is highly sensitive to environmental conditions. Circadian rhythms can influence behavioral outcomes.
Experimenter Bias	Blind the experimenter to the treatment groups.	Unconscious bias in handling or scoring can influence the results.
Inter-animal Differences	Randomize animals to treatment groups. Consider counterbalancing for factors like cage location.	Minimizes the impact of inherent biological differences between animals.

Experimental Protocols

Forced Swim Test (FST) Protocol for Rats

This protocol is adapted from procedures used in Rapastinel studies to assess antidepressant-like activity.

• Apparatus: A cylindrical tank (46 cm tall x 20 cm diameter) filled with water (23-25°C) to a depth of 30 cm.

• Habituation (Day 1): Place each rat in the water tank for 15 minutes. This pre-exposure increases immobility on the test day.

• Drug Administration (Day 2): Administer Rapastinel (e.g., 3 mg/kg, IV) or vehicle.

• Testing (Day 2): 60 minutes after injection, place the rat back into the swim tank for a 5-minute test session.

• Data Analysis: Record the duration of immobility (floating with only movements necessary to keep the head above water). A decrease in immobility time is indicative of an antidepressant-like effect.

Elevated Plus Maze (EPM) Protocol for Mice

This protocol is a standard method for assessing anxiety-like behavior.

• Apparatus: A plus-shaped maze with two open arms and two enclosed arms, elevated from the floor.

• Habituation: Acclimate mice to the testing room for at least 30-60 minutes before the test.

• Drug Administration: Administer Rapastinel or vehicle (e.g., 30 minutes before the test).

• Testing: Place the mouse in the center of the maze, facing an open arm, and allow it to explore for 5 minutes.

• Data Analysis: Record the time spent in the open arms and the number of entries into the open arms. An increase in these parameters suggests an anxiolytic-like effect.

Novel Object Recognition (NOR) Test Protocol for Mice

This protocol is used to assess cognitive-enhancing effects.

• Apparatus: An open-field arena.

• Habituation (Day 1): Allow each mouse to explore the empty arena for 5-10 minutes.

• Training/Familiarization (Day 2): Place two identical objects in the arena and allow the mouse to explore for a set period (e.g., 10 minutes).

• Drug Administration: Administer Rapastinel or vehicle at a specified time before or after training.

• Testing (Day 2 or 3): Replace one of the familiar objects with a novel object. Allow the mouse to explore for 5 minutes.

• Data Analysis: Measure the time spent exploring the novel object versus the familiar object. A preference for the novel object (discrimination index > 0) indicates successful memory consolidation.

Visualizations

Caption: Rapastinel's signaling pathway leading to antidepressant effects.

Caption: Experimental workflow for the Forced Swim Test with Rapastinel.

Caption: Troubleshooting logic for unexpected results in Rapastinel experiments.

References

• 1. "The Development of Rapastinel (formerly GLYX-13); a Rapid Acting and L" by J Moskal, J Burgdorf et al. [touroscholar.touro.edu]
• 2. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapastinel - Wikipedia [en.wikipedia.org]

Technical Support Center: Ensuring Consistent Delivery of Intravenous Rapastinel

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the consistent intravenous delivery of Rapastinel in experimental settings. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and ensure the successful administration of this novel NMDA receptor modulator.

Troubleshooting Guide for Intravenous Rapastinel Delivery

This guide addresses specific issues that may be encountered during the preparation and intravenous administration of Rapastinel in a research setting.

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation or Cloudiness in Solution	- Improper solvent used for reconstitution.- Solution temperature is too low.- Exceeded solubility limit.- Instability over time.	- Reconstitute Rapastinel powder in recommended solvents such as sterile water, saline, or a solution containing DMSO, PEG300, and Tween 80 for in vivo studies.[1][2]- Gently warm the solution to room temperature. Sonication may also be beneficial.[2]- Ensure the concentration does not exceed the known solubility limits in the chosen solvent.- Prepare fresh solutions before each experiment as the mixed solution should be used immediately for optimal results.[1]
Inconsistent or Blocked Flow During Infusion	- Occlusion in the catheter or tubing due to kinks, clamps, or particulate matter.[3]- Air bubbles in the infusion line.- Viscosity of the formulation is too high.	- Inspect the entire infusion line for any physical obstructions.- Prime the tubing carefully to remove all air bubbles before starting the infusion.- If using a viscous formulation, consider diluting it further with a compatible sterile diluent, ensuring the final concentration remains effective.
Animal Distress or Adverse Reaction During Infusion	- Infusion rate is too rapid.- The formulation is not at room temperature.- Potential for acute physiological response to the compound.	- Administer the infusion at a slow and controlled rate. For bolus injections in rodents, a common maximum is 5 ml/kg.- Ensure the Rapastinel solution is at room temperature before administration to avoid causing discomfort or shock.- Monitor the animal closely for any signs of distress such as changes in breathing, heart rate, or excessive movement. If adverse reactions occur, stop the infusion and consult with a veterinarian.
Variability in Experimental Results	- Inaccurate dosing due to improper solution preparation or administration volume.- Degradation of Rapastinel due to improper storage.- Inconsistent administration technique.	- Use calibrated equipment for all measurements and ensure accurate calculation of the dose based on the animal's body weight.- Store Rapastinel powder at -20°C for long-term stability (up to 3 years) and stock solutions at -80°C for up to one year to avoid degradation.- Standardize the intravenous administration protocol across all experimental subjects and personnel.
Catheter-Related Complications	- Phlebitis (inflammation of the vein).- Extravasation (leakage of the drug into surrounding tissue).- Infection at the catheterization site.	- Use appropriate aseptic techniques during catheter placement and maintenance.- Secure the catheter properly to prevent movement and irritation to the vein.- Monitor the injection site for signs of swelling, redness, or pain. If extravasation is suspected, stop the infusion immediately.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for reconstituting Rapastinel for intravenous injection?

A1: Rapastinel is soluble in water, ethanol (B145695), and DMSO. For in vivo experiments, it is often dissolved in 0.9% sterile saline. A common formulation for preclinical studies involves a vehicle of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH2O.

Q2: What is the stability of Rapastinel in solution?

A2: It is recommended to use freshly prepared solutions for optimal results. If a stock solution is prepared, it should be aliquoted and stored at -80°C for up to one year to avoid repeated freeze-thaw cycles. For short-term storage, solutions can be kept at -20°C for up to one month.

Q3: What are the typical doses of Rapastinel used in preclinical rodent studies?

A3: Effective doses in preclinical studies in rats have ranged from 1 mg/kg to 10 mg/kg administered intravenously. The optimal dose can vary depending on the experimental model and the specific outcomes being measured. A dose of 3 mg/kg IV has been cited as optimal for antidepressant-like effects in some rat models.

Q4: Are there any known incompatibilities of Rapastinel with other drugs or infusion materials?

A4: There is limited specific information on the compatibility of Rapastinel with other drugs in the same infusion line. As a general practice, it is recommended to administer Rapastinel separately unless compatibility has been established. Flush the intravenous line with a compatible sterile solution, such as saline, before and after administering Rapastinel to prevent potential interactions.

Q5: What is the mechanism of action of Rapastinel?

A5: Rapastinel is a positive allosteric modulator of the NMDA receptor. It binds to a unique site on the receptor, enhancing its function in a manner that is distinct from the glycine (B1666218) co-agonist site. This modulation of the NMDA receptor is believed to underlie its rapid-acting antidepressant and cognitive-enhancing effects.

Experimental Protocols

Protocol 1: Preparation of Rapastinel for Intravenous Administration

• Materials:

  • Rapastinel powder

  • Sterile 0.9% saline solution (or other appropriate vehicle)

  • Sterile vials

  • Calibrated micropipettes and sterile tips

  • Vortex mixer

  • 0.22 µm sterile syringe filter

• Procedure:

  • Calculate the required amount of Rapastinel powder based on the desired final concentration and volume.

  • Aseptically weigh the Rapastinel powder and transfer it to a sterile vial.

  • Add the calculated volume of sterile 0.9% saline to the vial.

  • Gently vortex the vial until the powder is completely dissolved and the solution is clear.

  • For sterile administration, filter the solution through a 0.22 µm sterile syringe filter into a new sterile vial.

  • Visually inspect the final solution for any particulate matter or discoloration before use.

  • If not for immediate use, store the solution appropriately as per the stability guidelines mentioned in the FAQs.

Protocol 2: Intravenous Administration of Rapastinel to Rodents (Tail Vein Injection)

• Materials:

  • Prepared Rapastinel solution

  • Appropriate size sterile syringes and needles (e.g., 27-30 gauge)

  • Rodent restrainer

  • Heat lamp or warming pad

  • 70% ethanol wipes

• Procedure:

  • Warm the rodent's tail using a heat lamp or warming pad to dilate the lateral tail veins.

  • Place the animal in a suitable restrainer to minimize movement and stress.

  • Swab the tail with a 70% ethanol wipe to clean the injection site.

  • Draw the calculated volume of Rapastinel solution into the sterile syringe, ensuring there are no air bubbles.

  • Position the needle, bevel up, parallel to one of the lateral tail veins.

  • Carefully insert the needle into the vein. A flash of blood in the needle hub may indicate successful entry.

  • Slowly inject the Rapastinel solution. If significant resistance is met or a bleb forms under the skin, the needle is not in the vein. Withdraw the needle and re-attempt at a more proximal site.

  • After successful injection, withdraw the needle and apply gentle pressure to the injection site with a sterile gauze pad to prevent bleeding.

  • Monitor the animal for any immediate adverse reactions.

  • Return the animal to its cage and observe its behavior according to the experimental protocol.

Visualizations

Caption: Rapastinel's signaling pathway.

Caption: Experimental workflow for IV Rapastinel.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Rapastinel Trifluoroacetate | NMDAR | iGluR | TargetMol [targetmol.com]
• 3. unitedinfusion.com [unitedinfusion.com]

Technical Support Center: Interpreting Variable AMPAR Activation with Rapastinel

Welcome to the technical support center for researchers utilizing Rapastinel (formerly GLYX-13). This resource provides troubleshooting guidance and answers to frequently asked questions regarding the variable activation of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid receptors (AMPAR) observed in experiments with this novel NMDA receptor modulator.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Rapastinel?

A1: Rapastinel is a tetrapeptide that acts as a partial agonist at the glycine (B1666218) site of the N-methyl-D-aspartate (NMDA) receptor[1][2]. Its therapeutic and cognitive-enhancing effects are primarily mediated by the activation of NMDA receptors, which in turn leads to the enhancement of synaptic plasticity, a process crucial for learning and memory[1][2].

Q2: How does Rapastinel influence AMPAR activation?

A2: Rapastinel's effect on AMPARs is a downstream consequence of its primary action on NMDA receptors. The activation of NMDA receptors by Rapastinel initiates a signaling cascade that leads to the potentiation of AMPAR function[3]. This is a critical step in the synaptic plasticity induced by Rapastinel. The process is thought to involve increased intracellular calcium, which triggers downstream signaling pathways like the mammalian target of rapamycin (B549165) complex 1 (mTORC1) pathway, ultimately leading to enhanced AMPAR activity and synaptic strengthening.

Q3: Why am I observing inconsistent or variable AMPAR activation in my experiments with Rapastinel?

A3: Variable AMPAR activation is a documented phenomenon in Rapastinel studies and can be attributed to several factors. The most common reasons include the biphasic dose-response of the compound, differences in the cell types used, and specific experimental conditions. The troubleshooting guide below provides a more detailed breakdown of these factors and how to address them.

Troubleshooting Guide: Variable AMPAR Activation

This guide is designed to help you identify and resolve common issues leading to inconsistent results in your Rapastinel experiments.

Problem	Potential Cause	Recommended Solution
No significant AMPAR activation observed.	Suboptimal Rapastinel Concentration: Rapastinel exhibits a biphasic, or "U-shaped," dose-response curve. Concentrations that are too low may be insufficient to elicit a response, while concentrations that are too high can be inhibitory.	Perform a detailed dose-response curve to identify the optimal concentration for your specific experimental model. Based on published data, enhancing effects are often observed in the nanomolar range (e.g., 30-100 nM), while inhibitory effects can occur at micromolar concentrations (e.g., ≥1 µM).
Inappropriate Cell Type: The response to Rapastinel can be cell-type specific. For instance, Rapastinel directly enhances NMDAR activity on principal glutamatergic neurons, but its effects on other cell types, such as interneurons, may differ.	Ensure the cell type used in your experiment is appropriate for studying the intended signaling pathway. Primary cortical neurons or hippocampal neurons are commonly used models where Rapastinel's effects have been characterized.
Issues with Experimental Protocol: Incorrect timing of drug application, suboptimal recording conditions in electrophysiology, or issues with antibody specificity in Western blotting can all lead to a lack of observable effect.	Review and optimize your experimental protocols. Refer to the detailed methodologies provided in the "Experimental Protocols" section below for guidance on best practices for electrophysiology and Western blotting.
Inconsistent AMPAR activation across experiments.	Variability in Cell Culture Conditions: Factors such as cell density, passage number, and the age of the culture can influence neuronal responsiveness to glutamatergic modulators.	Standardize your cell culture procedures meticulously. Maintain consistent cell plating densities, use a defined range of passage numbers, and ensure cultures are at a consistent developmental stage for all experiments.
Inconsistent Drug Preparation: Improper storage or dilution of Rapastinel can lead to variability in its effective concentration.	Prepare fresh dilutions of Rapastinel for each experiment from a properly stored stock solution. Follow the manufacturer's instructions for storage and handling.
Observing inhibition instead of activation of AMPAR signaling.	High Rapastinel Concentration: As mentioned, high concentrations of Rapastinel can lead to an inhibition of NMDAR activity and downstream signaling, including AMPAR activation.	Re-evaluate your dose-response curve and consider testing lower concentrations of Rapastinel. What is considered a "high" concentration can be model-dependent.
Off-Target Effects at High Concentrations: While Rapastinel is selective for the NMDA receptor's glycine site, very high concentrations may lead to off-target effects that could interfere with AMPAR signaling.	Use the lowest effective concentration of Rapastinel to minimize the potential for off-target effects.

Quantitative Data Summary

The following tables summarize quantitative data from published studies on Rapastinel, providing a reference for expected outcomes in your experiments.

Table 1: Effects of Rapastinel on Long-Term Potentiation (LTP)

Concentration	Cell Type/Brain Region	Effect on LTP	Reference
100 nM	Medial Prefrontal Cortex Slices	Significant enhancement
1 µM	Medial Prefrontal Cortex Slices	Reduced magnitude
3 mg/kg (in vivo)	Hippocampal Slices (ex vivo)	Significant enhancement 24h and 1 week post-dosing

Table 2: Effects of Rapastinel on Downstream Signaling Pathways

Concentration/Dose	Cell Type/Brain Region	Measured Parameter	Observed Effect	Reference
Low Concentrations	Rat Primary Cortical Neurons	Phosphorylated ERK (pERK)	Rapid increase
Low Concentrations	Rat Primary Cortical Neurons	Phosphorylated p70S6 Kinase (pS6K)	Rapid increase
5 and 10 mg/kg (i.v.)	Mouse Hippocampus and Prefrontal Cortex	pERK, p-mTOR, p-p70S6K, p-4E-BP1	Significant increase
Intravenous Injection	Mouse Medial Prefrontal Cortex	pS6K and p4EBP1	Significant increase

Experimental Protocols

1. Western Blotting for Phosphorylated AMPAR Subunits and Downstream Targets

• Cell Culture and Treatment:

  • Plate primary cortical or hippocampal neurons at a density of 1x10^6 cells/well in 6-well plates.

  • Culture cells for 12-14 days in vitro (DIV) to allow for mature synapse formation.

  • On the day of the experiment, replace the culture medium with a pre-warmed, serum-free medium and allow cells to equilibrate for 1-2 hours.

  • Treat cells with the desired concentrations of Rapastinel or vehicle control for the specified duration (e.g., 15-30 minutes for acute signaling events).

• Cell Lysis and Protein Quantification:

  • Following treatment, aspirate the medium and wash the cells once with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

  • Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant and determine the protein concentration using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Denature protein lysates by boiling in Laemmli sample buffer.

  • Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phosphorylated and total forms of target proteins (e.g., p-GluA1, GluA1, p-mTOR, mTOR, p-ERK, ERK) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

2. Electrophysiological Recording of AMPAR-mediated Excitatory Postsynaptic Currents (EPSCs)

• Slice Preparation:

  • Anesthetize and decapitate an adult rodent (e.g., Sprague-Dawley rat).

  • Rapidly remove the brain and place it in ice-cold, oxygenated (95% O2/5% CO2) artificial cerebrospinal fluid (aCSF) cutting solution.

  • Prepare coronal or sagittal brain slices (e.g., 300-400 µm thick) containing the region of interest (e.g., hippocampus or prefrontal cortex) using a vibratome.

  • Transfer the slices to a holding chamber with oxygenated aCSF at room temperature and allow them to recover for at least 1 hour before recording.

• Whole-Cell Patch-Clamp Recording:

  • Transfer a slice to the recording chamber and perfuse with oxygenated aCSF at a constant flow rate.

  • Visualize neurons using a microscope with infrared differential interference contrast (IR-DIC) optics.

  • Perform whole-cell patch-clamp recordings from pyramidal neurons using borosilicate glass pipettes filled with an internal solution.

  • To isolate AMPAR-mediated EPSCs, hold the neuron at a membrane potential of -70 mV to ensure a strong Mg2+ block of NMDA receptors. Include a GABAA receptor antagonist (e.g., picrotoxin) in the aCSF to block inhibitory currents.

  • Place a stimulating electrode near the recorded neuron to evoke synaptic responses.

  • Record baseline AMPAR EPSCs for a stable period (e.g., 10-20 minutes).

  • Bath-apply Rapastinel at the desired concentration and continue to record EPSCs to observe the drug's effect.

• Data Analysis:

  • Analyze the amplitude and frequency of the recorded EPSCs using appropriate software.

  • Compare the post-drug EPSC characteristics to the baseline to determine the effect of Rapastinel.

Visualizations

Caption: Signaling pathway of Rapastinel leading to AMPAR activation.

Caption: Workflow for Western blot analysis of AMPAR signaling.

References

• 1. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Modulation of the activity of N-methyl-d-aspartate receptors as a novel treatment option for depression: current clinical evidence and therapeutic potential of rapastinel (GLYX-13) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Rapastinel vs. Ketamine: A Comparative Guide to their Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanistic underpinnings of two notable N-methyl-D-aspartate (NMDA) receptor modulators: rapastinel and ketamine. While both compounds have demonstrated rapid-acting antidepressant effects, their molecular mechanisms of action diverge significantly. This comparison synthesizes key experimental findings to elucidate their distinct interactions with the NMDA receptor and the subsequent downstream signaling cascades that mediate their effects on synaptic plasticity and neuronal function.

At a Glance: Key Mechanistic Differences

Feature	Rapastinel	Ketamine
NMDA Receptor Interaction	Positive Allosteric Modulator	Uncompetitive Channel Blocker
Binding Site	Novel site on the N-terminal domain of the GluN2B subunit	Phencyclidine (PCP) site within the NMDA receptor ion channel
Effect on NMDA Receptor Activity	Enhances receptor function at therapeutic concentrations	Blocks receptor function
Glutamate (B1630785) Surge	Does not induce a glutamate surge	Induces a glutamate surge
Side Effect Profile	Generally well-tolerated, lacking psychotomimetic effects	Associated with dissociative and psychotomimetic side effects

Data Presentation: Quantitative Comparisons

The following tables summarize quantitative data from various experimental studies, offering a direct comparison of the biochemical and physiological effects of rapastinel and ketamine.

Table 1: NMDA Receptor Binding Properties

Compound	Binding Site	Radioligand Displaced	% Displacement (at 30 µM)
Rapastinel	Novel Allosteric Site	[3H]MK-801	2%[1]
(R,S)-Ketamine	PCP Site	[3H]MK-801	96%[1]
(R,S)-Ketamine	PCP Site	[3H]PCP	94%[1]
S-Ketamine	PCP Site	[3H]MK-801	98%[1]
R-Ketamine	PCP Site	[3H]MK-801	89%[1]

Table 2: Effects on Downstream Signaling Molecules

Compound	Molecule	Brain Region	Effect	Duration of Effect
R-Ketamine (10 mg/kg)	BDNF	Prefrontal Cortex, CA3, Dentate Gyrus	Significantly attenuated reduction in stressed mice	8 days post-injection
Rapastinel (10 mg/kg)	BDNF	Prefrontal Cortex, CA3, Dentate Gyrus	No significant effect on altered levels in stressed mice	8 days post-injection
R-Ketamine (10 mg/kg)	p-TrkB/TrkB ratio	Prefrontal Cortex, CA3, Dentate Gyrus	Significantly attenuated reduction in stressed mice	8 days post-injection
Rapastinel (10 mg/kg)	p-TrkB/TrkB ratio	Prefrontal Cortex, CA3, Dentate Gyrus	No significant effect on altered levels in stressed mice	8 days post-injection

Table 3: Impact on Synaptic Plasticity and Proteins

Compound	Parameter	Brain Region	Effect
Rapastinel (3 mg/kg, IV)	Long-Term Potentiation (LTP)	Hippocampus	Enhanced magnitude of LTP 24h and 1 week post-dosing
R-Ketamine (10 mg/kg)	PSD-95	Prefrontal Cortex, CA3, Dentate Gyrus	Attenuated reduction in stressed mice
Rapastinel (10 mg/kg)	PSD-95	Prefrontal Cortex, CA3, Dentate Gyrus	No effect on altered levels in stressed mice
R-Ketamine (10 mg/kg)	GluA1	Prefrontal Cortex, CA3, Dentate Gyrus	Attenuated reduction in stressed mice
Rapastinel (10 mg/kg)	GluA1	Prefrontal Cortex, CA3, Dentate Gyrus	No effect on altered levels in stressed mice

Signaling Pathways: A Visual Comparison

The following diagrams, generated using the DOT language, illustrate the distinct signaling pathways initiated by rapastinel and ketamine.

References

• 1. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Psychotomimetic Side Effects of Rapastinel and Ketamine

For Immediate Release

[City, State] – [Date] – In the landscape of rapid-acting antidepressants, both Rapastinel (formerly GLYX-13) and ketamine have garnered significant attention for their novel mechanisms targeting the N-methyl-D-aspartate (NMDA) receptor. However, their clinical utility is markedly distinguished by their differing psychotomimetic side effect profiles. This guide provides a comprehensive comparison of these side effects, supported by available experimental data, for researchers, scientists, and drug development professionals.

While ketamine has demonstrated robust and rapid antidepressant effects, its use is often associated with transient psychotomimetic symptoms, including dissociation, hallucinations, and perceptual disturbances. In contrast, Rapastinel was developed to achieve a similar rapid antidepressant response with a significantly reduced or absent liability for such side effects. Clinical studies have consistently reported that Rapastinel is well-tolerated, with no significant psychotomimetic or hallucinogenic effects observed.[1][2][3]

Quantitative Comparison of Psychotomimetic Effects

Direct head-to-head clinical trials exhaustively detailing scores on psychotomimetic scales for both Rapastinel and ketamine are limited. However, by examining data from separate placebo-controlled trials that utilized the same assessment scales, an indirect comparison can be made. The following table summarizes findings from studies that used the Clinician-Administered Dissociative States Scale (CADSS) and the Brief Psychiatric Rating Scale (BPRS) positive symptom subscale to quantify psychotomimetic and dissociative effects.

Side Effect Profile	Rapastinel (GLYX-13)	Ketamine	Placebo
Dissociative Effects (CADSS)	No significant difference from placebo reported in Phase 2 trials.	Significant increases in CADSS scores observed post-infusion, peaking around 40 minutes and resolving within 2 hours.	Minimal to no change from baseline.
Psychotomimetic Symptoms (BPRS Positive Symptoms)	No significant difference from placebo reported in a proof-of-concept study.[4]	Transient increases in BPRS positive symptom scores have been reported in some studies, though not consistently across all trials.	Minimal to no change from baseline.
Subjective Reports	Described as well-tolerated with no reports of feeling "strange" or "unreal" in clinical trials.	Commonly reported side effects include feeling "strange/weird/loopy," dizziness, and blurred vision.	Infrequent and non-specific side effects reported.

Note: This table is a synthesis of findings from multiple studies and does not represent data from a single head-to-head clinical trial.

Experimental Protocols

The assessment of psychotomimetic side effects in clinical trials of Rapastinel and ketamine typically involves standardized protocols to ensure rigorous and comparable data collection.

Assessment of Psychotomimetic and Dissociative Symptoms

A common experimental workflow for these assessments is as follows:

References

• 1. A novel approach to depression? | Drug Discovery News [drugdiscoverynews.com]
• 2. drugtargetreview.com [drugtargetreview.com]
• 3. Rapastinel (GLYX-13) Shown to Improve Ketamine or PCP-Induced Cognitive Impairment in Mice [prnewswire.com]
• 4. A randomized, double-blind, active placebo-controlled study of efficacy, safety, and durability of repeated vs single subanesthetic ketamine for treatment-resistant depression - PMC [pmc.ncbi.nlm.nih.gov]

Rapastinel's Engagement of the mTORC1 Pathway: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Rapastinel's effects on the mTORC1 signaling pathway, benchmarked against the well-characterized rapid-acting antidepressant, ketamine. This analysis is supported by experimental data and detailed methodologies.

Rapastinel (GLYX-13), a tetrapeptide modulator of the N-methyl-D-aspartate receptor (NMDAR), has garnered significant interest for its potential as a rapid-acting antidepressant with a favorable safety profile compared to ketamine.[1] Both compounds, despite their distinct primary mechanisms of action at the NMDAR, converge on the mammalian target of rapamycin (B549165) complex 1 (mTORC1) signaling pathway, a critical mediator of synaptic plasticity and protein synthesis.[2] Activation of this pathway is considered a key molecular event underlying their rapid antidepressant effects.

This guide delves into the validation of Rapastinel's effects on the mTORC1 pathway, presenting a comparative overview with ketamine.

Comparative Analysis of mTORC1 Pathway Activation

The activation of the mTORC1 pathway is a hallmark of both Rapastinel and ketamine's mechanism of action. This activation leads to the phosphorylation of downstream effectors, including p70 ribosomal S6 kinase (p70S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), ultimately promoting the synthesis of synaptic proteins.

While direct head-to-head quantitative comparisons of mTORC1 activation by Rapastinel and ketamine under identical experimental conditions are limited in the published literature, data from various studies demonstrate that both compounds robustly engage this pathway.

Table 1: Effects of Rapastinel and Ketamine on mTORC1 Pathway Phosphorylation

Treatment	Target Protein	Fold Change vs. Control (Approx.)	Brain Region	Species	Reference
Rapastinel (5 and 10 mg/kg, i.v., 3 days)	p-ERK/ERK	Increased	Hippocampus, Prefrontal Cortex	Mice	[2]
p-mTOR/mTOR	Increased	Hippocampus, Prefrontal Cortex	Mice	[2]
p-p70S6k/p70S6k	Increased	Hippocampus, Prefrontal Cortex	Mice	[2]
p-4E-BP1/4E-BP1	Increased	Hippocampus, Prefrontal Cortex	Mice
Ketamine (10 mg/kg, i.p.)	p-mTOR/mTOR	~2.5	Prefrontal Cortex	Rat
p-p70S6K/p70S6K	~2.0	Prefrontal Cortex	Rat
p-4E-BP1/4E-BP1	~1.8	Prefrontal Cortex	Rat

Note: The data presented are compiled from different studies and may not be directly comparable due to variations in experimental protocols, including drug administration routes, time points, and specific reagents used.

Behavioral Effects Mediated by the mTORC1 Pathway

The antidepressant-like effects of both Rapastinel and ketamine in preclinical models are dependent on mTORC1 signaling. The Forced Swim Test (FST) and the Novelty-Suppressed Feeding Test (NSFT) are two commonly used behavioral paradigms to assess antidepressant efficacy. Inhibition of mTORC1 by rapamycin has been shown to block the antidepressant-like effects of both compounds in these tests.

Table 2: mTORC1-Dependent Antidepressant-Like Behavioral Effects

Drug	Behavioral Test	Effect	Effect Blocked by Rapamycin	Species	Reference
Rapastinel	Forced Swim Test	Decreased immobility time	Yes	Mice
Novelty-Suppressed Feeding Test	Decreased latency to feed	Yes	Mice
Ketamine	Forced Swim Test	Decreased immobility time	Yes	Rat
Novelty-Suppressed Feeding Test	Decreased latency to feed	Yes	Rat

Signaling Pathways and Experimental Overview

The following diagrams illustrate the mTORC1 signaling cascade and a typical experimental workflow for validating the effects of compounds like Rapastinel.

Fig. 1: Rapastinel and Ketamine converge on the mTORC1 pathway.

Fig. 2: Experimental workflow for validation.

Experimental Protocols

Western Blotting for mTORC1 Pathway Proteins

This protocol outlines the key steps for assessing the phosphorylation status of mTORC1 and its downstream targets.

• Tissue Preparation:

  • Following behavioral testing, animals are euthanized, and the prefrontal cortex and hippocampus are rapidly dissected on ice.

  • Tissues are homogenized in ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • Lysates are centrifuged at 14,000 x g for 15 minutes at 4°C, and the supernatant containing the protein extract is collected.

• Protein Quantification:

  • Protein concentration is determined using a BCA protein assay kit according to the manufacturer's instructions.

• SDS-PAGE and Western Blotting:

  • Equal amounts of protein (20-30 µg) are mixed with Laemmli sample buffer, boiled for 5 minutes, and separated by SDS-polyacrylamide gel electrophoresis.

  • Proteins are then transferred to a polyvinylidene difluoride (PVDF) membrane.

  • The membrane is blocked for 1 hour at room temperature in 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST).

  • Membranes are incubated overnight at 4°C with primary antibodies targeting total and phosphorylated forms of mTOR, p70S6K, and 4E-BP1 (typical dilution 1:1000).

  • After washing with TBST, membranes are incubated with horseradish peroxidase (HRP)-conjugated secondary antibodies (typical dilution 1:2000-1:5000) for 1 hour at room temperature.

  • Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and imaged.

  • Band intensities are quantified using densitometry software (e.g., ImageJ), and phosphorylated protein levels are normalized to their respective total protein levels.

Forced Swim Test (FST)

The FST is used to evaluate antidepressant-like activity by measuring the immobility time of rodents when placed in an inescapable cylinder of water.

• Apparatus:

  • A transparent Plexiglas cylinder (25 cm height, 10 cm diameter) is filled with water (23-25°C) to a depth of 15 cm.

• Procedure:

  • Mice are individually placed into the cylinder for a 6-minute session.

  • The session is video-recorded for later analysis.

  • Immobility is defined as the cessation of struggling and remaining floating in the water, making only movements necessary to keep the head above water.

  • The total duration of immobility during the last 4 minutes of the 6-minute test is scored by a trained observer blinded to the treatment conditions.

Novelty-Suppressed Feeding Test (NSFT)

The NSFT assesses anxiety- and depression-like behavior by measuring the latency of a food-deprived animal to eat in a novel and potentially threatening environment.

• Apparatus:

  • A brightly lit open-field arena (e.g., 50 cm x 50 cm x 40 cm).

  • A single food pellet is placed on a white paper platform in the center of the arena.

• Procedure:

  • Mice are food-deprived for 24 hours prior to the test, with free access to water.

  • Each mouse is placed in a corner of the arena, and the latency to begin eating the food pellet is recorded for a maximum of 10 minutes.

  • Eating is defined as the mouse biting the pellet.

  • Immediately after the test, the mouse is returned to its home cage, and the amount of food consumed in 5 minutes is measured to control for appetite.

References

• 1. GLYX-13 (rapastinel) ameliorates subchronic phencyclidine- and ketamine-induced declarative memory deficits in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]

Rapastinel vs. Other NMDA Modulators: A Preclinical Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of antidepressant research has seen a significant shift towards targeting the N-methyl-D-aspartate (NMDA) receptor, a key player in synaptic plasticity and neurotransmission. This has led to the development of rapid-acting antidepressants, with ketamine being a prominent example. However, the psychotomimetic side effects of ketamine have spurred the development of alternative NMDA modulators with improved safety profiles. Among these, Rapastinel (formerly GLYX-13) has emerged as a compound of interest. This guide provides an objective comparison of Rapastinel with other NMDA modulators in preclinical models, supported by experimental data and detailed methodologies.

Mechanism of Action: A Tale of Two Modulators

While both Rapastinel and ketamine target the NMDA receptor, their mechanisms of action are fundamentally different. Ketamine is a non-competitive antagonist of the NMDA receptor, blocking the ion channel and thereby reducing its activity.[1][2] In contrast, Rapastinel is a positive allosteric modulator of the NMDA receptor, enhancing its function.[1][2] Initially thought to be a glycine-site partial agonist, recent studies suggest Rapastinel acts at a distinct allosteric site to potentiate NMDA receptor activity.[1] This difference in mechanism is thought to underlie the distinct side effect profiles of the two compounds, with Rapastinel notably lacking the psychotomimetic effects associated with ketamine.

Comparative Efficacy in Preclinical Models of Depression

The antidepressant-like effects of Rapastinel have been evaluated in various rodent models of depression, often in direct comparison with ketamine. The most commonly used models include the Forced Swim Test (FST), Tail Suspension Test (TST), and the chronic social defeat stress model, which has high face and predictive validity for depression.

Forced Swim Test (FST) and Tail Suspension Test (TST)

These tests are widely used to screen for potential antidepressant activity by measuring the duration of immobility in rodents subjected to an inescapable stressful situation. A reduction in immobility time is indicative of an antidepressant-like effect.

Table 1: Comparison of Rapastinel and R-ketamine in the Forced Swim Test (FST) and Tail Suspension Test (TST) in a Social Defeat Stress Model

Treatment Group (i.p.)	Dose (mg/kg)	Immobility Time in TST (seconds)	Immobility Time in FST (seconds)
Vehicle	-	~175	~175
R-ketamine	10	~100	~100
Rapastinel	10	~110	~110

*Data are approximated from graphical representations in Yang et al., 2016. *P < 0.05 compared to the vehicle-treated group.

As shown in Table 1, both R-ketamine and Rapastinel significantly reduced immobility time in both the TST and FST, demonstrating rapid antidepressant-like effects in a mouse model of depression.

Social Defeat Stress Model and Anhedonia

The chronic social defeat stress model induces a depressive-like phenotype in rodents, including social avoidance and anhedonia (a core symptom of depression, measured by a decrease in sucrose (B13894) preference).

Table 2: Effects of Rapastinel and R-ketamine on Sucrose Preference in the Social Defeat Stress Model

Treatment Group (i.v.)	Dose (mg/kg)	Sucrose Preference (%) - Day 2	Sucrose Preference (%) - Day 4	Sucrose Preference (%) - Day 7
Vehicle	-	~65	~65	~65
R-ketamine	3	~85	~85	~80
Rapastinel	3	~85	~80*	~70

*Data are approximated from graphical representations in Yang et al., 2016. *P < 0.05 compared to the vehicle-treated group.

Both R-ketamine and Rapastinel reversed the stress-induced reduction in sucrose preference, indicating their ability to alleviate anhedonia-like behavior. Notably, the effects of R-ketamine on sucrose preference appeared to be more sustained at day 7 compared to Rapastinel at the tested doses.

Molecular Signaling Pathways

The antidepressant effects of both Rapastinel and ketamine are believed to be mediated by the activation of key intracellular signaling pathways that promote synaptogenesis and neuroplasticity. The Brain-Derived Neurotrophic Factor (BDNF)-Tropomyosin receptor kinase B (TrkB) and the mammalian Target of Rapamycin Complex 1 (mTORC1) pathways are central to these effects.

Table 3: Comparative Effects of R-ketamine and Rapastinel on Signaling Proteins in the Prefrontal Cortex (PFC) and Hippocampus 8 Days Post-Treatment in a Social Defeat Stress Model

Treatment Group	Change in p-TrkB/TrkB ratio	Change in p-mTOR/mTOR ratio	Change in p-ERK/ERK ratio
R-ketamine	↑	↑	↑
Rapastinel	↔	↔	↔

*Based on Western blot data from Yang et al., 2016. ↑ indicates a significant increase compared to vehicle-treated susceptible mice; ↔ indicates no significant change.

A key difference emerges at the molecular level. While both compounds acutely activate these pathways, R-ketamine has been shown to produce a more sustained increase in the levels of phosphorylated TrkB, mTOR, and ERK in the prefrontal cortex and hippocampus of socially defeated mice eight days after a single injection, an effect not observed with Rapastinel at the same time point. This suggests that R-ketamine may induce more enduring changes in synaptic plasticity.

Below is a diagram illustrating the convergent and divergent signaling pathways of Rapastinel and Ketamine.

References

• 1. oatext.com [oatext.com]
• 2. NMDAR modulators as rapid antidepressants: Converging and distinct signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Rapastinel and Traditional Antidepressants: Efficacy, Mechanism, and Safety

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the novel antidepressant candidate Rapastinel (GLYX-13) and traditional antidepressant classes. The following sections detail their distinct mechanisms of action, clinical efficacy supported by available data, and comparative side effect profiles. Detailed experimental protocols for key preclinical assessments are also provided to support further research and development in this area.

Executive Summary

Rapastinel, a modulator of the N-methyl-D-aspartate (NMDA) receptor, initially showed promise as a rapid-acting antidepressant with a favorable side effect profile, distinct from traditional monoaminergic agents. Phase 2 clinical trials suggested a rapid onset of antidepressant effects within 24 hours of a single dose.[1][2] However, subsequent Phase 3 trials failed to demonstrate a statistically significant difference from placebo in adjunctive treatment for Major Depressive Disorder (MDD).[3] In contrast, traditional antidepressants, which primarily act on serotonin (B10506) and norepinephrine (B1679862) systems, have a well-established, albeit delayed, efficacy in treating MDD. This guide provides a data-driven comparison to inform future drug development efforts in the field of neuropsychopharmacology.

Mechanism of Action: A Tale of Two Pathways

The fundamental difference between Rapastinel and traditional antidepressants lies in their primary molecular targets and subsequent signaling cascades.

Rapastinel: Modulating the Glutamatergic System

Rapastinel is a tetrapeptide that acts as a partial agonist at the glycine (B1666218) site of the NMDA receptor.[4] This modulation is thought to enhance NMDA receptor function, leading to downstream effects that promote neuroplasticity. Unlike NMDA receptor antagonists such as ketamine, Rapastinel does not block the receptor channel, which is believed to be the reason for its lack of psychotomimetic side effects.[1] The proposed mechanism involves the activation of pathways that lead to synaptic strengthening, a process implicated in the relief of depressive symptoms.

References

• 1. Naurex's GLYX-13 Demonstrates Robust, Sustained Antidepressant Effects and Excellent Tolerability in Phase 2b Study [prnewswire.com]
• 2. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 3. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 4. The long-lasting antidepressant effects of rapastinel (GLYX-13) are associated with a metaplasticity process in the medial prefrontal cortex and hippocampus - PMC [pmc.ncbi.nlm.nih.gov]

Replicating the Pro-Cognitive Effects of Rapastinel: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Rapastinel's pro-cognitive effects in rats with those of other N-methyl-D-aspartate (NMDA) receptor modulators. The information presented is supported by experimental data to aid in the design and interpretation of preclinical studies aimed at replicating or building upon the cognitive-enhancing properties of this class of compounds.

Rapastinel (formerly GLYX-13) is a tetrapeptide that acts as a partial agonist at the glycine (B1666218) site of the NMDA receptor.[1][2] It has demonstrated robust pro-cognitive effects in various rodent models, making it a significant compound of interest for cognitive enhancement research.[3][4] This guide summarizes the key experimental findings, provides detailed methodologies for replication, and compares Rapastinel to other NMDA receptor modulators, including the antagonist ketamine and the partial agonist D-cycloserine, as well as next-generation compounds apimostinel (B605535) and zelquistinel.

Comparative Performance Data

The following tables summarize the quantitative data from preclinical studies in rats, comparing the effects of Rapastinel and alternative compounds on various cognitive and synaptic plasticity measures.

Table 1: Effects on Learning and Memory in Behavioral Tasks

Compound	Behavioral Task	Species	Dose and Route	Key Findings	Citation(s)
Rapastinel	Morris Water Maze	Rat	1 mg/kg, IV	Significantly reduced escape latency and path length to find the hidden platform.	[5]
Alternating T-Maze	Rat	1 mg/kg, IV	Increased the percentage of spontaneous alternations, indicating improved spatial working memory.
Novel Object Recognition	Mouse	1 mg/kg, IV	Did not cause deficits in novel object recognition and reversed deficits induced by ketamine and PCP.
Positive Emotional Learning	Rat	1-3 mg/kg, IV	Facilitated the acquisition of positive emotional responses.
Ketamine	Morris Water Maze	Rat	10 mg/kg, IP	Did not significantly improve escape latency; some studies report impairments.
Novel Object Recognition	Mouse	30 mg/kg, IP	Induced deficits in novel object recognition.
D-cycloserine	Morris Water Maze (Aged)	Rat	3-10 mg/kg, IP	Improved performance in place discrimination and repeated acquisition in aged rats.
Fear Extinction	Rat	15 mg/kg, SC	Facilitated fear extinction learning.
Apimostinel	Not specified	-	-	Preclinical models show rapid and potent antidepressant effects; reported to enhance synaptic plasticity.
Zelquistinel	Not specified	Rodent	0.1-100 µg/kg, PO	Produced rapid and sustained antidepressant-like effects; enhances synaptic plasticity.

Table 2: Effects on Synaptic Plasticity and Structure

Compound	Measure	Brain Region	Species	Key Findings	Citation(s)
Rapastinel	Long-Term Potentiation (LTP)	Hippocampus, mPFC	Rat	Significantly enhanced the magnitude of LTP.
Dendritic Spine Density	Dentate Gyrus, mPFC	Rat	Increased the density of mature dendritic spines.
Ketamine	Long-Term Potentiation (LTP)	Hippocampus	Rat	Effects on LTP are complex and can be dose- and timing-dependent.
D-cycloserine	Long-Term Potentiation (LTP)	Hippocampus	Rat	Can enhance LTP, but its effects can differ from Rapastinel.
Apimostinel	Synaptic Plasticity	Not specified	-	Potently enhances synaptic plasticity.
Zelquistinel	Long-Term Potentiation (LTP)	Hippocampus, mPFC	Rat	Rapidly and persistently enhanced activity-dependent synaptic plasticity.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate replication.

Morris Water Maze

The Morris water maze is a widely used behavioral task to assess spatial learning and memory in rodents.

• Apparatus: A circular pool (approximately 1.8 meters in diameter) filled with opaque water (e.g., using non-toxic white paint) maintained at 23-26°C. A hidden escape platform is submerged about 1-2 cm below the water surface in a fixed location in one of the four quadrants of the pool. Distal visual cues are placed around the room and remain constant throughout the experiment.

• Procedure:

  • Habituation: On the first day, allow rats to swim freely for 60 seconds without the platform to acclimate them to the pool.

  • Acquisition Training: For 5-7 consecutive days, rats are given four trials per day. For each trial, the rat is placed in the water facing the wall at one of four quasi-random start positions (North, South, East, West). The rat is allowed to swim for a maximum of 60-90 seconds to find the hidden platform. If the rat fails to find the platform within the time limit, it is gently guided to it. The rat is allowed to remain on the platform for 15-30 seconds before being removed. The time to reach the platform (escape latency) and the path length are recorded using a video tracking system.

  • Probe Trial: 24 hours after the last training session, the platform is removed from the pool, and the rat is allowed to swim freely for 60 seconds. The time spent in the target quadrant (where the platform was previously located) is measured as an indicator of memory retention.

• Drug Administration: Rapastinel (e.g., 1 mg/kg, IV) or vehicle is typically administered 15-30 minutes before the first trial of each day's training session.

Novel Object Recognition (NOR)

The NOR task assesses a rodent's ability to recognize a novel object from a familiar one, a measure of recognition memory.

• Apparatus: An open-field arena (e.g., 40x40x40 cm). A set of two identical objects (familiar objects) and one different object (novel object) are used. The objects should be of similar size but differ in shape and texture, and heavy enough not to be displaced by the rats.

• Procedure:

  • Habituation: For 2-3 days, each rat is allowed to freely explore the empty arena for 5-10 minutes to acclimate to the environment.

  • Familiarization Phase (T1): On the test day, two identical objects are placed in the arena. The rat is placed in the arena and allowed to explore the objects for a set period (e.g., 5 minutes). The time spent exploring each object (sniffing or touching with the nose) is recorded.

  • Test Phase (T2): After a retention interval (e.g., 1 hour or 24 hours), one of the familiar objects is replaced with a novel object. The rat is returned to the arena and the time spent exploring the familiar and novel objects is recorded for a set period (e.g., 3-5 minutes).

• Data Analysis: A discrimination index (DI) is calculated as: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

• Drug Administration: The test compound is typically administered before the familiarization phase (T1). For example, a study showed that acute IV administration of Rapastinel (1.0 mg/kg) did not induce deficits in NOR in mice, unlike ketamine.

In Vitro Long-Term Potentiation (LTP) Measurement

LTP is a long-lasting enhancement in signal transmission between two neurons that results from stimulating them synchronously. It is a key cellular mechanism underlying learning and memory.

• Slice Preparation:

  • Rats are anesthetized and decapitated. The brain is rapidly removed and placed in ice-cold artificial cerebrospinal fluid (aCSF).

  • The hippocampus is dissected out, and transverse slices (300-400 µm thick) are prepared using a vibratome.

  • Slices are allowed to recover in an incubation chamber with oxygenated aCSF at room temperature for at least 1 hour.

• Electrophysiological Recording:

  • A single slice is transferred to a recording chamber continuously perfused with oxygenated aCSF.

  • A stimulating electrode is placed in the Schaffer collateral pathway, and a recording electrode is placed in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

  • A baseline fEPSP is established by delivering single pulses at a low frequency (e.g., 0.05 Hz).

  • LTP is induced using a high-frequency stimulation (HFS) protocol, such as theta-burst stimulation (e.g., 10 bursts of 4 pulses at 100 Hz, with a 200 ms (B15284909) inter-burst interval).

  • fEPSPs are then recorded for at least 60 minutes post-HFS to measure the potentiation.

• Data Analysis: The slope of the fEPSP is measured, and the magnitude of LTP is expressed as the percentage increase in the fEPSP slope from the baseline. Studies have shown that Rapastinel significantly enhances the magnitude of LTP in hippocampal slices.

Visualizations

Signaling Pathway of Rapastinel

The following diagram illustrates the proposed signaling pathway through which Rapastinel exerts its pro-cognitive and antidepressant-like effects.

Caption: Proposed signaling pathway of Rapastinel's pro-cognitive effects.

Experimental Workflow for Assessing Pro-Cognitive Effects

The diagram below outlines a typical experimental workflow for evaluating the pro-cognitive effects of a compound like Rapastinel in a rat model.

Caption: General experimental workflow for pro-cognitive compound testing in rats.

References

• 1. D-cycloserine, a novel cognitive enhancer, improves spatial memory in aged rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modulation of the activity of N-methyl-d-aspartate receptors as a novel treatment option for depression: current clinical evidence and therapeutic potential of rapastinel (GLYX-13) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. D-cycloserine, a positive modulator of the N-methyl-D-aspartate receptor, enhances performance of learning tasks in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapastinel, a novel glutamatergic agent with ketamine-like antidepressant actions: Convergent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The long-lasting antidepressant effects of rapastinel (GLYX-13) are associated with a metaplasticity process in the medial prefrontal cortex and hippocampus - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Study Validation of Rapastinel's Antidepressant-Like Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Rapastinel's performance against other alternatives, supported by experimental data from preclinical studies. It aims to offer a comprehensive overview for researchers and professionals in the field of antidepressant drug development.

Quantitative Data Summary

The following tables summarize quantitative data from key preclinical studies investigating the antidepressant-like effects of Rapastinel, primarily in comparison to R-ketamine, a well-established rapid-acting antidepressant.

Table 1: Effects of Rapastinel and R-ketamine on Depressive-Like Behaviors in the Social Defeat Stress Model

Treatment Group	Dose & Route	Tail Suspension Test (Immobility Time, seconds)	Forced Swim Test (Immobility Time, seconds)	Sucrose (B13894) Preference (%) - Day 2	Sucrose Preference (%) - Day 4	Sucrose Preference (%) - Day 7
Vehicle	10 ml/kg, i.p.	~150	~175	~65	~65	~65
R-ketamine	10 mg/kg, i.p.	~75	~100	~85	~85	~85
Rapastinel	10 mg/kg, i.p.	~100	~125	~80	~80	~80
Vehicle	5 ml/kg, i.v.	~160	~180	~60	~60	~60
R-ketamine	3 mg/kg, i.v.	~90	~110	~80	~80	~75
Rapastinel	3 mg/kg, i.v.	~110	~130	~75	~70	~65

*Indicates a statistically significant difference compared to the vehicle group. Data are approximated from graphical representations in Yang et al., 2016.[1][2]

Table 2: Effects of Rapastinel and R-ketamine on Synaptic Signaling Proteins in the Social Defeat Stress Model

Treatment Group	Dose & Route	Brain-Derived Neurotrophic Factor (BDNF) - PFC, DG, CA3	Tropomyosin receptor kinase B (TrkB) - PFC, DG, CA3	Postsynaptic Density Protein 95 (PSD-95) - PFC, DG, CA3	AMPA Receptor Subunit GluA1 - PFC, DG, CA3
Vehicle	10 ml/kg, i.p.	Reduced	Reduced	Reduced	Reduced
R-ketamine	10 mg/kg, i.p.	Attenuated Reduction	Attenuated Reduction	Attenuated Reduction	Attenuated Reduction
Rapastinel	10 mg/kg, i.p.	No Significant Effect	No Significant Effect	No Significant Effect	No Significant Effect

PFC: Prefrontal Cortex; DG: Dentate Gyrus; CA3: Cornu Ammonis 3.[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Animal Models

• Social Defeat Stress Model: This model induces a depressive-like state in rodents.[2] Experimental mice (e.g., C57BL/6) are subjected to daily sessions of social defeat by a larger, more aggressive resident mouse (e.g., CD1) for a period of 10 consecutive days.[3] Each session involves brief physical interaction followed by prolonged sensory contact through a perforated divider. This chronic stressor leads to the development of depressive- and anxiety-like behaviors, such as social avoidance and anhedonia.

Behavioral Tests

• Forced Swim Test (FST): This test is widely used to screen for antidepressant efficacy. Mice or rats are placed in a cylinder filled with water from which they cannot escape. The duration of immobility, a state of passive floating with minimal movements to keep the head above water, is measured over a typical 6-minute session. A decrease in immobility time is indicative of an antidepressant-like effect.

• Tail Suspension Test (TST): Similar to the FST, the TST assesses antidepressant efficacy by measuring the duration of immobility. Mice are suspended by their tails with adhesive tape, and the time they remain immobile is recorded. A reduction in immobility suggests an antidepressant-like response.

• Sucrose Preference Test (SPT): This test measures anhedonia, a core symptom of depression. Rodents are given a choice between two bottles, one containing plain water and the other a sucrose solution. A decrease in preference for the sucrose solution is interpreted as anhedonic behavior. The effectiveness of an antidepressant is indicated by an increase in sucrose preference.

Molecular Assays

• Western Blotting: This technique is used to detect and quantify the levels of specific proteins involved in neuronal signaling pathways. In the context of Rapastinel research, Western blotting has been employed to measure changes in the expression of key proteins such as BDNF, TrkB, PSD-95, and GluA1 in brain regions like the prefrontal cortex and hippocampus.

Visualizations

Signaling Pathways

The antidepressant-like effects of Rapastinel are believed to be mediated through the modulation of glutamatergic signaling and the activation of downstream pathways that promote neuroplasticity.

Caption: Proposed signaling pathway of Rapastinel's antidepressant effects.

Experimental Workflows

The following diagram illustrates a typical experimental workflow for evaluating the antidepressant-like effects of Rapastinel in a preclinical model.

Caption: Experimental workflow for the social defeat stress model.

References

• 1. Comparison of R-ketamine and rapastinel antidepressant effects in the social defeat stress model of depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of R-ketamine and rapastinel antidepressant effects in the social defeat stress model of depression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Social defeat stress induces depression-like behavior and alters spine morphology in the hippocampus of adolescent male C57BL/6 mice - PMC [pmc.ncbi.nlm.nih.gov]

Rapastinel and Ketamine: A Comparative Analysis of Synaptogenic Effects

A detailed comparison of the molecular mechanisms and synaptogenic outcomes of Rapastinel and ketamine, two rapid-acting antidepressants, reveals both convergent pathways and distinct differences in the sustainability of their effects. While both compounds promote synaptogenesis, evidence suggests that ketamine induces a more prolonged increase in synaptic proteins and signaling molecules.

Rapastinel (formerly GLYX-13) and ketamine have emerged as promising rapid-acting antidepressants, a significant departure from traditional monoaminergic drugs that often take weeks to elicit a therapeutic response. Their antidepressant effects are linked to their ability to induce synaptogenesis, the formation of new synapses, particularly in the prefrontal cortex (PFC) and hippocampus, brain regions implicated in depression.[1][2][3] This guide provides a comparative overview of their effects on synaptogenesis, supported by experimental data and detailed methodologies.

Comparative Synaptogenesis Data

Compound	Animal Model	Brain Region	Key Synaptic Marker	Observation	Duration of Effect
Rapastinel	Social Defeat Stress Mice	PFC, DG, CA3	BDNF-TrkB signaling, PSD-95, GluA1	No significant attenuation of stress-induced reductions.[4][5]	Not sustained at 8 days post-injection.
R-ketamine	Social Defeat Stress Mice	PFC, DG, CA3	BDNF-TrkB signaling, PSD-95, GluA1	Significantly attenuated the stress-induced reductions.	Sustained for at least 8 days post-injection.
Rapastinel	Rat	Dentate Gyrus, Medial Prefrontal Cortex	Mature Dendritic Spines	Significant increase in mature dendritic spines.	Observed at 24 hours post-treatment.
Ketamine	Rat	Prefrontal Cortex	Spine Synapses	Increased density and function of spine synapses.	Rapid and sustained.

Signaling Pathways in Synaptogenesis

Both Rapastinel and ketamine converge on the mammalian target of rapamycin (B549165) (mTOR) signaling pathway, a key regulator of protein synthesis required for synaptogenesis. However, their initial mechanisms of action at the N-methyl-D-aspartate (NMDA) receptor differ. Ketamine is an NMDA receptor antagonist, while Rapastinel is a glycine-site partial agonist, modulating the receptor's function.

The activation of the mTOR pathway by both drugs leads to an increase in the synthesis of synaptic proteins, such as postsynaptic density protein 95 (PSD-95) and the AMPA receptor subunit GluA1, which are crucial for the formation and function of new synapses. Furthermore, brain-derived neurotrophic factor (BDNF) and its receptor, TrkB, play a critical role in mediating the synaptogenic effects of both compounds.

Below are diagrams illustrating the proposed signaling pathways for ketamine and Rapastinel.

Ketamine's Synaptogenic Signaling Pathway

References

• 1. Signaling Pathways Underlying the Rapid Antidepressant Actions of Ketamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Signaling pathways underlying the rapid antidepressant actions of ketamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Modulation of the activity of N-methyl-d-aspartate receptors as a novel treatment option for depression: current clinical evidence and therapeutic potential of rapastinel (GLYX-13) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of R-ketamine and rapastinel antidepressant effects in the social defeat stress model of depression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of R-ketamine and rapastinel antidepressant effects in the social defeat stress model of depression - PubMed [pubmed.ncbi.nlm.nih.gov]

A Tale of Two Modulators: Contrasting the Synaptic Effects of Rapastinel and Ketamine

For decades, the neurobiology of depression has been dominated by the monoamine hypothesis. However, the emergence of rapid-acting antidepressants that target the glutamate (B1630785) system has opened new avenues for research and drug development. Among these, the NMDA receptor antagonist ketamine has garnered significant attention for its robust and rapid antidepressant effects. More recently, Rapastinel (GLYX-13), a positive modulator of the NMDA receptor, has shown promise with a similar rapid onset of action but a potentially more favorable side-effect profile. This guide provides a detailed comparison of the effects of Rapastinel and ketamine on synaptic plasticity, supported by experimental data, to inform researchers, scientists, and drug development professionals.

At the Synapse: Opposing Actions on the NMDA Receptor

The primary molecular targets of Rapastinel and ketamine are distinct and, in fact, opposing. Ketamine is a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, blocking the receptor's ion channel and thereby inhibiting its function[1][2]. In contrast, Rapastinel acts as a positive allosteric modulator of the NMDA receptor, enhancing its function, particularly at the glycine (B1666218) binding site[3][4][5]. This fundamental difference in their mechanism of action at the NMDA receptor sets the stage for their divergent and convergent effects on downstream signaling and synaptic plasticity.

Impact on Synaptic Strength: LTP and LTD

Long-term potentiation (LTP) and long-term depression (LTD) are cellular models of synaptic plasticity, representing the strengthening and weakening of synapses, respectively. Both Rapastinel and ketamine have been shown to modulate these processes, albeit through different mechanisms.

Rapastinel has been demonstrated to enhance the magnitude of LTP while simultaneously reducing LTD. This suggests a direct role in promoting synaptic strengthening and preventing synaptic weakening. Ketamine's effect on LTP is more complex. Some studies report that ketamine can enhance LTP, particularly when induced by theta-burst stimulation (TBS), a pattern of stimulation that is more reliant on BDNF signaling. However, other research indicates that ketamine's pro-plasticity effects may operate independently of classical LTP, potentially through mechanisms of homeostatic plasticity.

Quantitative Comparison of Effects on LTP

Compound	Animal Model	Brain Region	Dosage/Concentration	LTP Induction Protocol	Effect on LTP	Citation(s)
Rapastinel	Rat	Hippocampus	3 mg/kg IV (in vivo)	High-Frequency Stimulation (HFS)	Enhanced magnitude
Rapastinel	Rat	Medial Prefrontal Cortex	3 mg/kg IV (in vivo)	High-Frequency Stimulation (HFS)	Enhanced magnitude
Ketamine	Rat	Hippocampus	10 mg/kg IV (in vivo)	Theta-Burst Stimulation (TBS)	Enhanced magnitude
Ketamine	Rat	Hippocampus	10 mg/kg IV (in vivo)	High-Frequency Stimulation (HFS)	No significant change
Ketamine	Mouse	Hippocampus	10 mg/kg IP (in vivo)	High-Frequency Stimulation (HFS)	Restored deficits in a depression model

Remodeling the Synapse: Dendritic Spine Density

Dendritic spines are small protrusions on dendrites that are the primary sites of excitatory synapses. Changes in their number and morphology are closely linked to synaptic plasticity and are implicated in the pathophysiology of depression. Both Rapastinel and ketamine have been shown to promote synaptogenesis by increasing dendritic spine density.

A single dose of Rapastinel has been shown to increase the proportion of mature dendritic spines and the density of stubby spines in the dentate gyrus and medial prefrontal cortex of rats 24 hours after administration. Similarly, a single subanesthetic dose of ketamine leads to a sustained increase in dendritic spine density in the medial frontal cortex of mice, driven by an elevated rate of spine formation.

Quantitative Comparison of Effects on Dendritic Spine Density

Compound	Animal Model	Brain Region	Dosage	Time Point	Effect on Spine Density	Citation(s)
Rapastinel	Rat	Dentate Gyrus & Medial Prefrontal Cortex	3 mg/kg IV	24 hours	Increased proportion of mature spines and density of stubby spines
Ketamine	Mouse	Medial Frontal Cortex	10 mg/kg IP	Up to 2 weeks	Increased spine density (driven by increased formation)
Ketamine	Rat	Medial Prefrontal Cortex	10 mg/kg IP	24 hours	Increased spine density

Convergent and Divergent Signaling Pathways

Despite their opposing initial actions on the NMDA receptor, Rapastinel and ketamine appear to converge on several key downstream signaling pathways implicated in synaptic plasticity and antidepressant effects. Both drugs have been shown to activate the mammalian target of rapamycin (B549165) complex 1 (mTORC1) signaling pathway and increase the synthesis and release of brain-derived neurotrophic factor (BDNF).

The activation of these pathways is thought to be crucial for the synaptogenic effects of both compounds. However, the upstream mechanisms leading to this convergence likely differ. For ketamine, the leading hypothesis is that NMDA receptor antagonism on inhibitory interneurons leads to a surge in glutamate, which then activates AMPA receptors, triggering BDNF release and mTORC1 activation. For Rapastinel, the enhancement of NMDA receptor function is thought to directly lead to the activation of these plasticity-related pathways.

Fig. 1: Signaling pathways of Rapastinel and Ketamine.

Experimental Protocols

In Vivo Electrophysiology for Long-Term Potentiation (LTP)

Objective: To assess the effect of Rapastinel or ketamine on synaptic plasticity in the hippocampus or medial prefrontal cortex of live animals.

Animal Model: Male Sprague-Dawley rats or C57BL/6 mice.

Drug Administration:

• Rapastinel: 3 mg/kg administered intravenously (IV).

• Ketamine: 10 mg/kg administered intraperitoneally (IP) or intravenously (IV).

• Control animals receive a saline vehicle.

Electrophysiological Recordings:

• Animals are anesthetized (e.g., with urethane) and placed in a stereotaxic frame.

• A stimulating electrode is implanted in the afferent pathway (e.g., Schaffer collaterals for the hippocampus, or ventral hippocampus for the mPFC).

• A recording electrode is implanted in the target region to record field excitatory postsynaptic potentials (fEPSPs).

• A stable baseline of synaptic transmission is recorded for at least 20-30 minutes.

• LTP is induced using a high-frequency stimulation (HFS) protocol (e.g., 100 Hz for 1 second, repeated 2-3 times) or a theta-burst stimulation (TBS) protocol (e.g., bursts of 4 pulses at 100 Hz, with bursts repeated at 5 Hz).

• Post-tetanic potentiation and long-term potentiation are recorded for at least 60 minutes following the induction protocol.

• The magnitude of LTP is quantified as the percentage increase in the fEPSP slope compared to the pre-stimulation baseline.

Fig. 2: Experimental workflow for in vivo LTP.

Dendritic Spine Analysis

Objective: To quantify changes in dendritic spine density and morphology following treatment with Rapastinel or ketamine.

Animal Model: Male Sprague-Dawley rats or C57BL/6 mice (often using transgenic lines expressing fluorescent proteins in neurons, e.g., Thy1-GFP).

Drug Administration:

• Rapastinel: 3 mg/kg administered intravenously (IV).

• Ketamine: 10 mg/kg administered intraperitoneally (IP).

• Control animals receive a saline vehicle.

Tissue Preparation and Imaging:

• At a predetermined time point after drug administration (e.g., 24 hours), animals are deeply anesthetized and transcardially perfused with paraformaldehyde.

• Brains are extracted and post-fixed.

• Coronal sections containing the brain region of interest (e.g., hippocampus, medial prefrontal cortex) are prepared using a vibratome.

• For Golgi staining, sections are processed according to a standard Golgi-Cox protocol. For fluorescent imaging, sections from transgenic animals are mounted directly.

• Dendritic segments from specific neuronal populations (e.g., pyramidal neurons in layer V of the mPFC) are imaged using a high-resolution confocal microscope or a two-photon microscope.

Data Analysis:

• Z-stack images of dendritic segments are acquired.

• Dendritic spines are manually or semi-automatically counted and classified based on their morphology (e.g., thin, stubby, mushroom).

• Spine density is calculated as the number of spines per unit length of the dendrite (e.g., spines/10 µm).

• The proportion of each spine type is also calculated.

• Statistical analysis is performed to compare spine density and morphology between drug-treated and control groups.

Fig. 3: Experimental workflow for dendritic spine analysis.

Conclusion

Rapastinel and ketamine, despite their opposing actions at the NMDA receptor, both promote synaptic plasticity, leading to rapid antidepressant effects. While ketamine's mechanism is thought to involve a disinhibition of glutamatergic neurons, Rapastinel appears to directly enhance NMDA receptor-mediated plasticity. Their convergence on downstream pathways like mTORC1 and BDNF highlights these as key mediators of synaptogenesis and the antidepressant response. The detailed comparison of their effects on LTP, LTD, and dendritic spine morphology, along with the provided experimental protocols, offers a valuable resource for researchers working to unravel the complexities of glutamate-based antidepressants and to develop novel therapeutics for mood disorders. The distinct pharmacological profiles of Rapastinel and ketamine underscore the potential for fine-tuning NMDA receptor modulation to achieve therapeutic benefits while minimizing adverse effects.

References

• 1. Longitudinal Effects of Ketamine on Dendritic Architecture In Vivo in the Mouse Medial Frontal Cortex | eNeuro [eneuro.org]
• 2. "The Development of Rapastinel (formerly GLYX-13); a Rapid Acting and L" by J Moskal, J Burgdorf et al. [touroscholar.touro.edu]
• 3. Rapastinel (GLYX-13) has therapeutic potential for the treatment of post-traumatic stress disorder: characterization of a NMDA receptor-mediated metaplasticity process in the medial prefrontal cortex of rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Longitudinal Effects of Ketamine on Dendritic Architecture In Vivo in the Mouse Medial Frontal Cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Rapastinel: A Procedural Guide for Laboratory Professionals

Core Principles of Pharmaceutical Disposal

The primary goal of proper drug disposal is to prevent environmental contamination and accidental exposure. The U.S. Drug Enforcement Administration (DEA) and the Food and Drug Administration (FDA) provide general recommendations for the disposal of unused medicines, which can be adapted for research compounds like Rapastinel.[1][2] The preferred method is utilizing a drug take-back program.[2][3] When such programs are not accessible, specific procedures should be followed to render the compound non-retrievable.

Rapastinel: Key Chemical Data

A comprehensive understanding of a compound's properties is crucial for its safe handling. Below is a summary of key data for Rapastinel (also known as GLYX-13).[4]

Property	Value
Molecular Formula	C18H31N5O6
Molecular Weight	413.47 g/mol
CAS Number	117928-94-6
Appearance	Powder
Solubility	Soluble in DMSO, Water, and Ethanol
Storage (Powder)	3 years at -20°C
Storage (in Solvent)	1 year at -80°C; 1 month at -20°C

Step-by-Step Disposal Protocol for Rapastinel

In the absence of specific institutional or manufacturer guidelines, the following protocol, based on general best practices for pharmaceutical disposal, should be implemented.

Experimental Protocol: Disposal of Unused Rapastinel

• Consult Institutional and Local Regulations: Before proceeding, consult your institution's Environmental Health and Safety (EHS) department and local regulations regarding chemical and pharmaceutical waste disposal. This is the most critical step, as institutional and local policies may have specific requirements.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves, when handling Rapastinel.

• Render the Compound Unusable:

  • For solid Rapastinel powder, remove it from its original container.

  • Mix the powder with an inert and undesirable substance, such as used coffee grounds, kitty litter, or dirt. This step is crucial to deter accidental ingestion or diversion. The goal is to create a mixture that is clearly not a pharmaceutical product.

• Contain the Mixture:

  • Place the resulting mixture into a sealable container, such as a plastic bag or a sealable container, to prevent leakage.

• Final Disposal:

  • Dispose of the sealed container in the regular solid waste stream, as long as this is in accordance with your institutional and local guidelines.

  • Do not flush Rapastinel down the toilet or drain unless specifically instructed to do so by a safety data sheet or your EHS department. Flushing pharmaceuticals can lead to water contamination as wastewater treatment plants may not be equipped to remove them.

• Decontaminate: Thoroughly clean all surfaces and equipment that came into contact with Rapastinel using appropriate laboratory detergents and procedures.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Rapastinel in a laboratory setting.

Rapastinel Disposal Decision Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of Rapastinel, fostering a culture of safety and compliance in the research environment. Always prioritize institutional guidelines and consult with your EHS department for any uncertainties.

References

• 1. dea.gov [dea.gov]
• 2. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]
• 3. oncolink.org [oncolink.org]
• 4. selleckchem.com [selleckchem.com]

Essential Safety and Operational Guide for Handling Rapastinel

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of investigational compounds like Rapastinel is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure laboratory environment and build confidence in chemical handling protocols.

Personal Protective Equipment (PPE) and Safety Precautions

When handling Rapastinel, adherence to proper safety protocols is crucial to minimize exposure and ensure personal safety. The following personal protective equipment is recommended.

Eye Protection: Chemical safety goggles should be worn to protect against splashes or dust particles.[1]

Hand Protection: Chemically resistant gloves are essential to prevent skin contact. Nitrile or latex gloves are suitable options. Always inspect gloves for any tears or punctures before use and wash hands thoroughly after handling the compound.[1]

Body Protection: A laboratory coat or other protective clothing should be worn to prevent contamination of personal clothing.

Respiratory Protection: If there is a risk of inhaling dust, especially when handling the powdered form, a NIOSH-approved respirator is recommended.[1]

General Hygiene: Avoid eating, drinking, or smoking in areas where Rapastinel is handled. Practice good laboratory hygiene to prevent accidental ingestion or contamination.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Rapastinel.

Property	Value	Source
GHS Hazard Classification	Acute toxicity, oral (Category 4), Skin corrosion/irritation (Category 2), Serious eye damage/eye irritation (Category 2A)	Angene Chemical SDS[1]
Storage Temperature (Powder)	-20°C	MedChemExpress[2], Selleck Chemicals
Storage Temperature (In solvent)	-80°C	MedChemExpress, Selleck Chemicals
Solubility in DMSO	≥ 32 mg/mL	TargetMol

Experimental Protocol: Preparation of a Rapastinel Stock Solution

This protocol outlines a standard procedure for preparing a stock solution of Rapastinel for in vitro experiments.

Materials:

• Rapastinel powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Personal Protective Equipment (see above)

Procedure:

• Pre-weighing Preparation: In a chemical fume hood, ensure all necessary equipment is clean and readily accessible. Don appropriate PPE, including a lab coat, gloves, and safety glasses.

• Weighing Rapastinel: Carefully weigh the desired amount of Rapastinel powder using an analytical balance. To minimize inhalation risk, handle the powder gently to avoid creating dust.

• Solubilization: Transfer the weighed Rapastinel powder to a sterile microcentrifuge tube. Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to achieve the desired stock concentration.

• Mixing: Securely cap the microcentrifuge tube and vortex thoroughly until the Rapastinel is completely dissolved. Visually inspect the solution to ensure there are no undissolved particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound. Clearly label each aliquot with the compound name, concentration, date, and your initials. Store the aliquots at -80°C for long-term use.

Safe Handling and Disposal Workflow

The following diagram illustrates the recommended workflow for safely handling Rapastinel from receipt to disposal.

Caption: Workflow for Safe Handling of Rapastinel.

Spill Response Plan

In the event of a Rapastinel spill, follow the procedures outlined in the diagram below to ensure a safe and effective cleanup.

Caption: Decision-Making for Rapastinel Spill Response.

Disposal Plan

All waste materials contaminated with Rapastinel, including empty containers, used gloves, and absorbent materials from spill cleanups, should be considered hazardous waste.

• Solid Waste: Collect all solid waste in a designated, clearly labeled hazardous waste container.

• Liquid Waste: Collect liquid waste containing Rapastinel in a sealed, labeled hazardous waste container.

• Disposal: Arrange for the disposal of hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations. Do not dispose of Rapastinel down the drain or in the regular trash.

References

• 1. angenechemical.com [angenechemical.com]
• 2. medchemexpress.com [medchemexpress.com]